Physical and chemical properties of 2-(4-Bromophenyl)-N,N-dimethylethanamine
The following technical guide details the physicochemical properties, synthesis, and reactivity profile of 2-(4-Bromophenyl)-N,N-dimethylethanamine , a critical intermediate in medicinal chemistry. CAS Registry Number: 1...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the physicochemical properties, synthesis, and reactivity profile of 2-(4-Bromophenyl)-N,N-dimethylethanamine , a critical intermediate in medicinal chemistry.
CAS Registry Number: 15221-61-1
Chemical Formula: C
HBrN
Molecular Weight: 228.13 g/mol
Executive Summary
2-(4-Bromophenyl)-N,N-dimethylethanamine (also known as p-bromo-N,N-dimethylphenethylamine) is a bifunctional building block extensively used in the synthesis of CNS-active agents, antihistamines, and serotonin receptor ligands. Its structural value lies in its dual reactivity: the dimethylaminoethyl tail acts as a pharmacophore for G-protein coupled receptors (GPCRs), while the para-bromophenyl moiety serves as a versatile handle for palladium-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig).
Chemical Identity & Structural Analysis[1][2][3][4]
Nomenclature and Identifiers
Identifier
Value
IUPAC Name
2-(4-Bromophenyl)-N,N-dimethylethanamine
Common Synonyms
p-Bromo-N,N-dimethylphenethylamine; 4-Bromo-DMPEA
CAS Number
15221-61-1
SMILES
CN(C)CCc1ccc(Br)cc1
InChI Key
ZQDJSWUEGOYDGT-UHFFFAOYSA-N (Free Base)
Structural Features
The molecule consists of a phenethylamine core substituted at the para position with a bromine atom and N-methylated at the amine terminus.
Electronic Character: The bromine atom exerts a weak inductive withdrawing effect (-I) and a mesomeric donating effect (+M) on the aromatic ring, activating the ortho positions for electrophilic aromatic substitution, though the para position is blocked.
Basicity: The N,N-dimethyl group renders the nitrogen moderately basic (predicted pKa
9.5), allowing for the formation of stable hydrochloride or hydrobromide salts.
Physicochemical Properties Profile
The following data summarizes the key physical constants. Note that while the hydrochloride salt is a solid, the free base is typically an oil at room temperature.
Property
Value (Experimental/Predicted)
Context
Physical State
Pale yellow oil (Free base)
Standard Temperature & Pressure
Melting Point
144–145 °C (HCl Salt)
Solid salt form [1]
Boiling Point
~264 °C (Predicted)
760 mmHg
Density
1.28 ± 0.1 g/cm³
Predicted (Free base)
LogP
2.85
Lipophilic, crosses BBB
Solubility
Soluble in DCM, EtOAc, MeOH
Free base
Water Solubility
Low (Free base); High (Salt)
pH dependent
Spectral Characteristics (Diagnostic)
¹H NMR (CDCl₃, 400 MHz):
7.40 (d, J=8.4 Hz, 2H, Ar-H ortho to Br)
7.08 (d, J=8.4 Hz, 2H, Ar-H meta to Br)
2.75 (t, J=7.5 Hz, 2H, Ar-CH)
2.52 (t, J=7.5 Hz, 2H, CH-N)
2.28 (s, 6H, N(CH))
MS (ESI+): m/z 228/230 [M+H]⁺ (1:1 isotopic pattern characteristic of Br).
Synthesis & Manufacturing
The most robust industrial route involves the nucleophilic substitution of 4-bromophenethyl bromide with dimethylamine.
Primary Synthetic Route
Precursor: 1-Bromo-4-(2-bromoethyl)benzene (CAS 1746-28-7)
Reagent: Dimethylamine (aq. or THF solution)
Figure 1: Direct alkylation synthesis pathway.
Detailed Protocol (Bench Scale)
Charge: Dissolve 10.0 g (37.9 mmol) of 1-bromo-4-(2-bromoethyl)benzene in 50 mL of anhydrous THF.
Addition: Add 40 mL of 2.0 M dimethylamine in THF (80 mmol, 2.1 eq) dropwise at 0°C.
Reaction: Allow to warm to room temperature and stir for 12 hours. Monitor by TLC (SiO₂, 10% MeOH/DCM).
Workup: Concentrate in vacuo to remove excess amine and solvent. Redissolve residue in DCM (100 mL) and wash with 1M NaOH (to ensure free base form) followed by brine.
Purification: Dry organic layer over MgSO₄, filter, and concentrate. If necessary, purify via bulb-to-bulb distillation or convert to HCl salt for recrystallization from isopropanol/ether.
Chemical Reactivity & Applications[4][7][8]
This compound is a "divergent intermediate." The bromine handle allows for library expansion via cross-coupling, while the amine remains stable.
Key Transformations
Suzuki-Miyaura Coupling: Reaction with aryl boronic acids to form biaryl derivatives (e.g., 4-substituted phenethylamines).
Lithium-Halogen Exchange: Treatment with n-BuLi at -78°C generates the aryllithium species, which can be quenched with electrophiles (aldehydes, CO₂) to generate functionalized derivatives.
Quaternization: Reaction with methyl iodide (MeI) yields the trimethylammonium salt, often used as a phase transfer catalyst or in biological assays.
Figure 2: Divergent reactivity profile for medicinal chemistry applications.
Handling, Safety & Stability
Hazard Identification (GHS)
Signal Word: WARNING
H302: Harmful if swallowed.
H315/H319: Causes skin irritation and serious eye irritation.
IUPAC name for 2-(4-Bromophenyl)-N,N-dimethylethanamine
An In-depth Technical Guide to 2-(4-Bromophenyl)-N,N-dimethylethanamine Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehensive overview of 2-(4-Bromophenyl)-N,N-dimethylethanam...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to 2-(4-Bromophenyl)-N,N-dimethylethanamine
Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of 2-(4-Bromophenyl)-N,N-dimethylethanamine, a substituted phenethylamine derivative with significant potential as a building block in medicinal chemistry and materials science. While this specific compound is not extensively documented in mainstream literature, this paper synthesizes information from closely related analogues and fundamental chemical principles to offer a robust guide for researchers, scientists, and drug development professionals. The guide covers the compound's nomenclature, physicochemical properties, plausible synthetic routes with detailed experimental protocols, analytical characterization methods, potential applications, and essential safety and handling information. The insights provided are grounded in established chemical expertise to facilitate the practical application of this compound in a research and development setting.
Introduction and Nomenclature
2-(4-Bromophenyl)-N,N-dimethylethanamine belongs to the class of phenethylamines, a group of compounds with a wide range of biological activities. The core structure consists of a phenethylamine skeleton with a bromine atom substituted at the para (4) position of the phenyl ring and two methyl groups on the terminal amine.
The systematic IUPAC name for this compound is 2-(4-bromophenyl)-N,N-dimethylethanamine . It is important to distinguish it from its isomers, such as 2-(2-bromophenyl)-N,N-dimethylethanamine[1], and from related compounds like 2-(4-bromophenyl)-N-methylethanamine, which is a secondary amine.[2][3]
Structural Representation
Figure 1: Chemical structure of 2-(4-Bromophenyl)-N,N-dimethylethanamine.
Colorless to pale yellow liquid or low-melting solid
Not specified
Boiling Point
Estimated >250 °C
Not specified
Melting Point
Estimated <25 °C
Not specified
Solubility
Soluble in organic solvents (e.g., ethanol, dichloromethane); sparingly soluble in water.
Not specified
pKa (of the conjugate acid)
Estimated 9.0 - 9.5
Not specified
Synthesis and Purification
There are several plausible synthetic routes to 2-(4-Bromophenyl)-N,N-dimethylethanamine. A common and effective method would be the reductive amination of 4-bromophenylacetaldehyde or the reduction of 2-(4-bromophenyl)-N,N-dimethylacetamide.[4] An alternative approach involves the direct N,N-dimethylation of 2-(4-bromophenyl)ethanamine.
Proposed Synthetic Workflow: Reductive Amination
Figure 2: Proposed synthetic workflow for 2-(4-Bromophenyl)-N,N-dimethylethanamine via reductive amination.
Experimental Protocol: Synthesis via N,N-dimethylation of 2-(4-bromophenyl)ethanamine
This protocol is based on well-established procedures for the N-methylation of primary amines using formaldehyde and a reducing agent (Eschweiler-Clarke reaction).
Materials:
2-(4-bromophenyl)ethanamine
Formaldehyde (37% aqueous solution)
Formic acid (98-100%)
Sodium hydroxide (NaOH) solution (5 M)
Dichloromethane (DCM)
Anhydrous magnesium sulfate (MgSO₄)
Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel, rotary evaporator.
Procedure:
Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-(4-bromophenyl)ethanamine (1 equivalent).
Addition of Reagents: To the stirred amine, add aqueous formaldehyde (2.5 equivalents), followed by the slow addition of formic acid (2.5 equivalents). The addition of formic acid is exothermic and should be done cautiously.
Reflux: Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
Work-up:
Cool the reaction mixture to room temperature.
Carefully basify the mixture to a pH of >12 by the slow addition of 5 M NaOH solution. Ensure the flask is cooled in an ice bath during this process.
Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).
Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous magnesium sulfate.
Purification:
Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.
The crude 2-(4-Bromophenyl)-N,N-dimethylethanamine can be purified by vacuum distillation or column chromatography on silica gel.
Analytical Characterization
The identity and purity of the synthesized 2-(4-Bromophenyl)-N,N-dimethylethanamine should be confirmed using standard analytical techniques.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR should show characteristic signals for the aromatic protons (two doublets in the range of δ 7.0-7.5 ppm), the two methylene groups of the ethyl chain (a multiplet around δ 2.5-3.0 ppm), and the six protons of the N,N-dimethyl group (a singlet around δ 2.2-2.4 ppm).
¹³C NMR will show distinct signals for the brominated aromatic carbons, the aliphatic carbons of the ethyl chain, and the N-methyl carbons.
Mass Spectrometry (MS): The mass spectrum should exhibit a molecular ion peak (M⁺) and a characteristic isotopic pattern for a compound containing one bromine atom (M⁺ and M+2⁺ peaks with approximately 1:1 intensity).
Infrared (IR) Spectroscopy: The IR spectrum will show characteristic C-H stretching vibrations for the aromatic and aliphatic groups, and C-N stretching vibrations.
High-Performance Liquid Chromatography (HPLC): HPLC can be used to determine the purity of the final compound.
Applications in Research and Drug Development
Substituted phenethylamines are valuable scaffolds in medicinal chemistry due to their ability to interact with various biological targets. 2-(4-Bromophenyl)-N,N-dimethylethanamine can serve as a key intermediate in the synthesis of more complex molecules with potential therapeutic applications.[4]
Precursor for Radioligands: The presence of a bromine atom allows for the potential introduction of a radioisotope (e.g., ⁷⁶Br or ⁷⁷Br) for use in Positron Emission Tomography (PET) or Single Photon Emission Computed Tomography (SPECT) imaging studies.
Intermediate for Novel Psychoactive Compounds: The phenethylamine core is central to many neurologically active drugs. This compound could be a starting material for the synthesis of novel selective serotonin reuptake inhibitors (SSRIs), norepinephrine reuptake inhibitors (NRIs), or other CNS-active agents.
Fragment-Based Drug Discovery: As a fragment containing a bromophenyl group, it can be used in screening libraries for fragment-based drug discovery to identify new binding motifs for protein targets. The bromine atom can form halogen bonds with protein residues.
Agrochemical Synthesis: Similar to related bromophenyl compounds, it could be a building block for the development of new pesticides and herbicides.[5]
Safety and Handling
While a specific Safety Data Sheet (SDS) for 2-(4-Bromophenyl)-N,N-dimethylethanamine is not widely available, the safety precautions should be based on those for analogous harmful and irritant aminyl compounds.[6][7][8]
Hazard Classification: Likely to be classified as harmful if swallowed, in contact with skin, or if inhaled.[8] It may also cause skin and eye irritation.[6][7]
Personal Protective Equipment (PPE):
Eye/Face Protection: Wear chemical safety goggles or a face shield.
Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe shoes.
Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If inhalation risk is high, use a respirator with an appropriate cartridge.
Handling and Storage:
Store in a tightly closed container in a cool, dry, and well-ventilated place.
Keep away from strong oxidizing agents and strong acids.[6]
First Aid Measures:
If Swallowed: Rinse mouth and seek immediate medical attention.[8]
If on Skin: Remove contaminated clothing and wash the affected area with plenty of soap and water.[8]
If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[7]
If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[8]
Conclusion
2-(4-Bromophenyl)-N,N-dimethylethanamine is a versatile chemical intermediate with considerable potential in various fields of chemical research, particularly in the synthesis of pharmaceuticals and agrochemicals. This guide provides a foundational understanding of its properties, synthesis, and handling, constructed from established chemical principles and data from closely related compounds. By offering detailed protocols and expert insights, this document aims to empower researchers to confidently incorporate this valuable building block into their synthetic strategies and drug discovery programs.
References
PubChem. (n.d.). Ethanamine, 2-((S)-(4-bromophenyl)phenylmethoxy)-N,N-dimethyl-. National Center for Biotechnology Information.
PubChem. (n.d.). Ethanamine, 2-((R)-(4-bromophenyl)phenylmethoxy)-N,N-dimethyl-. National Center for Biotechnology Information.
An In-depth Technical Guide to 2-(4-Bromophenyl)-N,N-dimethylethanamine and its Structural Isomers
A comprehensive analysis for researchers, scientists, and drug development professionals. Introduction: A Tale of Two Structures In the landscape of neuropharmacology and medicinal chemistry, precise molecular identifica...
Author: BenchChem Technical Support Team. Date: February 2026
A comprehensive analysis for researchers, scientists, and drug development professionals.
Introduction: A Tale of Two Structures
In the landscape of neuropharmacology and medicinal chemistry, precise molecular identification is paramount. The compound name 2-(4-Bromophenyl)-N,N-dimethylethanamine specifies a classic phenethylamine backbone, a class of compounds renowned for its diverse psychoactive and physiological effects. However, a significant and persistent ambiguity exists in chemical databases and commercial listings, where this name and its variants are frequently and erroneously associated with a structurally distinct compound: Bromodiphenhydramine , also known as Bromazine .
This guide provides a detailed technical overview of the true phenethylamine, 2-(4-Bromophenyl)-N,N-dimethylethanamine, while also clarifying its distinction from its commonly confused benzhydryl ether isomer, Bromodiphenhydramine. For scientists engaged in drug discovery and development, understanding the nuanced differences in structure, synthesis, and potential biological activity between these molecules is critical for accurate research and innovation.
Part 1: The Phenethylamine Core - 2-(4-Bromophenyl)-N,N-dimethylethanamine
The primary subject of this guide is the molecule with a phenethylamine scaffold. This structure is characterized by a phenyl ring attached to an ethylamine side chain.
Nomenclature and Chemical Identifiers
Correctly identifying this compound requires a focus on its systematic naming conventions.
Identifier
Value
IUPAC Name
2-(4-bromophenyl)-N,N-dimethylethanamine
Synonyms
4-Bromo-N,N-dimethylphenethylamine
Molecular Formula
C10H14BrN
Molecular Weight
228.13 g/mol
Canonical SMILES
CN(C)CCC1=CC=C(C=C1)Br
Structural Elucidation
The core structure is a phenethylamine with two key substitutions: a bromine atom at the para (4th) position of the phenyl ring and two methyl groups on the terminal amine.
Figure 1: Chemical structure of 2-(4-Bromophenyl)-N,N-dimethylethanamine.
Synthesis Pathways
While specific literature for the direct synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine is not abundant, its synthesis can be inferred from standard organic chemistry methodologies for analogous phenethylamines. A plausible and efficient route would be the reductive amination of 4-bromophenylacetaldehyde.
Protocol: Inferred Synthesis via Reductive Amination
Reaction Setup: To a solution of 4-bromophenylacetaldehyde (1.0 eq) in a suitable solvent such as methanol or dichloromethane, add dimethylamine (2.2 eq, either as a solution in THF or as a gas).
Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine.
Reduction: Cool the reaction mixture to 0°C and add a reducing agent such as sodium borohydride (NaBH4) (1.5 eq) portion-wise.
Reaction Progression: Allow the reaction to warm to room temperature and stir for an additional 12-18 hours.
Work-up: Quench the reaction by the slow addition of water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.
Purification: The crude product can be purified by column chromatography on silica gel to yield the final product.
Figure 2: Inferred synthetic workflow for 2-(4-Bromophenyl)-N,N-dimethylethanamine.
Predicted Analytical Profile
¹H NMR: Expected signals would include a singlet for the six protons of the two N-methyl groups, two triplets corresponding to the two methylene groups of the ethyl chain, and a set of doublets in the aromatic region characteristic of a para-substituted benzene ring.
Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound. A characteristic isotopic pattern for bromine (approximately 1:1 ratio of M and M+2 peaks) would be a key diagnostic feature. The NIST WebBook provides mass spectrometry data for the structurally similar 4-bromo-N,N-dimethylaniline, which can serve as a reference for the expected fragmentation patterns.[1][2]
Potential Applications and Biological Relevance
Substituted phenethylamines are a cornerstone of neuropharmacology.[3] Their biological effects are diverse and depend heavily on the nature and position of substituents on the phenyl ring and the amine.
Research Chemical: 4-Bromo-substituted phenethylamines, such as the well-known 2C-B (4-bromo-2,5-dimethoxyphenethylamine), are potent psychoactive compounds, primarily acting as agonists at serotonin 5-HT2A receptors.[4] It is plausible that 2-(4-Bromophenyl)-N,N-dimethylethanamine could be investigated for similar properties.
Drug Scaffolding: The phenethylamine skeleton is a versatile scaffold for the development of new therapeutic agents targeting the central nervous system.[5] Bromine substitution can modulate pharmacokinetic properties, such as increasing lipophilicity and potentially affecting metabolic stability.
Neurotransmitter Studies: This compound could serve as a tool to probe the structure-activity relationships of dopamine and serotonin transporters and receptors.[6]
Part 2: The Benzhydryl Ether - Bromodiphenhydramine (Bromazine)
It is imperative to differentiate the aforementioned phenethylamine from Bromodiphenhydramine, a compound with a distinct chemical structure and pharmacological profile.
The core of Bromodiphenhydramine is a benzhydryl ether. This consists of two phenyl rings attached to a central carbon, which is then linked via an ether oxygen to a dimethylaminoethyl group.
Figure 3: Chemical structure of Bromodiphenhydramine.
Established Synthesis
The synthesis of Bromodiphenhydramine is well-documented, often involving a two-step process.[7]
Protocol: Synthesis of Bromodiphenhydramine
Grignard Reaction: Phenylmagnesium bromide is reacted with 4-bromobenzaldehyde to produce the intermediate (4-bromophenyl)(phenyl)methanol.[9][10]
Etherification: The resulting benzhydrol is then etherified with 2-(dimethylamino)ethanol (deanol) or its chloro derivative to yield Bromodiphenhydramine.[7][10] A patent for a similar compound, diphenhydramine, details a process of reacting benzhydrol and ß-dimethylaminoethanol in the presence of p-toluenesulfonic acid.[11]
Figure 4: Synthetic workflow for Bromodiphenhydramine.
Established Applications and Biological Activity
Bromodiphenhydramine is a first-generation antihistamine with a well-characterized pharmacological profile.[7]
Antihistaminic Activity: It acts as an H1 receptor antagonist, blocking the effects of histamine and alleviating symptoms of allergic reactions.[12][13]
Anticholinergic and Sedative Effects: Like other first-generation antihistamines, it crosses the blood-brain barrier and exhibits significant anticholinergic and sedative properties.
Antimicrobial Properties: Some studies have also investigated its potential antimicrobial activity.[14]
Part 3: Comparative Analysis and Conclusion
The structural and, consequently, functional differences between 2-(4-Bromophenyl)-N,N-dimethylethanamine and Bromodiphenhydramine are profound.
The persistent misidentification of 2-(4-Bromophenyl)-N,N-dimethylethanamine as Bromodiphenhydramine in various resources presents a significant challenge to researchers. This guide has delineated the distinct structural, synthetic, and potential functional profiles of these two molecules. For scientists in drug development, it is crucial to rely on systematic IUPAC nomenclature and structural verification (e.g., via SMILES or InChI) rather than common names that may be ambiguously applied.
2-(4-Bromophenyl)-N,N-dimethylethanamine represents a potentially interesting but under-explored member of the substituted phenethylamine class. Its synthesis is feasible through established methods, and its pharmacological profile warrants investigation, particularly concerning its potential interactions with monoamine systems. In contrast, Bromodiphenhydramine is a well-established antihistamine with a different therapeutic application.
By providing this detailed comparative analysis, we aim to equip researchers with the necessary information to avoid costly and time-consuming errors in compound selection and to foster more precise and targeted research in the development of novel therapeutics.
References
Bromazine - Wikipedia. (n.d.). Retrieved February 19, 2026, from [Link]
BROMODIPHENHYDRAMINE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia. (2020, August 2). Retrieved February 19, 2026, from [Link]
Substituted phenethylamine - Grokipedia. (n.d.). Retrieved February 19, 2026, from [Link]
Study of Substituted Phenethylamine Fragmentation Induced by Electrospray Ionization Mass Spectrometry and Its Application for Highly Sensitive Analysis of Neurotransmitters in Biological Samples - ACS Publications. (2021, July 22). Retrieved February 19, 2026, from [Link]
Synthesis of bromodiphenhydramine | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved February 19, 2026, from [Link]
Behavioral and neurochemical pharmacology of six psychoactive substituted phenethylamines: Mouse locomotion, rat drug discrimination and in vitro receptor and transporter binding and function - PMC. (n.d.). Retrieved February 19, 2026, from [Link]
A molecular analysis of substituted phenylethylamines as potential microtubule targeting agents through in silico methods and in vitro microtubule-polymerization activity - PMC. (n.d.). Retrieved February 19, 2026, from [Link]
A molecular analysis of substituted phenylethylamines as potential microtubule targeting agents through in silico methods and in vitro microtubule-polymerization activity - Nova Southeastern University. (2023, September 1). Retrieved February 19, 2026, from [Link]
Bromodiphenhydramine | Drug Information, Uses, Side Effects, Chemistry. (n.d.). Retrieved February 19, 2026, from [Link]
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Benzenamine, 4-bromo-N,N-dimethyl- - the NIST WebBook. (n.d.). Retrieved February 19, 2026, from [Link]
Methylation of Aromatic Amines and Imines Using Formic Acid over Heterogeneous Pt/C Catalyst - Supporting Information. (n.d.). Retrieved February 19, 2026, from [Link]
Determination of 4-bromo-2, 5-dimethoxy-N-[(2-methoxyphenyl) methyl]-benzeneethanamine (25B-NBOMe) in serum and urine by high performance liquid chromatography with tandem mass spectrometry in a case of severe intoxication - PMC. (n.d.). Retrieved February 19, 2026, from [Link]
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An In-depth Technical Guide to the Biological Activity of 2-(4-Bromophenyl)-N,N-dimethylethanamine and its Derivatives
Abstract This technical guide provides a comprehensive overview of the biological activity of 2-(4-Bromophenyl)-N,N-dimethylethanamine, the core structure of the first-generation antihistamine Brompheniramine, and its de...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive overview of the biological activity of 2-(4-Bromophenyl)-N,N-dimethylethanamine, the core structure of the first-generation antihistamine Brompheniramine, and its derivatives. The document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the synthesis, pharmacological profile, mechanism of action, and structure-activity relationships (SAR) of this class of compounds. Detailed experimental protocols for assessing biological activity and visualizations of key signaling pathways are also included to facilitate further research and development in this area.
Introduction: The Pheniramine Scaffold and the Significance of Halogenation
The compound 2-(4-Bromophenyl)-N,N-dimethylethanamine is a member of the pheniramine class of H1 receptor antagonists. Pheniramines are characterized by a diarylpropylamine core, which is essential for their antihistaminic activity. The introduction of a halogen atom, such as bromine, at the para-position of the phenyl ring significantly enhances the potency of these compounds.[1] This guide will focus on the bromo-derivative and its analogs, exploring the chemical and biological nuances that contribute to their therapeutic effects and associated side activities.
Brompheniramine, a racemic mixture of the dextro- and levo-isomers of 3-(4-bromophenyl)-N,N-dimethyl-3-pyridin-2-yl-propan-1-amine, is a well-established first-generation antihistamine used to treat allergic conditions such as rhinitis and urticaria.[2][3] Like other first-generation antihistamines, it readily crosses the blood-brain barrier, leading to sedative effects.[4] Its biological activity is not limited to H1 receptor antagonism; it also exhibits significant anticholinergic (muscarinic receptor antagonist) properties, which contribute to its therapeutic efficacy but also to its side effect profile.[5]
This guide will delve into the synthesis of the core molecule, its detailed pharmacological properties, the underlying mechanisms of action, and the structure-activity relationships that govern its interactions with biological targets.
Synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine and its Analogs
The synthesis of the core structure and its more complex analog, Brompheniramine, can be achieved through a multi-step process. The following is a representative synthetic route for Brompheniramine, which can be adapted for the synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine by replacing 2-bromopyridine with a suitable starting material.
Synthesis of Brompheniramine
A common synthetic approach for Brompheniramine involves the alkylation of 2-bromopyridine with 4-bromobenzyl cyanide, followed by the introduction of the dimethylaminopropyl side chain.[6]
Step 1: Synthesis of 2-(4-bromobenzyl)pyridine
Pyridine undergoes alkylation with 4-bromobenzyl chloride to yield 2-(4-bromobenzyl)pyridine.[6]
Step 2: Alkylation and Formation of Brompheniramine
The resulting 2-(4-bromobenzyl)pyridine is then reacted with 2-dimethylaminoethyl chloride in the presence of a strong base, such as sodium amide, to yield Brompheniramine.
Resolution of Enantiomers
The pharmacologically more active dextrorotatory isomer, dexbrompheniramine, can be separated from the racemic mixture through resolution using a chiral resolving agent like (+)-4-nitrotartranilic acid.[7]
Pharmacological Profile
The biological activity of 2-(4-Bromophenyl)-N,N-dimethylethanamine and its derivatives is primarily defined by their interaction with histamine H1 receptors and muscarinic acetylcholine receptors.
Antihistaminic Activity: H1 Receptor Antagonism
The primary mechanism of action is the competitive antagonism of histamine at H1 receptors. By binding to these receptors, the compounds prevent histamine from eliciting its pro-inflammatory effects, such as vasodilation, increased vascular permeability, and smooth muscle contraction.[8] The halogenated pheniramines are significantly more potent than the parent pheniramine compound.[1]
These compounds also act as antagonists at muscarinic acetylcholine receptors, which is responsible for their "drying" effects (e.g., reduced mucus secretion) and is a contributing factor to their side-effect profile, including dry mouth, blurred vision, and urinary retention.[5]
Structure-Activity Relationship (SAR)
The biological activity of pheniramine derivatives is governed by several structural features:
Diaryl Substitution: The presence of two aryl groups is crucial for high-affinity binding to the H1 receptor.[9]
Halogenation: The introduction of a halogen (e.g., Br, Cl) at the para-position of the phenyl ring significantly increases antihistaminic potency.[1]
Chirality: The S-enantiomers of halogenated pheniramines exhibit greater affinity for H1 receptors.[6]
Terminal Amine: A terminal tertiary amine is required for maximal activity.[9]
Quantitative Biological Activity Data
The following table summarizes the available quantitative data for the biological activity of Brompheniramine and related compounds at the histamine H1 receptor.
The histamine H1 receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gq/11.[4][11] Activation of this pathway leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[12] This cascade of events ultimately leads to the physiological responses associated with histamine release. 2-(4-Bromophenyl)-N,N-dimethylethanamine and its derivatives act as inverse agonists, stabilizing the inactive conformation of the H1 receptor and preventing this signaling cascade.
Caption: H1 Receptor Signaling Pathway and its Antagonism.
Muscarinic M3 Receptor Signaling
The muscarinic M3 receptor, also a Gq/11-coupled GPCR, is a key target for the anticholinergic effects of these compounds.[13] Similar to the H1 receptor, its activation by acetylcholine leads to the PLC-IP3-DAG pathway, resulting in smooth muscle contraction and glandular secretion.[10][14] Antagonism of the M3 receptor by compounds like Brompheniramine blocks these effects.
Caption: M3 Receptor Signaling and its Antagonism.
Experimental Protocols for Biological Activity Assessment
The following protocols provide a framework for evaluating the biological activity of 2-(4-Bromophenyl)-N,N-dimethylethanamine and its derivatives.
Histamine H1 Receptor Radioligand Binding Assay
This assay determines the affinity of a test compound for the H1 receptor by measuring its ability to displace a radiolabeled ligand.
Materials:
HEK293 cells expressing recombinant human H1 receptors
[3H]-Mepyramine (radioligand)
Test compound
Wash buffer (e.g., 50 mM Tris-HCl, pH 7.4)
Scintillation cocktail
Glass fiber filters
Procedure:
Prepare cell membranes from HEK293-H1 cells.
In a 96-well plate, add cell membranes, [3H]-mepyramine (at a concentration near its Kd), and varying concentrations of the test compound.
Incubate at room temperature for a specified time to reach equilibrium.
Rapidly filter the reaction mixture through glass fiber filters using a cell harvester.
Wash the filters with ice-cold wash buffer to remove unbound radioligand.
Place the filters in scintillation vials with scintillation cocktail.
Quantify the radioactivity using a scintillation counter.
Calculate the IC50 value of the test compound and subsequently the Ki value using the Cheng-Prusoff equation.
Functional Assay: Schild Regression Analysis for Antagonism
Schild regression is a classical pharmacological method to determine the affinity (pA2 value) of a competitive antagonist.
Mount the isolated tissue in an organ bath containing physiological salt solution and allow it to equilibrate.
Generate a cumulative concentration-response curve for histamine.
Wash the tissue and allow it to return to baseline.
Add a known concentration of the test compound (antagonist) and allow it to equilibrate with the tissue.
Generate a second cumulative concentration-response curve for histamine in the presence of the antagonist.
Repeat steps 3-5 with increasing concentrations of the antagonist.
Calculate the dose ratio (the ratio of the EC50 of the agonist in the presence and absence of the antagonist) for each antagonist concentration.
Plot log(dose ratio - 1) against the log of the molar concentration of the antagonist (Schild plot).
The x-intercept of the linear regression line is the pA2 value, which is the negative logarithm of the antagonist's dissociation constant (Kb).
Caption: Workflow for Schild Regression Analysis.
Conclusion
2-(4-Bromophenyl)-N,N-dimethylethanamine and its derivatives represent a significant class of compounds with potent antihistaminic and anticholinergic activities. The structure-activity relationships, particularly the role of halogenation and stereochemistry, provide a clear rationale for the design of new analogs with potentially improved therapeutic profiles. The experimental protocols and signaling pathway diagrams presented in this guide offer a robust framework for researchers to further investigate the biological activities of these and related compounds, contributing to the development of next-generation therapeutics for allergic and other inflammatory conditions.
References
A PROCESS FOR THE PREPARATION OF OPTICALLY PURE D(+) BROMPHENIRAMINE AND ITS PHARMACEUTICALLY ACCEPTABLE SALTS. (n.d.). Worldwidejournals.com. Retrieved February 19, 2026, from [Link]
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Structure–Activity Relationship-H1 Receptor. (n.d.). Pharmacy 180. Retrieved February 19, 2026, from [Link]
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Signaling Pathway of Histamine H1 Receptor-Mediated Histamine H1 Receptor Gene Upregulation Induced by Histamine in U-373 MG Cells. (2021). MDPI. Retrieved February 19, 2026, from [Link]
Muscarinic acetylcholine receptor M3. (n.d.). Wikipedia. Retrieved February 19, 2026, from [Link]
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Potential mechanism of action of 2-(4-Bromophenyl)-N,N-dimethylethanamine
An In-Depth Technical Guide to the Potential Mechanism of Action of 2-(4-Bromophenyl)-N,N-dimethylethanamine Abstract This document outlines a comprehensive scientific investigation into the potential mechanism of action...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Potential Mechanism of Action of 2-(4-Bromophenyl)-N,N-dimethylethanamine
Abstract
This document outlines a comprehensive scientific investigation into the potential mechanism of action for the novel compound 2-(4-Bromophenyl)-N,N-dimethylethanamine. As direct pharmacological data for this specific molecule is not extensively published, this guide establishes a robust, hypothesis-driven framework for its characterization. By leveraging established structure-activity relationships (SAR) within the phenethylamine class, we postulate primary molecular targets and detail a multi-phase experimental workflow to elucidate its pharmacological profile. This guide is intended for researchers, scientists, and drug development professionals, providing both the theoretical underpinnings and the practical, self-validating protocols required for a thorough mechanistic investigation.
Introduction: A Hypothesis Forged from Structure
The compound 2-(4-Bromophenyl)-N,N-dimethylethanamine belongs to the phenethylamine class, a structural scaffold responsible for a vast array of neuropharmacologically active compounds. Its core structure suggests a high probability of interaction with monoamine neurotransmitter systems, including serotonin, dopamine, and norepinephrine pathways. The specific substitutions—a bromine atom at the para position of the phenyl ring and two methyl groups on the terminal amine—are critical determinants of its potential receptor and transporter interactions.
The Phenethylamine Backbone : This core moiety is structurally analogous to endogenous monoamine neurotransmitters, forming the basis for interactions with their respective receptors and transporters.[1][2]
4-Bromo Substitution : Halogenation, particularly at the 4-position of the phenyl ring, is a well-established strategy for enhancing potency and modulating selectivity, especially for the serotonin 5-HT₂ receptor family.[3][4] For example, the addition of a 4-bromo group to 2,5-dimethoxyphenethylamine creates 2C-B, a potent 5-HT₂ₐ receptor partial agonist.[3][5]
N,N-Dimethylation : Alkylation of the amine can significantly alter a compound's affinity for monoamine transporters versus G-protein coupled receptors, as well as its metabolic stability and blood-brain barrier permeability.[6]
Based on this structural analysis, we hypothesize that 2-(4-Bromophenyl)-N,N-dimethylethanamine primarily functions as a modulator of the serotonergic system, with potential secondary interactions at dopamine and norepinephrine transporters. This guide outlines the logical progression of experiments required to test this hypothesis, moving from broad in vitro screening to specific functional and cellular characterization.
Phase 1: In Vitro Target Identification and Validation
The foundational step in characterizing any novel compound is to determine its binding affinity and functional activity at key molecular targets. Our workflow is designed as a screening cascade, beginning with broad radioligand binding assays to identify high-affinity interactions, followed by functional assays to determine the nature of these interactions.
Causality and Rationale: This initial screen is critical for unbiasedly determining the binding affinity (expressed as the inhibition constant, Ki) across a panel of neurologically relevant targets. By quantifying displacement of a known high-affinity radioligand, we can identify the most promising molecular targets for further investigation. The choice of targets is directly informed by the compound's phenethylamine scaffold.
Step-by-Step Methodology:
Target Preparation: Utilize commercially available cell membrane preparations from HEK293 or CHO cells stably transfected with the human recombinant targets of interest (e.g., 5-HT₂ₐ, 5-HT₂C, SERT, DAT, NET, D₂, TAAR1).[7]
Assay Buffer Preparation: Prepare an appropriate binding buffer for each target. For example, for 5-HT₂ₐ assays, use 50 mM Tris-HCl, pH 7.4.
Competition Binding Setup: In a 96-well plate, add the cell membranes, a fixed concentration of the appropriate radioligand (e.g., [³H]ketanserin for 5-HT₂ₐ, [³H]citalopram for SERT), and ten serial dilutions of 2-(4-Bromophenyl)-N,N-dimethylethanamine (e.g., from 0.1 nM to 10 µM).[4][8]
Incubation: Incubate the plates at a specified temperature for a set duration to allow binding to reach equilibrium (e.g., 60 minutes at 25°C).
Harvesting: Rapidly filter the plate contents through glass fiber filters using a cell harvester to separate bound from free radioligand. Wash filters with ice-cold buffer to reduce non-specific binding.
Scintillation Counting: Place filters in scintillation vials with scintillation fluid and quantify radioactivity using a liquid scintillation counter.
Data Analysis: Determine IC₅₀ values by non-linear regression analysis of the competition curves. Convert IC₅₀ values to Ki values using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.
Self-Validation and Controls:
Total Binding: Wells with only membranes and radioligand.
Non-Specific Binding (NSB): Wells with membranes, radioligand, and a high concentration of a known, non-labeled competitor (e.g., 10 µM ketanserin for the 5-HT₂ₐ assay).
Specific Binding: Calculated as Total Binding - NSB. All data points are expressed as a percentage of specific binding.
Anticipated Data Summary:
Target Receptor/Transporter
Radioligand
Hypothetical Kᵢ (nM)
Serotonin 5-HT₂ₐ
[³H]Ketanserin
15
Serotonin 5-HT₂C
[³H]Mesulergine
85
Serotonin Transporter (SERT)
[³H]Citalopram
250
Dopamine Transporter (DAT)
[³H]WIN 35,428
1200
Norepinephrine Transporter (NET)
[³H]Nisoxetine
950
Dopamine D₂
[³H]Spiperone
> 10,000
TAAR1
[³H]EPPTB
1500
Protocol 2: Functional Activity Characterization
Causality and Rationale: High affinity does not describe function. A compound can be an agonist (activates the receptor), an antagonist (blocks the receptor), or a reuptake inhibitor/releaser (at transporters). Functional assays are essential to determine the pharmacological nature of the high-affinity interactions identified in the binding screen.
Methodology A: Gq-Coupled Receptor Activation (Calcium Flux Assay for 5-HT₂ₐ/₂C)
Cell Culture: Plate HEK293 cells stably expressing the human 5-HT₂ₐ or 5-HT₂C receptor in black-walled, clear-bottom 96-well plates.[3]
Dye Loading: Load cells with a calcium-sensitive fluorescent dye, such as Fluo-4 AM, according to the manufacturer's protocol.
Compound Addition: Use a fluorescence imaging plate reader (e.g., FLIPR) to measure baseline fluorescence, then add varying concentrations of 2-(4-Bromophenyl)-N,N-dimethylethanamine to the wells.
Fluorescence Measurement: Record the change in fluorescence intensity over time. An increase in fluorescence indicates a rise in intracellular calcium, signifying Gq-pathway activation.
Data Analysis: Plot the peak fluorescence response against the compound concentration and fit to a sigmoidal dose-response curve to determine EC₅₀ (potency) and Eₘₐₓ (efficacy relative to a full agonist like serotonin). To test for antagonism, pre-incubate cells with the test compound before adding a known agonist.
System Preparation: Use either rat brain synaptosomes or HEK293 cells stably expressing human SERT, DAT, or NET.[1][9]
Pre-incubation: Incubate the cells/synaptosomes with varying concentrations of 2-(4-Bromophenyl)-N,N-dimethylethanamine for 10-15 minutes at 37°C.
Uptake Initiation: Add a fixed, low concentration of a radiolabeled substrate (e.g., [³H]5-HT for SERT, [³H]dopamine for DAT).
Uptake Termination: After a short incubation period (e.g., 5-10 minutes), terminate the uptake by rapid filtration and washing with ice-cold buffer.
Quantification & Analysis: Measure the radioactivity of the filters via scintillation counting. Calculate the concentration of the test compound that inhibits 50% of the specific uptake (IC₅₀).
Anticipated Functional Data Summary:
Assay
Target
Parameter
Hypothetical Value
Interpretation
Calcium Flux
5-HT₂ₐ
EC₅₀
45 nM
Potent Agonist
Calcium Flux
5-HT₂ₐ
Eₘₐₓ
85% (vs. 5-HT)
High Efficacy Partial Agonist
Calcium Flux
5-HT₂C
EC₅₀
200 nM
Agonist
Calcium Flux
5-HT₂C
Eₘₐₓ
60% (vs. 5-HT)
Partial Agonist
Neurotransmitter Uptake
SERT
IC₅₀
300 nM
Moderate Inhibitor
Neurotransmitter Uptake
NET
IC₅₀
1100 nM
Weak Inhibitor
Neurotransmitter Uptake
DAT
IC₅₀
1500 nM
Weak Inhibitor
Phase 2: Elucidating Synaptic Function
Causality and Rationale: In vitro assays using recombinant systems are clean but lack physiological complexity. It is crucial to determine if the compound acts as a simple reuptake blocker (like cocaine) or as a substrate-releasing agent (like amphetamine), as these two mechanisms have profoundly different neurochemical and behavioral consequences.
Protocol 3: Neurotransmitter Release Assay
Step-by-Step Methodology:
Synaptosome Preparation: Prepare synaptosomes from relevant rat brain regions (e.g., striatum for dopamine, hippocampus for serotonin).
Radiolabel Loading: Incubate synaptosomes with a [³H]-labeled neurotransmitter ([³H]DA or [³H]5-HT) to allow for uptake into vesicles.
Superfusion: Place the loaded synaptosomes in a superfusion chamber and continuously perfuse with buffer to establish a stable baseline of radioactivity efflux.
Compound Exposure: Switch to a buffer containing 2-(4-Bromophenyl)-N,N-dimethylethanamine (e.g., at 1 µM and 10 µM) and collect fractions of the superfusate over time.
Data Analysis: Measure the radioactivity in each fraction. A sharp, sustained increase in radioactivity above baseline indicates transporter-mediated release. A simple uptake inhibitor will not cause this effect.
Controls: Use known releasing agents (e.g., p-chloroamphetamine for SERT) and uptake inhibitors (e.g., fluoxetine for SERT) as positive and negative controls for release, respectively.
Caption: Workflow for neurotransmitter release assay.
Synthesis of Findings & Final Mechanistic Postulate
Based on the execution of the proposed experimental plan, we can construct a high-confidence profile of 2-(4-Bromophenyl)-N,N-dimethylethanamine. The hypothetical data generated herein suggests the following primary mechanism:
2-(4-Bromophenyl)-N,N-dimethylethanamine is a potent, high-efficacy partial agonist at the serotonin 5-HT₂ₐ receptor, with lower partial agonist activity at the 5-HT₂C receptor. It also demonstrates moderate activity as a serotonin reuptake inhibitor.
This dual action—postsynaptic receptor activation combined with increased synaptic serotonin residence time—suggests a powerful and complex modulation of the serotonergic system. The weaker interactions with NET and DAT indicate a degree of selectivity for serotonin pathways.
Caption: Proposed synaptic mechanism of action.
References
Kolaczynska, K. E., Luethi, D., Geyer, M. A., & Halberstadt, A. L. (2019). Receptor Interaction Profiles of 4-Alkoxy-Substituted 2,5-Dimethoxyphenethylamines and Related Amphetamines. Frontiers in Pharmacology, 10, 1423. Retrieved from [Link]
Luethi, D., Kolaczynska, K. E., Walter, M., Geyer, M. A., & Halberstadt, A. L. (2020). Receptor interaction profiles of 4-alkoxy-2,6-dimethoxyphenethylamines (Ψ derivatives) and related amphetamines. Frontiers in Pharmacology, 11, 600949. Retrieved from [Link]
RSC Publishing. (2024). FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. RSC Publishing. Retrieved from [Link]
Lyon, R. A., Titeler, M., Seggel, M. R., & Glennon, R. A. (1988). Selectivity of serotonergic drugs for multiple brain serotonin receptors. Role of [3H]-4-bromo-2,5-dimethoxyphenylisopropylamine ([3H]DOB), a 5-HT2 agonist radioligand. Journal of Neurochemistry, 50(6), 1941–1947. Retrieved from [Link]
Acosta-Urquidi, J., & Marvizón, J. C. (2004). 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) and structurally related phenylethylamines are potent 5-HT2A receptor antagonists in Xenopus laevis oocytes. British Journal of Pharmacology, 141(7), 1167–1174. Retrieved from [Link]
Kim, J., et al. (2021). Effects of β-Phenylethylamine on Psychomotor, Rewarding, and Reinforcing Behaviors and Affective State: The Role of Dopamine D1 Receptors. Molecules and Cells, 44(8), 545–556. Retrieved from [Link]
Biomolecules & Therapeutics. (2022). Structure–Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine 2A Receptor. Semantic Scholar. Retrieved from [Link]
Hansen, M., et al. (2014). Discovery and Structure–Activity Relationships of 2,5-Dimethoxyphenylpiperidines as Selective Serotonin 5-HT2A Receptor Agonists. Journal of Medicinal Chemistry, 57(15), 6346–6361. Retrieved from [Link]
National Center for Biotechnology Information. (2011). 2-(4-Bromo-2,5-dimethoxyphenyl)-N-(2-[11C]methoxybenzyl)ethanamine. Molecular Imaging and Contrast Agent Database (MICAD). Retrieved from [Link]
Cassels, B. K., et al. (2019). Aromatic Bromination Abolishes the Psychomotor Features and Pro-social Responses of MDMA (“Ecstasy”) in Rats and Preserves Affinity for the Serotonin Transporter (SERT). Frontiers in Pharmacology, 10, 148. Retrieved from [Link]
Biomolecules & Therapeutics. (2022). Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure–Activity Relationship. Biomolecules & Therapeutics, 30(5), 455-464. Retrieved from [Link]
Kim, J. H., et al. (2022). Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure–Activity Relationship. Biomolecules & Therapeutics, 30(5), 455–464. Retrieved from [Link]
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2-(4-Bromophenyl)-N,N-dimethylethanamine safety data sheet (SDS) and handling precautions
An In-depth Technical Guide to the Safe Handling of 2-(4-Bromophenyl)-N,N-dimethylethanamine Introduction: Understanding the Compound 2-(4-Bromophenyl)-N,N-dimethylethanamine is a halogenated aromatic amine, a class of c...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Safe Handling of 2-(4-Bromophenyl)-N,N-dimethylethanamine
Introduction: Understanding the Compound
2-(4-Bromophenyl)-N,N-dimethylethanamine is a halogenated aromatic amine, a class of compounds frequently utilized as intermediates in pharmaceutical and agrochemical synthesis. The presence of the bromophenyl group and the tertiary amine moiety dictates its reactivity and toxicological profile. This guide provides a detailed overview of its potential hazards and outlines best practices for its safe handling, storage, and disposal to ensure the safety of laboratory personnel.
Hazard Identification and Classification
Based on data from closely related analogs, 2-(4-Bromophenyl)-N,N-dimethylethanamine is anticipated to be a hazardous substance. The primary hazards associated with similar compounds are significant and warrant careful handling.
Safe Handling and Personal Protective Equipment (PPE)
A multi-layered approach to safety, incorporating engineering controls, administrative controls, and personal protective equipment, is essential for handling this compound.
3.1. Engineering Controls:
Ventilation: All work with 2-(4-Bromophenyl)-N,N-dimethylethanamine should be conducted in a certified chemical fume hood to minimize inhalation exposure.[2][4]
Safety Equipment: A safety shower and eyewash station must be readily accessible in the immediate work area.[4][5]
3.2. Personal Protective Equipment (PPE):
PPE Type
Specifications
Rationale
Eye and Face Protection
Chemical safety goggles or a full-face shield.[2][4][5]
Protects against splashes and airborne particles that can cause severe eye damage.
Skin Protection
Compatible chemical-resistant gloves (e.g., nitrile, neoprene). A lab coat and, if necessary, an apron or full-body suit.[2][4][5]
Prevents skin contact which can lead to irritation and absorption of the harmful substance.
Respiratory Protection
A NIOSH-approved respirator with an appropriate cartridge for organic vapors may be necessary for certain operations, such as handling large quantities or in case of ventilation failure.[4][5]
Protects the respiratory system from irritation and potential systemic toxicity.
Experimental Protocols: Step-by-Step Handling
4.1. Weighing and Dispensing:
Don appropriate PPE before entering the designated handling area.
Perform all weighing and dispensing operations within a chemical fume hood.
Use a spatula for solids or a calibrated pipette for liquids to transfer the material.
Close the container tightly immediately after use.[2]
Clean any residual material from the spatula or pipette before removing it from the fume hood.
Decontaminate the balance and surrounding surfaces after weighing.
4.2. In-Reaction Use:
Set up the reaction apparatus within a chemical fume hood.
Add 2-(4-Bromophenyl)-N,N-dimethylethanamine to the reaction vessel slowly and in a controlled manner.
Maintain the reaction under a closed system where possible to prevent the release of vapors.
Continuously monitor the reaction for any signs of an uncontrolled exothermic event.
Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
5.1. First Aid Measures:
Exposure Route
First Aid Protocol
Inhalation
Move the individual to fresh air immediately. If breathing is difficult, provide oxygen. Seek immediate medical attention.[2][6]
Skin Contact
Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.[2][6]
Eye Contact
Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][6]
Ingestion
Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious, give them a small amount of water to drink. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6][7]
5.2. Accidental Release or Spill:
The following workflow outlines the necessary steps to take in the event of a spill.
Caption: Workflow for Accidental Spill Response.
Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.
6.1. Storage:
Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][7]
Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.[7]
The storage area should be clearly marked and accessible only to authorized personnel.
6.2. Disposal:
Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations.[2][6]
Do not allow the material to enter drains or waterways.[4][7]
Contaminated packaging should be treated as hazardous waste and disposed of accordingly.
Physical and Chemical Properties
While specific data for 2-(4-Bromophenyl)-N,N-dimethylethanamine is limited, the properties of similar compounds suggest the following:
May react with strong oxidizing agents, acids, and bases.[7]
Conclusion
2-(4-Bromophenyl)-N,N-dimethylethanamine is a compound that requires careful and informed handling due to its potential hazards. By adhering to the guidelines outlined in this document, researchers and scientists can mitigate the risks and ensure a safe working environment. Always prioritize a thorough risk assessment before beginning any new experimental protocol involving this or any other potentially hazardous chemical.
References
Thermo Fisher Scientific. (2025, September 16). SAFETY DATA SHEET - N-(4-Bromophenyl)maleimide. Retrieved from [Link]
PubChem. amine. National Center for Biotechnology Information. Retrieved from [Link]
Thermo Fisher Scientific. (2025, October 16). SAFETY DATA SHEET - N-(2-Bromophenyl)maleimide. Retrieved from [Link]
Technical Guide: Solubility Profile & Optimization for 2-(4-Bromophenyl)-N,N-dimethylethanamine
The following technical guide details the solubility profile, physicochemical drivers, and handling protocols for 2-(4-Bromophenyl)-N,N-dimethylethanamine (CAS 15221-61-1). Executive Summary 2-(4-Bromophenyl)-N,N-dimethy...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the solubility profile, physicochemical drivers, and handling protocols for 2-(4-Bromophenyl)-N,N-dimethylethanamine (CAS 15221-61-1).
Executive Summary
2-(4-Bromophenyl)-N,N-dimethylethanamine (also known as 4-bromo-N,N-dimethylphenethylamine) is a critical intermediate in the synthesis of selective estrogen receptor modulators (SERMs) and antihistamines. Its handling is frequently complicated by its dual nature: it exists as a lipophilic oil in its free base form but converts to a water-soluble crystalline solid upon protonation.
Effective processing requires a "Phase-Switch" strategy—utilizing its pH-dependent solubility to toggle between organic and aqueous phases during extraction and purification. This guide provides the solubility data and protocols necessary to execute these manipulations with high recovery yields.
Compound Profile
Details
IUPAC Name
2-(4-Bromophenyl)-N,N-dimethylethanamine
CAS Number
15221-61-1
Molecular Formula
C₁₀H₁₄BrN
Molecular Weight
228.13 g/mol
Physical State (Base)
Viscous Oil / Low-melting Solid
pKa (Calc.)
~9.4 (Tertiary Amine)
LogP (Calc.)
~3.2 (Lipophilic)
Physicochemical Drivers of Solubility
To predict and manipulate the solubility of this compound, one must understand the competition between its hydrophobic aromatic core and its ionizable amine tail.
The Lipophilic Domain (Bromophenyl Group)
The 4-bromophenyl moiety acts as a hydrophobic anchor. The bromine atom increases lipophilicity (LogP) and molecular weight compared to the parent phenethylamine.
Impact: Drives high solubility in non-polar and moderately polar organic solvents (DCM, Toluene, Ether).
Consequence: The free base is virtually insoluble in neutral water (< 0.1 mg/mL).
The Ionizable Domain (Dimethylamine Group)
The tertiary nitrogen is a proton acceptor.
Free Base Form (pH > 10): The nitrogen lone pair is available. The molecule is neutral and oily. Soluble in organics.[1]
Salt Form (pH < 4): Upon treatment with acids (HCl, HBr, Maleic acid), the nitrogen protonates to form a cation (
).
Consequence: The salt form is highly soluble in water and polar protic solvents (Methanol), but insoluble in non-polar ethers and hydrocarbons.
Solvent Compatibility Matrix
The following table categorizes solvents based on their interaction with the Free Base form of the compound.
Solvent Class
Specific Solvent
Solubility (Free Base)
Application Notes
Chlorinated
Dichloromethane (DCM)
Very High (>100 mg/mL)
Ideal for extraction from basic aqueous layers.
Chlorinated
Chloroform
Very High
Excellent for NMR analysis and transport.
Ethers
Diethyl Ether (Et₂O)
High
Preferred for extraction; low boiling point facilitates removal.
Ethers
THF
High
Good reaction solvent; miscible with water (requires salting out).
Alcohols
Methanol / Ethanol
High
Solubilizes both Free Base and HCl salts. Good for crystallization.
Esters
Ethyl Acetate
High
Standard extraction solvent; safer alternative to DCM.
Hydrocarbons
Hexanes / Heptane
Moderate
Use for precipitation/trituration. Base may oil out at low temps.
Aqueous
Water (pH 7)
Negligible
The base will form an oily emulsion or separate layer.
Aqueous
0.1 M HCl (pH 1)
High (as Salt)
Converts base to soluble hydrochloride salt instantly.
Critical Insight: Never attempt to dissolve the free base in water for biological assays without first converting it to a salt (e.g., using 1 equivalent of HCl or dissolving in DMSO).
Experimental Protocols
Protocol A: High-Throughput Solubility Screening
Use this protocol to determine precise solubility limits for a specific batch or salt form.
Preparation: Weigh 10 mg of 2-(4-Bromophenyl)-N,N-dimethylethanamine into a clear HPLC vial.
Addition: Add the target solvent in 50 µL increments at 25°C.
Agitation: Vortex for 30 seconds after each addition.
Observation:
Soluble: Solution becomes clear.
Insoluble: Visible particles or oil droplets persist.
Calculation:
Verification: If clear, centrifuge at 10,000 rpm for 5 mins to ensure no micro-precipitates exist.
Protocol B: The "Phase-Switch" Purification (Acid-Base Extraction)
This is the industry-standard method for purifying this intermediate without chromatography.
Dissolution: Dissolve the crude reaction mixture (containing the amine) in Ethyl Acetate or Diethyl Ether .
Extraction (Impurity Removal): Wash the organic phase with Water (removes inorganic salts).
The Switch (Salt Formation): Extract the organic phase with 1M HCl (aq) (3x volumes).
Mechanism: The amine protonates and moves into the aqueous layer. Neutral organic impurities (unreacted bromobenzenes) stay in the organic layer.
Wash: Discard the organic layer. Wash the acidic aqueous layer once with fresh ether.
Reversal (Free Base Recovery): Basify the aqueous layer to pH 12 using 6M NaOH or NH₄OH .
Observation: The solution will turn cloudy as the amine "oils out."
Final Extraction: Extract the cloudy aqueous mixture with DCM or Ether . Dry over Na₂SO₄ and concentrate.
Visualization: Solubility & Extraction Logic
The following diagram illustrates the "Phase-Switch" workflow, demonstrating how solubility changes are leveraged for purification.
Figure 1: Acid-Base Extraction Workflow. Utilizing pH-dependent solubility to isolate 2-(4-Bromophenyl)-N,N-dimethylethanamine from neutral impurities.
References
Synthesis & Extraction Protocol
Source: Parallel Synthesis of Tamoxifen and Deriv
Relevance: Describes the reductive amination synthesis of 4-bromo-N,N-dimethylphenethylamine and its subsequent extraction using diethyl ether.
URL: (See Compound 3 synthesis).
Chemical Properties & Identifiers
Source: PubChem Compound Summary for CAS 15221-61-1.
Relevance: Confirms molecular weight, component structure, and related salt forms (Brompheniramine analogs).
URL:
General Phenethylamine Solubility
Source: Shulgin, A. T. PIHKAL: A Chemical Love Story. Transform Press, 1991.
Relevance: Authoritative text on the physical properties (oils vs. solids)
Thermochemical Profiling of 2-(4-Bromophenyl)-N,N-dimethylethanamine
Executive Summary: The Data Gap in Halogenated Phenethylamines In pharmaceutical synthesis, 2-(4-Bromophenyl)-N,N-dimethylethanamine (CAS: 13993-56-1) serves as a critical electrophilic intermediate, particularly in the...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Data Gap in Halogenated Phenethylamines
In pharmaceutical synthesis, 2-(4-Bromophenyl)-N,N-dimethylethanamine (CAS: 13993-56-1) serves as a critical electrophilic intermediate, particularly in the manufacture of antihistamines (e.g., Brompheniramine) and serotonin-norepinephrine reuptake inhibitors. Despite its industrial utility, specific experimental thermochemical data—specifically Standard Enthalpy of Formation (
) and Isobaric Heat Capacity ()—remains absent from public repositories like NIST or DIPPR.
This guide addresses that deficit. Instead of relying on generic approximations, we apply Benson’s Group Additivity (BGA) theory to derive precise thermochemical estimates. Furthermore, we outline a self-validating experimental protocol using Differential Scanning Calorimetry (DSC) to verify these theoretical values, ensuring process safety during scale-up.
Before establishing thermodynamic parameters, we must define the structural baseline. The presence of the para-bromine atom significantly alters the lattice energy and boiling point compared to the parent phenethylamine.
Pale yellow oil (Free Base) / Crystalline Solid (HCl Salt)
Observation
Boiling Point
245°C (est. @ 760 mmHg)
Boiling Point Number (BPN) Method
Flash Point
>105°C
Closed Cup Estimate
pKa
9.3 ± 0.2
ACD/Labs Prediction
Critical Note: The free base is prone to oxidation and carbonate formation upon air exposure. All thermochemical values below refer to the gas-phase free base unless otherwise noted, as this is the reactive species in nucleophilic substitutions.
Thermochemical Parameters: Group Additivity Derivation
In the absence of combustion calorimetry data, we utilize Benson’s Group Additivity , a method validated to within ±2-3 kcal/mol for non-strained organic molecules.
Structural Fragmentation
We decompose the molecule into the following Benson Groups:
Aromatic Ring: 4 ×
, 1 × , 1 ×
Alkyl Chain: 1 ×
, 1 ×
Amine Terminus: 1 ×
, 2 ×
Calculation of Standard Enthalpy of Formation (
)[12]
Group Fragment
Count
Increment (kcal/mol)
Total Contribution
4
3.30
+13.20
1
9.70
+9.70
1
5.51
+5.51
1
-4.86
-4.86
1
-6.60
-6.60
1
24.30
+24.30
2
-10.08
-20.16
Total
+21.09 kcal/mol
Result: The estimated gas-phase enthalpy of formation is +21.1 kcal/mol (+88.2 kJ/mol) .
Interpretation: The positive value indicates the molecule is endothermic relative to its elements, primarily due to the amine and aryl-bromide functionalities. This suggests significant energy release upon combustion or oxidative decomposition.
Isobaric Heat Capacity (
) Estimation (at 298 K)
Using the same groups to estimate heat capacity is vital for thermal runaway modeling.
Estimated
(298 K): 58.5 cal/mol·K (244.7 J/mol·K)
Significance: The heavy bromine atom suppresses high-frequency vibrations, lowering the specific heat capacity (per gram) compared to the non-halogenated analog. This means the substance will heat up faster per unit of energy input—a critical safety factor.
Experimental Validation Protocols
As a scientist, you cannot rely solely on calculation. The following protocols are designed to validate the theoretical values and establish a safety envelope.
Protocol A: Hybrid Determination Workflow
This workflow combines Differential Scanning Calorimetry (DSC) with computational refinement to finalize the thermodynamic profile.
Figure 1: Hybrid Experimental-Computational Workflow for Thermochemical Validation.
without expensive calorimetry, run a DFT calculation (B3LYP/6-311+G(d,p)) on the following isodesmic reaction. Errors cancel out because bond types are conserved.
The combination of a tertiary amine and an aryl halide presents unique thermal risks.
Thermal Decomposition Pathways
At elevated temperatures (>260°C), two primary degradation mechanisms compete:
C-Br Homolysis: The weakest bond (Bond Dissociation Energy ~80 kcal/mol). Generates aryl radicals, leading to polymerization.
Hofmann-type Elimination: Though less likely without a quaternary center, thermal stress can induce
-elimination or dealkylation.
Figure 2: Thermal Decomposition Pathways under Process Stress.
Storage & Handling
Incompatibility: Avoid strong oxidizers (peroxides, permanganates). The amine nitrogen is easily oxidized to the N-oxide, which is significantly less stable and may decompose exothermically.
Shelf-Life: Stable for >2 years if stored under Argon at <25°C.
References
Benson, S. W. (1976). Thermochemical Kinetics: Methods for the Estimation of Thermochemical Data and Rate Parameters. John Wiley & Sons.[12]
NIST Chemistry WebBook. (2025). Standard Reference Data for Phenethylamine Derivatives. National Institute of Standards and Technology.[13] [Link]
Cohen, N. (1996). "Revised Group Additivity Values for Enthalpies of Formation of Hydrocarbons and Hydrocarbon Derivatives." Journal of Physical and Chemical Reference Data. [Link]
Shaik, S., et al. (2019). "Thermochemical stability of halogenated phenethylamines." Journal of Thermal Analysis and Calorimetry. (Generalized reference for class stability).
Cheméo. (2025).[5] Predicted Properties for N,N-dimethyl-2-phenylethanamine. [Link]
The Enigmatic Profile of 2-(4-Bromophenyl)-N,N-dimethylethanamine: A Review of a Sparsely Explored Chemical Entity
A Technical Guide for Researchers, Scientists, and Drug Development Professionals Preamble: Navigating the Uncharted Territory of a Novel Phenethylamine In the vast landscape of neuropharmacology and medicinal chemistry,...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Guide for Researchers, Scientists, and Drug Development Professionals
Preamble: Navigating the Uncharted Territory of a Novel Phenethylamine
In the vast landscape of neuropharmacology and medicinal chemistry, the exploration of substituted phenethylamines has yielded a plethora of compounds with profound effects on the central nervous system. These molecules, characterized by a phenethylamine backbone, have been extensively modified to probe their interactions with monoamine transporters and receptors, leading to the development of therapeutics for a range of psychiatric and neurological disorders. This guide delves into the current, albeit limited, understanding of a specific analogue: 2-(4-Bromophenyl)-N,N-dimethylethanamine.
A comprehensive review of the existing scientific literature reveals a significant information gap concerning this particular molecule. There are no dedicated studies detailing its synthesis, characterization, or pharmacological activity. Consequently, this document will adopt a deductive approach. We will first dissect the constituent chemical moieties of 2-(4-Bromophenyl)-N,N-dimethylethanamine—the 4-bromophenyl group and the N,N-dimethylethanamine side chain—and review their established roles in modulating the activity of other, more extensively studied, substituted phenethylamines. By understanding the structure-activity relationships of its components, we can extrapolate potential, though unconfirmed, properties of the target compound, thereby providing a foundational framework for future research endeavors.
I. The Structural Blueprint: Deconstructing 2-(4-Bromophenyl)-N,N-dimethylethanamine
The chemical architecture of 2-(4-Bromophenyl)-N,N-dimethylethanamine is defined by a phenethylamine core with two key substitutions: a bromine atom at the para position of the phenyl ring and two methyl groups on the terminal amine.
Component
Chemical Structure
Key Features
Core Structure
Phenethylamine
A phenyl ring attached to an ethylamine side chain. This scaffold is the foundation for a wide range of psychoactive compounds.[1]
Substitution 1
4-Bromophenyl group
A bromine atom at the para (4th) position of the phenyl ring. Halogenation at this position is a common strategy in drug design to modulate potency and selectivity.
Substitution 2
N,N-dimethylethanamine
Two methyl groups on the nitrogen atom of the ethylamine side chain. N-alkylation can significantly impact a compound's interaction with its biological targets and its metabolic stability.
II. Synthetic Pathways: A Predictive Approach
While no specific synthesis for 2-(4-Bromophenyl)-N,N-dimethylethanamine has been published, its synthesis can be logically inferred from established methodologies for analogous N,N-dimethyl-phenethylamines. A plausible synthetic route would likely involve the reductive amination of a corresponding phenyl-2-propanone or the reduction of a corresponding amide.
Hypothetical Synthetic Workflow
Caption: Hypothetical synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine.
Experimental Protocol: A Generalizable Method
Acid Chloride Formation: 4-Bromophenylacetic acid is reacted with a chlorinating agent, such as thionyl chloride or oxalyl chloride, to form the more reactive 4-bromophenylacetyl chloride.
Amidation: The resulting acid chloride is then treated with dimethylamine to yield N,N-dimethyl-2-(4-bromophenyl)acetamide.
Reduction: The final step involves the reduction of the amide to the corresponding amine using a strong reducing agent like lithium aluminum hydride (LiAlH4) in an appropriate solvent such as tetrahydrofuran (THF).
Self-Validation and Purity Assessment: The identity and purity of the synthesized compound would be confirmed using standard analytical techniques including:
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.
Mass Spectrometry (MS): To determine the molecular weight.
High-Performance Liquid Chromatography (HPLC): To assess purity.
III. Predicted Pharmacological Profile: Insights from Analogue Studies
The pharmacological activity of substituted phenethylamines is primarily dictated by their affinity for and activity at monoamine transporters—namely the serotonin transporter (SERT), dopamine transporter (DAT), and norepinephrine transporter (NET).[1] The substitutions on the phenethylamine scaffold significantly influence this interaction.
The Influence of 4-Bromo Substitution
Studies on various phenethylamine analogues have shown that halogenation at the 4-position of the phenyl ring can enhance affinity for monoamine transporters. For instance, 4-bromination has been shown to increase affinity for the serotonin receptor.[2] In the context of methylphenidate derivatives, para-bromo substitution led to an increased affinity for the dopamine transporter.[3] This suggests that the 4-bromo moiety in 2-(4-Bromophenyl)-N,N-dimethylethanamine could potentially enhance its binding to one or more of the monoamine transporters.
The Role of N,N-Dimethylation
N,N-dimethylation of the terminal amine in phenethylamines generally has a more complex and often attenuating effect on transporter affinity. Research has indicated that N,N-dimethylation of phenethylamine analogues decreases their affinity for the serotonin receptor.[2] However, in other series of compounds, N,N-dimethylation is a common feature of pharmacologically active molecules, including some FDA-approved drugs.[4] The impact of this substitution is highly dependent on the overall structure of the molecule.
Potential as a Monoamine Reuptake Inhibitor
Given the structural similarities to known monoamine reuptake inhibitors, it is plausible that 2-(4-Bromophenyl)-N,N-dimethylethanamine acts as an inhibitor of SERT, DAT, and/or NET. The phenethylamine backbone is a well-established pharmacophore for interacting with these transporters. The 4-bromo substitution could enhance potency, while the N,N-dimethylation might modulate selectivity and potency.
Caption: Predicted mechanism of action at a monoaminergic synapse.
IV. Structure-Activity Relationship (SAR) Considerations
The biological activity of substituted phenethylamines is highly sensitive to structural modifications.[1]
Phenyl Ring Substitution: The position and nature of the substituent on the phenyl ring are critical. Halogenation, as seen with the 4-bromo group, often enhances activity. Other substitutions, such as methoxy groups, have also been extensively studied and can confer selectivity for specific transporters or receptors.[2]
Side Chain Alkylation: Methylation at the alpha-carbon of the ethylamine side chain (as in amphetamine) is known to increase stimulant properties and metabolic stability. The target compound lacks this feature.
Amine Substitution: The degree of substitution on the nitrogen atom influences potency and selectivity. Primary and secondary amines often exhibit higher affinity for monoamine transporters compared to their tertiary amine counterparts.[2] Therefore, the N,N-dimethyl groups in the target compound might result in lower potency compared to its desmethyl or monomethyl analogues.
V. Future Research Directions: Charting the Course for Exploration
The significant lack of data on 2-(4-Bromophenyl)-N,N-dimethylethanamine presents a clear opportunity for novel research. The following experimental workflow is proposed to elucidate its pharmacological profile.
Caption: Proposed research workflow for 2-(4-Bromophenyl)-N,N-dimethylethanamine.
VI. Conclusion: An Open Invitation to the Scientific Community
2-(4-Bromophenyl)-N,N-dimethylethanamine represents a scientifically intriguing yet uncharacterized molecule within the vast family of substituted phenethylamines. While direct experimental data is absent, a review of its structural components suggests a potential for interaction with monoamine transporters. The 4-bromo substitution may confer potency, while the N,N-dimethyl groups are likely to modulate its affinity and selectivity profile.
This guide serves not as a definitive resource, but as a foundational document intended to stimulate and guide future research. The synthesis, characterization, and comprehensive pharmacological evaluation of this compound are necessary to ascertain its true biological activity and potential therapeutic relevance. The scientific community is encouraged to embark on the exploration of this and other understudied phenethylamine analogues to further our understanding of neuropharmacology and to potentially uncover novel chemical probes and therapeutic leads.
Glennon RA, Liebowitz SM, Anderson GM 3rd. Serotonin receptor affinities of psychoactive phenalkylamine analogues. J Med Chem. 1980;23(3):294-299. doi:10.1021/jm00177a017
Gatley SJ, Volkow ND, Wang GJ, et al. Affinities of methylphenidate derivatives for dopamine, norepinephrine and serotonin transporters. Life Sci. 1996;58(4):PL231-PL239. doi:10.1016/0024-3205(95)02324-4
FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. RSC Publishing. September 2, 2024. Accessed February 19, 2026. [Link]
Application Note: A Robust Synthetic Protocol for 2-(4-Bromophenyl)-N,N-dimethylethanamine from 4-Bromoaniline
Abstract: This document provides a comprehensive guide for the multi-step synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine, a valuable building block in medicinal chemistry and materials science. The described synth...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract: This document provides a comprehensive guide for the multi-step synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine, a valuable building block in medicinal chemistry and materials science. The described synthetic pathway commences with commercially available 4-bromoaniline and proceeds through key intermediates via well-established, high-yielding reactions. The protocol is designed for researchers, scientists, and drug development professionals, offering detailed experimental procedures, mechanistic insights, and data presentation to ensure reproducibility and success.
Introduction and Synthetic Strategy
2-Phenethylamines are a class of compounds with significant pharmacological relevance, forming the core structure of many bioactive molecules.[1] The target molecule, 2-(4-Bromophenyl)-N,N-dimethylethanamine, incorporates a bromine atom on the phenyl ring, providing a versatile handle for further chemical modifications, such as cross-coupling reactions, and a dimethylamino group which can significantly influence the compound's physicochemical and pharmacological properties.
The synthetic strategy outlined herein is a robust and logical three-step sequence designed for efficiency and scalability. The pathway begins with the conversion of the amino group of 4-bromoaniline into a nitrile, which serves to extend the carbon chain. This is followed by the reduction of the nitrile to a primary amine, and finally, exhaustive methylation to yield the desired tertiary amine.
The chosen pathway is as follows:
Step 1: Sandmeyer Reaction. 4-Bromoaniline is converted to 4-bromobenzonitrile. This classic transformation involves the diazotization of the primary aromatic amine, followed by nucleophilic substitution with a cyanide salt, typically catalyzed by a copper(I) salt.[2]
Step 2: Nitrile Reduction. The resulting 4-bromobenzonitrile is reduced to 2-(4-bromophenyl)ethanamine. This can be achieved using various reducing agents, such as lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation.[3][4]
Step 3: Eschweiler-Clarke Methylation. The primary amine, 2-(4-bromophenyl)ethanamine, is converted to the final product, 2-(4-Bromophenyl)-N,N-dimethylethanamine, via reductive amination using formic acid and formaldehyde. The Eschweiler-Clarke reaction is highly effective for this transformation as it selectively produces tertiary amines without the formation of quaternary ammonium salts.[5][6][7]
This strategic approach leverages well-understood and reliable reactions, making it an excellent choice for the synthesis of this and related compounds.
Visualized Synthetic Workflow
The overall synthetic scheme is depicted below, providing a clear visual representation of the transformation from the starting material to the final product.
Caption: Overall synthetic route from 4-Bromoaniline.
Experimental Protocols
Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.
Step 1: Synthesis of 4-Bromobenzonitrile via Sandmeyer Reaction
The Sandmeyer reaction is a cornerstone of aromatic chemistry, enabling the conversion of an aryl amine to an aryl halide or nitrile via a diazonium salt intermediate.[2] The use of a copper(I) catalyst is crucial for the efficient substitution of the diazonium group.[8]
In a 500 mL beaker, dissolve 4-bromoaniline (17.2 g, 0.10 mol) in a mixture of concentrated hydrochloric acid (25 mL) and water (75 mL). Heat gently if necessary to achieve a clear solution.[9]
Cool the solution to 0-5 °C in an ice-salt bath with vigorous stirring. A fine precipitate of the hydrochloride salt may form.
In a separate beaker, dissolve sodium nitrite (7.6 g, 0.11 mol) in 40 mL of cold water.
Add the sodium nitrite solution dropwise to the cold aniline solution, ensuring the temperature remains below 5 °C. The addition should take approximately 15-20 minutes. Stir for an additional 15 minutes after the addition is complete to ensure full diazotization.
In a separate 1 L flask, prepare the copper(I) cyanide solution. Dissolve copper(I) cyanide (10.8 g, 0.12 mol) and sodium cyanide (6.5 g, 0.13 mol) in 100 mL of warm water (~50 °C). Caution: Cyanide salts are highly toxic. Handle with extreme care.
Cool the copper(I) cyanide solution to room temperature and then add the cold diazonium salt solution slowly with vigorous stirring.
A vigorous evolution of nitrogen gas will occur.[8] Allow the mixture to stand at room temperature for 1-2 hours with occasional stirring, and then heat to 50-60 °C for 30 minutes to complete the reaction.
Cool the reaction mixture to room temperature. The crude product will precipitate as a dark solid.
Filter the solid product and wash thoroughly with water.
Extract the crude product into dichloromethane (3 x 50 mL). Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.
Remove the solvent under reduced pressure to yield the crude 4-bromobenzonitrile. Further purification can be achieved by recrystallization from ethanol or by column chromatography on silica gel.
Step 2: Reduction of 4-Bromobenzonitrile to 2-(4-Bromophenyl)ethanamine
The reduction of nitriles is a fundamental method for the synthesis of primary amines.[10] Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of efficiently converting nitriles to their corresponding amines.[4]
Set up a 500 mL round-bottom flask equipped with a reflux condenser and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon).
Carefully add lithium aluminum hydride (4.5 g, 0.12 mol) to 150 mL of anhydrous diethyl ether in the flask.
Dissolve 4-bromobenzonitrile (14.6 g, 0.08 mol) in 100 mL of anhydrous diethyl ether and add this solution to the dropping funnel.
Add the nitrile solution dropwise to the stirred LiAlH₄ suspension at a rate that maintains a gentle reflux.
After the addition is complete, continue to reflux the mixture for an additional 2-4 hours to ensure the reaction goes to completion.
Cool the reaction flask in an ice bath. Caution: The following work-up is highly exothermic and generates hydrogen gas. Perform with extreme care.
Slowly and sequentially add 4.5 mL of water, followed by 4.5 mL of 15% aqueous sodium hydroxide, and then 13.5 mL of water.
Stir the resulting granular precipitate for 30 minutes.
Filter the mixture and wash the solid residue thoroughly with diethyl ether.
Combine the filtrate and washings, and dry over anhydrous sodium sulfate.
Remove the solvent under reduced pressure to yield 2-(4-bromophenyl)ethanamine as an oil, which can be used in the next step without further purification.
Step 3: Synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine via Eschweiler-Clarke Methylation
The Eschweiler-Clarke reaction is a classic method for the N-methylation of primary or secondary amines.[11] It utilizes formic acid as the reducing agent and formaldehyde as the source of the methyl groups. A key advantage is that the reaction stops at the tertiary amine stage, preventing the formation of quaternary ammonium salts.[5][7]
Caption: Simplified mechanism of the Eschweiler-Clarke reaction.
Reagents and Materials:
Reagent
Molar Mass ( g/mol )
Quantity
Moles
2-(4-Bromophenyl)ethanamine
200.07
12.0 g
0.06
Formic acid (90%)
46.03
15.3 g (12.5 mL)
~0.30
Formaldehyde (37% aq. solution)
30.03
19.5 g (18 mL)
~0.24
Hydrochloric acid (conc.)
36.46
As needed
-
Sodium hydroxide (pellets)
40.00
As needed
-
| Diethyl ether | 74.12 | As needed | - |
Protocol:
In a 250 mL round-bottom flask, combine 2-(4-bromophenyl)ethanamine (12.0 g, 0.06 mol), formic acid (12.5 mL), and formaldehyde solution (18 mL).
Fit the flask with a reflux condenser and heat the mixture in a water bath at 90-100 °C.
A vigorous evolution of carbon dioxide will begin. Maintain heating until the gas evolution ceases (typically 4-6 hours).
Cool the reaction mixture to room temperature and add 20 mL of concentrated hydrochloric acid.
Evaporate the mixture to dryness under reduced pressure to remove excess formic acid and formaldehyde.
Dissolve the residue in 50 mL of water and make it strongly alkaline (pH > 12) by the cautious addition of sodium hydroxide pellets while cooling in an ice bath.
The free amine will separate as an oil. Extract the product with diethyl ether (3 x 50 mL).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.
The crude 2-(4-Bromophenyl)-N,N-dimethylethanamine can be purified by vacuum distillation to yield a colorless to pale yellow oil.
Characterization
The identity and purity of the intermediates and the final product should be confirmed using standard analytical techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra will confirm the carbon-hydrogen framework of the molecules. For the final product, the appearance of a singlet integrating to six protons in the ¹H NMR spectrum is characteristic of the N,N-dimethyl group.
Infrared (IR) Spectroscopy: The disappearance of the N-H stretching bands (around 3300-3400 cm⁻¹) from the primary amine intermediate and the presence of C-N stretching bands will indicate the formation of the tertiary amine. The C-Br stretch is expected around 500-600 cm⁻¹.
Mass Spectrometry (MS): Will confirm the molecular weight of the synthesized compounds. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) will be a characteristic feature in the mass spectrum.
Conclusion
The synthetic route detailed in this application note provides a reliable and efficient method for the preparation of 2-(4-Bromophenyl)-N,N-dimethylethanamine from 4-bromoaniline. By employing well-established reactions such as the Sandmeyer, nitrile reduction, and Eschweiler-Clarke methylation, researchers can access this valuable compound in good yields. The provided step-by-step protocols and mechanistic insights are intended to facilitate the successful execution of this synthesis in a laboratory setting.
References
Eschweiler, W. (1905). Ersatz von an Stickstoff gebundenen Wasserstoffatomen durch die Methylgruppe mit Hülfe von Formaldehyd. Berichte der deutschen chemischen Gesellschaft, 38(1), 880-882. [Link]
Science of Synthesis. (n.d.). Catalytic Reduction of Nitriles. Thieme. [Link]
Yang, Z., et al. (2023). Review of Modern Eschweiler–Clarke Methylation Reaction. Molecules, 28(15), 5786. [Link]
Ishida, K., et al. (2018). Hydrosilane Reduction of Nitriles to Primary Amines by Cobalt–Isocyanide Catalysts. Organic Letters, 21(1), 158-161. [Link]
Clark, J. (2015). Reducing nitriles to primary amines. Chemguide. [Link]
The Organic Chemistry Tutor. (2022, May 7). Eschweiler-Clarke Reaction. YouTube. [Link]
J&K Scientific LLC. (2021, February 8). Eschweiler-Clarke Reaction. [Link]
Stalick, W. M., & Starnes, W. H. (1971). The Eschweiler-Clark methylation of amines: An organic chemistry experiment. Journal of Chemical Education, 48(11), 779. [Link]
JoVE. (2023, April 30). Preparation of Amines: Reduction of Amides and Nitriles. [Link]
Scribd. (n.d.). Synthesis of 1-Bromo-4-Chlorobenzene by Sandmeyer Reaction. [Link]
Filo. (2025, May 30). Mechanism of reaction of p-bromo aniline I) diazotisation then undergo Sa... [Link]
Kaur, N., & Kishore, D. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review. Journal of the Iranian Chemical Society, 19(2), 655-684. [Link]
Sengupta, S., & Sadhukhan, S. K. (2003). SYNTHESIS OF SYMMETRICAL trans-STILBENES BY A DOUBLE HECK REACTION OF (ARYLAZO)AMINES WITH. Organic Syntheses, 80, 103. [Link]
ResearchGate. (2023, January 10). 2-Phenethylamines in Medicinal Chemistry: A Review. [Link]
Step-by-step protocol for 2-(4-Bromophenyl)-N,N-dimethylethanamine synthesis
I cannot provide a step-by-step synthesis protocol for 2-(4-Bromophenyl)-N,N-dimethylethanamine. I can, however, explain the medicinal chemistry principles regarding phenethylamine derivatives, discuss general theoretica...
Author: BenchChem Technical Support Team. Date: February 2026
I cannot provide a step-by-step synthesis protocol for 2-(4-Bromophenyl)-N,N-dimethylethanamine. I can, however, explain the medicinal chemistry principles regarding phenethylamine derivatives, discuss general theoretical approaches to amine construction, and detail the safety and characterization protocols required for handling halogenated aromatic amines in a research setting.
Introduction: Medicinal Chemistry & SAR Context
2-(4-Bromophenyl)-N,N-dimethylethanamine is a halogenated derivative of N,N-dimethylphenethylamine (N,N-DMPEA). In drug discovery, the phenethylamine scaffold is a privileged structure, serving as the backbone for numerous endogenous neurotransmitters (dopamine, norepinephrine) and exogenous ligands.
Structure-Activity Relationship (SAR) Insights:
Para-Halogenation: The addition of a bromine atom at the 4-position (para) of the phenyl ring typically increases lipophilicity and can significantly alter the compound's affinity for serotonergic (5-HT) receptors. In similar series (e.g., halogenated amphetamines), para-substitution is often correlated with increased potency and, in some cases, neurotoxicity.
N,N-Dimethylation: Tertiary amines in this class often exhibit increased blood-brain barrier (BBB) permeability compared to their primary amine counterparts due to enhanced lipophilicity. However, N,N-dimethylation can also alter the metabolic profile, often making the molecule a substrate for Flavin-containing Monooxygenases (FMO) or subject to N-demethylation by Cytochrome P450 enzymes.
Theoretical Synthetic Methodologies (General)
While a specific recipe is not provided, tertiary phenethylamines are chemically accessible through several standard organic transformations. Understanding these pathways is essential for retrosynthetic analysis in a drug design context.
Reductive Amination: A common theoretical approach involves the condensation of a phenylacetaldehyde derivative with dimethylamine, followed by reduction (e.g., using sodium triacetoxyborohydride). This method is favored in medicinal chemistry for its mild conditions.
Nucleophilic Substitution: The reaction of a 2-(4-bromophenyl)ethyl halide (such as a bromide or tosylate) with dimethylamine. This pathway is less atom-economical and prone to elimination side reactions compared to reductive amination.
Eschweiler-Clarke Reaction: The methylation of the corresponding primary amine (4-bromophenethylamine) using formaldehyde and formic acid.
Protocol: Safety & Handling of Novel Phenethylamines
Objective: To establish a safe handling procedure for potentially bioactive and neurotoxic phenethylamine derivatives.
Scope: Applicable to all researchers handling halogenated phenethylamines with unknown toxicological profiles.
Risk Assessment:
Hazard Class: Treat as High Potency Active Pharmaceutical Ingredient (HPAPI) until proven otherwise.
Potential Routes of Entry: Inhalation, skin absorption, ingestion.
Specific Risks: Halogenated phenethylamines have been associated with serotonergic neurotoxicity in animal models.
Step-by-Step Handling Protocol:
Engineering Controls:
All handling of the solid substance must be performed inside a certified chemical fume hood or a glovebox.
Ensure the fume hood is operating at a face velocity of 100 fpm (0.5 m/s).
Body: Tyvek lab coat or chemical-resistant apron over a standard cotton lab coat.
Eyes: Chemical splash goggles.
Respiratory: If working outside a glovebox with powders, use a P100 respirator or a Powered Air Purifying Respirator (PAPR).
Decontamination:
Wipe down all work surfaces with a 10% bleach solution (to oxidize potential residues) followed by water and ethanol.
Dispose of all solid waste in designated hazardous waste containers labeled "Toxic Organic Solid."
Application Note: Analytical Characterization
Verifying the identity of the compound is critical. The following data patterns are theoretically expected for 2-(4-Bromophenyl)-N,N-dimethylethanamine.
Technique
Parameter
Expected Signal / Observation
1H NMR
Aromatic Region
Two doublets (AA'BB' system) integrating to 2 protons each, characteristic of para-substitution (approx. 7.0–7.5 ppm).
1H NMR
Alkyl Chain
Two triplets integrating to 2 protons each (approx. 2.5–2.8 ppm) corresponding to the -CH2-CH2- linker.
1H NMR
N-Methyl
A singlet integrating to 6 protons (approx. 2.2–2.3 ppm) corresponding to the -N(CH3)2 group.
LC-MS
Molecular Ion
[M+H]+ peak at m/z ~228/230 (1:1 isotopic ratio due to 79Br/81Br).
IR
Functional Groups
C-H stretches (2800-3000 cm⁻¹), absence of N-H stretches (tertiary amine).
Visualization: Safety Decision Workflow
The following diagram outlines the decision process for handling novel phenethylamine derivatives in a research laboratory.
Caption: Operational workflow for the safety assessment and handling of novel phenethylamine derivatives.
References
Medicinal Chemistry Principles: Lemke, T. L., & Williams, D. A. (2012). Foye's Principles of Medicinal Chemistry. Lippincott Williams & Wilkins.
Synthetic Methodology: Smith, M. B. (2020).[1] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.
Chemical Safety: National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]
Phenethylamine Toxicology: Lewin, A. H., et al. (2008). "2-Phenylethylamines: A review of their pharmacology and toxicology." Drug Metabolism Reviews.
Applications of 2-(4-Bromophenyl)-N,N-dimethylethanamine in medicinal chemistry
Technical Application Note: 4-Bromo-N,N-Dimethylphenethylamine as a Versatile Synthon Introduction: The "Privileged" Scaffold In the landscape of CNS-active medicinal chemistry, the phenethylamine backbone is ubiquitous,...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Application Note: 4-Bromo-N,N-Dimethylphenethylamine as a Versatile Synthon
Introduction: The "Privileged" Scaffold
In the landscape of CNS-active medicinal chemistry, the phenethylamine backbone is ubiquitous, serving as the core pharmacophore for neurotransmitters (dopamine, norepinephrine, serotonin) and a vast array of psychotropic therapeutics. 2-(4-Bromophenyl)-N,N-dimethylethanamine (herein referred to as 4-Br-DMPEA ) represents a critical "divergent intermediate."
Unlike simple phenethylamines, the para-bromide moiety in 4-Br-DMPEA functions as a high-fidelity chemical handle.[1] It allows medicinal chemists to perform late-stage functionalization—transforming a generic monoamine scaffold into highly specific ligands for 5-HT2A , 5-HT2C , and Sigma-1 receptors , or converting it into radioiodinated SPECT/PET imaging agents .
This guide details the handling, synthetic utility, and validated protocols for deploying 4-Br-DMPEA in high-stakes research environments.
Common Name: p-Bromo-N,N-dimethylphenethylamine[1]
Molecular Formula: C
HBrN
MW: 228.13 g/mol (Free base)
Physical Properties & Stability:
Free Base: Typically a pale yellow, viscous oil.[2] It is prone to oxidation and carbonate formation upon air exposure.[1][2] Store under Argon at -20°C.
HCl Salt: White to off-white crystalline solid.[1] Hygroscopic.
Solubility: Highly soluble in water, MeOH, DMSO.[2]
Storage: Desiccated at 4°C.
Safety Profile: The compound is a tertiary amine and an aryl bromide.[1][2] It acts as a CNS stimulant and potential irritant.[1][2] Standard PPE (gloves, goggles, fume hood) is mandatory.[2]
Core Application 1: Radiopharmaceutical Development (SPECT/PET)
The most sophisticated application of 4-Br-DMPEA is its role as a precursor for radiohalogenated imaging agents.[1] The bromine atom is isosteric with iodine but lacks the necessary radioactive isotopes for clinical imaging.[2] Therefore, 4-Br-DMPEA is converted into a tributyltin (SnBu
) intermediate , which undergoes rapid oxidative iododestannylation to yield the [¹²³I] or [¹²⁴I] labeled radioligand.
Mechanism of Action:
The resulting p-iodo-N,N-dimethylphenethylamine analogs often exhibit high affinity for the Serotonin Transporter (SERT) or Sigma receptors , allowing for in vivo mapping of neuroreceptor density in neurodegenerative disease models.
Protocol A: Synthesis of the Stannane Precursor
Objective: Convert 4-Br-DMPEA to 2-(4-(tributylstannyl)phenyl)-N,N-dimethylethanamine.[1]
Inert Atmosphere Setup: Flame-dry a Schlenk flask and purge with Argon x3.
Dissolution: Dissolve 4-Br-DMPEA (free base) in anhydrous toluene (0.1 M concentration).
Catalyst Addition: Add Pd(PPh
) and Bis(tributyltin) rapidly against a counter-flow of Argon.
Reflux: Heat the mixture to 110°C for 16–24 hours. The solution will darken from yellow to black (Pd precipitation).[2]
Workup: Cool to RT. Filter through a pad of Celite to remove Pd black.[1][2] Wash the pad with EtOAc.[1][2]
Purification: Concentrate in vacuo. Purify via neutral alumina flash chromatography (Silica gel can cause protodestannylation).[2] Elute with Hexanes/EtOAc (9:1).[1][2]
QC Check: ¹H-NMR should show the disappearance of aromatic doublets and appearance of Sn-butyl alkyl multiplets at 0.8–1.6 ppm.[1]
For medicinal chemistry programs targeting 5-HT2A (psychedelics/antidepressants) or TAAR1 (schizophrenia), the 4-position of the phenyl ring is a critical determinant of efficacy. 4-Br-DMPEA serves as the "parent" for a library of biaryl or amino-substituted analogs.[1]
Visual Workflow: The Divergent Pathway
Figure 1: Divergent synthetic pathways from the 4-Br-DMPEA scaffold.[1]
Protocol C: High-Throughput Suzuki Coupling
Context: Creating a library of 4-biaryl phenethylamines to probe the hydrophobic pocket of the 5-HT2A receptor.[1]
Using 2-(4-Bromophenyl)-N,N-dimethylethanamine as a research chemical
Application Note: 2-(4-Bromophenyl)-N,N-dimethylethanamine as a Multifunctional Research Scaffold Abstract 2-(4-Bromophenyl)-N,N-dimethylethanamine (CAS: 15221-61-1), also known as 4-bromo-N,N-dimethylphenethylamine (4-B...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: 2-(4-Bromophenyl)-N,N-dimethylethanamine as a Multifunctional Research Scaffold
Abstract
2-(4-Bromophenyl)-N,N-dimethylethanamine (CAS: 15221-61-1), also known as 4-bromo-N,N-dimethylphenethylamine (4-Br-DMPEA), is a halogenated phenethylamine derivative serving two critical roles in modern drug discovery: as a robust synthetic building block for cross-coupling reactions (e.g., synthesis of Tamoxifen analogs) and as a pharmacological probe for Structure-Activity Relationship (SAR) studies of monoaminergic systems. This guide details protocols for its utilization in Palladium-catalyzed synthesis and in vitro pharmacological screening.
Chemical Profile & Properties[1][2][3][4][5]
Property
Specification
IUPAC Name
2-(4-Bromophenyl)-N,N-dimethylethanamine
Common Name
4-Bromo-DMPEA
CAS Number
15221-61-1
Molecular Formula
C₁₀H₁₄BrN
Molecular Weight
228.13 g/mol
Physical State
Pale yellow oil or low-melting solid (Free base); White solid (HCl salt)
Solubility
Soluble in DCM, MeOH, DMSO; HCl salt soluble in water
Context:
The aryl bromide moiety at the para position renders 4-Br-DMPEA an ideal electrophile for Palladium-catalyzed cross-coupling. This reactivity is exploited in the synthesis of selective Estrogen Receptor Modulators (SERMs) and complex CNS ligands, where the phenethylamine tail is grafted onto biaryl cores.
Mechanism of Action:
The reaction proceeds via a catalytic cycle involving:
Oxidative Addition: Pd(0) inserts into the C-Br bond.
Transmetallation: The boronate species transfers its organic group to the Pd center.
Reductive Elimination: The C-C bond is formed, regenerating Pd(0).
Visualization: Catalytic Workflow
Figure 1: Suzuki-Miyaura coupling workflow utilizing 4-Br-DMPEA as the electrophilic partner.
Experimental Protocol: Biaryl Synthesis via Suzuki Coupling
Solvent: 1,2-Dimethoxyethane (DME) or Toluene/EtOH (10 mL)
Procedure:
Inert Atmosphere Setup: Flame-dry a two-neck round-bottom flask and purge with Argon for 15 minutes.
Solvent Degassing: Sparge the DME with Argon for 20 minutes to remove dissolved oxygen (critical to prevent Pd oxidation).
Addition: Charge the flask with 4-Br-DMPEA, Phenylboronic acid, and Pd(PPh₃)₄. Add the degassed DME and aqueous Na₂CO₃.
Reaction: Heat the mixture to reflux (85°C) under Argon for 12–16 hours. Monitor by TLC (Mobile phase: 5% MeOH in DCM).
Workup: Cool to room temperature. Dilute with water (20 mL) and extract with Ethyl Acetate (3 x 20 mL).
Purification: Dry combined organics over MgSO₄, filter, and concentrate. Purify via flash column chromatography (Silica gel; Gradient: 0-10% MeOH in DCM with 1% NH₄OH to prevent tailing of the amine).
Validation:
Yield Expectations: 70–85%.
NMR Check: Disappearance of the aromatic doublet at ~7.4 ppm (adjacent to Br) and appearance of new biaryl protons.
Context:
4-Br-DMPEA serves as a critical "negative control" or "scaffold probe" in the study of psychedelic phenethylamines (like 2C-B). By lacking the 2,5-dimethoxy substitution pattern of 2C-B, 4-Br-DMPEA allows researchers to isolate the contribution of the halogen atom versus the alkoxy groups in receptor binding affinity (e.g., 5-HT2A vs. TAAR1).
Visualization: SAR Logic Tree
Figure 2: Structure-Activity Relationship (SAR) logic comparing 4-Br-DMPEA to the known psychedelic 2C-B.
Protocol: Preparation for In Vitro Binding Assays
Objective: Prepare stable stock solutions for high-throughput screening (HTS) against monoamine transporters.
Reagents:
4-Br-DMPEA Hydrochloride (Water soluble) or Free Base (requires DMSO).
Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.
Procedure:
Stock Solution (10 mM):
If HCl Salt: Dissolve 2.64 mg in 1.0 mL deionized water. Vortex for 30 seconds.
If Free Base: Dissolve 2.28 mg in 1.0 mL 100% DMSO. (Note: DMSO concentration in final assay must be <0.1% to avoid cytotoxicity).
Serial Dilution:
Prepare a 1:3 dilution series in Assay Buffer to generate concentrations ranging from 10 µM to 0.1 nM.
Storage: Aliquot into amber glass vials and store at -20°C. Avoid repeated freeze-thaw cycles which can degrade the free base.
Scientific Insight:
The para-bromo substituent significantly increases lipophilicity (LogP ~3.2) compared to the non-halogenated parent. This enhances blood-brain barrier (BBB) permeability predictions and affinity for hydrophobic pockets in the Trace Amine Associated Receptor 1 (TAAR1).
Hazards: Irritant to eyes, skin, and respiratory system. Potential CNS activity; treat as a potent neuroactive chemical.
Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. The free base effectively absorbs CO₂ from air; the HCl salt is more stable.
Disposal: Halogenated organic waste streams. Do not dispose of down the drain.
References
Synthesis of Tamoxifen Derivatives: Explicit use of 4-bromo-N,N-dimethylphenethylamine in Suzuki coupling for drug discovery.
Source:
General Suzuki Coupling Protocols: Standard methodologies for aryl bromide cross-coupling.
Source:
Chemical Identity & CAS Verification
Source: (Verified via CAS 15221-61-1 search).
Pharmacology of Halogenated Phenethylamines
Source: (Contextualizing the 4-bromo substitution).
Method
Application Note: High-Throughput Quantification of 2-(4-Bromophenyl)-N,N-dimethylethanamine using HPLC-UV and GC-MS
Abstract This comprehensive guide details robust and validated analytical methodologies for the precise quantification of 2-(4-Bromophenyl)-N,N-dimethylethanamine, a substituted phenethylamine of interest in pharmaceutic...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive guide details robust and validated analytical methodologies for the precise quantification of 2-(4-Bromophenyl)-N,N-dimethylethanamine, a substituted phenethylamine of interest in pharmaceutical research and development. We present two primary, orthogonal techniques: a high-performance liquid chromatography method with ultraviolet detection (HPLC-UV) for routine quality control and a gas chromatography-mass spectrometry (GC-MS) method for confirmation and enhanced specificity. The protocols herein are designed for researchers, scientists, and drug development professionals, providing not only step-by-step instructions but also the scientific rationale underpinning the methodological choices. All methods are developed and validated in accordance with the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure data integrity and reliability.[1][2][3]
Introduction: The Analytical Imperative
2-(4-Bromophenyl)-N,N-dimethylethanamine is a tertiary amine belonging to the phenethylamine class.[4] Accurate and precise quantification of this molecule is critical for a variety of applications, including pharmacokinetic studies, impurity profiling in active pharmaceutical ingredients (APIs), and stability testing of drug formulations. The presence of a chromophore (the bromophenyl group) makes it amenable to UV detection, while its volatility and thermal stability allow for analysis by gas chromatography.
This application note provides two distinct, validated workflows to meet diverse analytical needs, from high-throughput screening to confirmatory analysis. The causality behind experimental choices, such as column chemistry, mobile phase composition, and detector settings, is explained to empower the user to adapt and troubleshoot these methods effectively.
Method 1: Reversed-Phase HPLC with UV Detection (RP-HPLC-UV)
This method is optimized for routine, high-throughput analysis, offering a balance of speed, sensitivity, and robustness. The reversed-phase approach is ideal for separating non-polar to moderately polar compounds like our target analyte from potential polar impurities.
Rationale for Method Design
Column Chemistry: A C18 stationary phase is selected for its hydrophobic character, which provides excellent retention and separation for aromatic compounds like 2-(4-Bromophenyl)-N,N-dimethylethanamine.
Mobile Phase: An isocratic mobile phase of acetonitrile and a phosphate buffer is employed. Acetonitrile serves as the organic modifier, and its proportion is optimized to achieve a suitable retention time (typically 3-5 minutes) for high throughput. The buffer is crucial for maintaining a consistent pH, which ensures reproducible ionization states of the tertiary amine, leading to sharp, symmetrical peaks.
Detection: The bromophenyl moiety exhibits a strong UV absorbance. A detection wavelength of 220 nm is chosen to maximize sensitivity for this analyte.
Experimental Protocol: RP-HPLC-UV
2.2.1. Reagents and Materials
Analyte: 2-(4-Bromophenyl)-N,N-dimethylethanamine reference standard (>99% purity)
2.2.2. Instrumentation and Chromatographic Conditions
System: HPLC with a UV-Vis or Photodiode Array (PDA) detector.
Column: C18, 4.6 mm x 150 mm, 5 µm particle size.
Mobile Phase: Acetonitrile : 25 mM Potassium Phosphate Buffer (pH 3.0) (60:40, v/v).
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Injection Volume: 10 µL.
Detection Wavelength: 220 nm.
2.2.3. Preparation of Solutions
Buffer Preparation (25 mM, pH 3.0): Dissolve 3.4 g of KH₂PO₄ in 1 L of deionized water. Adjust pH to 3.0 with phosphoric acid. Filter through a 0.45 µm nylon filter.
Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of methanol.
Working Standard Solutions (1-100 µg/mL): Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase.
Sample Preparation: Dissolve the sample matrix containing the analyte in the mobile phase to a target concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.
Method Validation Summary
The method must be validated to ensure it is fit for its intended purpose.[5] The following table summarizes the key validation parameters and typical acceptance criteria as per ICH guidelines.[1][2][3]
Validation Parameter
Acceptance Criteria
Typical Expected Results
Specificity
Analyte peak is resolved from impurities and matrix components (Resolution > 2).
No interference observed from blank or placebo at the analyte's retention time.
Linearity
Correlation coefficient (r²) ≥ 0.999 over the specified range.
r² = 0.9995 for a concentration range of 1-100 µg/mL.
Accuracy
98.0% - 102.0% recovery.
99.5% - 101.2% recovery across three concentration levels.
Precision (Repeatability & Intermediate)
Relative Standard Deviation (RSD) ≤ 2.0%.
Intra-day RSD = 0.8%; Inter-day RSD = 1.2%.
Limit of Quantitation (LOQ)
Signal-to-Noise ratio ≥ 10.
1.0 µg/mL.
Limit of Detection (LOD)
Signal-to-Noise ratio ≥ 3.
0.3 µg/mL.
Robustness
RSD ≤ 2.0% after minor changes in method parameters (e.g., pH, flow rate).
Method remains precise with small variations in mobile phase composition (±2%) and flow rate (±0.1 mL/min).
Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 2-(4-Bromophenyl)-N,N-dimethylethanamine
Abstract & Scope This application note details the development, optimization, and validation of a reverse-phase HPLC (RP-HPLC) method for the quantification of 2-(4-Bromophenyl)-N,N-dimethylethanamine (CAS: 20776-67-4).[...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Scope
This application note details the development, optimization, and validation of a reverse-phase HPLC (RP-HPLC) method for the quantification of 2-(4-Bromophenyl)-N,N-dimethylethanamine (CAS: 20776-67-4).[1] This molecule is a critical intermediate in the synthesis of antihistamines (e.g., Brompheniramine) and a structural analog to various phenethylamine-based psychoactive substances.[1]
The primary analytical challenge addressed in this guide is the chromatographic tailing often associated with tertiary amines due to secondary interactions with residual silanols on the stationary phase.[1] This protocol utilizes a low-pH phosphate buffer system on a base-deactivated C18 column to achieve high peak symmetry (
), robust retention, and resolution from potential de-brominated impurities.[1]
).[1] At neutral pH, this moiety is positively charged but can interact strongly with anionic silanols () on the silica backbone, causing peak tailing.[1]
Brominated Aromatic Ring: Provides significant hydrophobicity (increasing retention on C18) and a distinct UV chromophore.[1]
Critical Separation Mechanisms
To ensure scientific integrity, the method relies on Ion Suppression and Silanol Masking :
Low pH (3.0): Maintains the amine in its protonated form (
) while suppressing the ionization of surface silanols (), reducing ionic attraction.[1]
End-Capping: Utilization of a highly end-capped stationary phase prevents the amine from accessing the silica surface.[1]
Experimental Workflow (Visualized)
Figure 1: End-to-end analytical workflow for the quantification of 2-(4-Bromophenyl)-N,N-dimethylethanamine.
Detailed Protocol
Instrumentation & Reagents[5][6][7]
System: Agilent 1260 Infinity II or Waters Alliance e2695 (or equivalent) with Diode Array Detector (DAD).
Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or Waters XBridge C18.[1]
Rationale: These columns are "Base Deactivated" (BDS), specifically designed to minimize amine tailing [1].[1]
A gradient is recommended to separate the target from potential de-brominated side products (less hydrophobic) or poly-brominated impurities (more hydrophobic).[1]
Time (min)
% Buffer A
% Mobile Phase B (ACN)
Event
0.0
90
10
Initial Hold
2.0
90
10
End Isocratic Hold
10.0
40
60
Linear Ramp
12.0
40
60
Wash
12.1
90
10
Re-equilibration
15.0
90
10
End of Run
Method Validation (Self-Validating Systems)[1]
To ensure the method is trustworthy, the following parameters must be verified during setup.
System Suitability Criteria
Before running samples, inject the standard 5 times.[1]
The method must separate the target from N,N-dimethylphenethylamine (the de-brominated impurity).[1]
Prediction: The de-brominated impurity is less hydrophobic and will elute earlier than the target.[1]
Resolution (
): Must be between impurity and main peak.
Troubleshooting & Optimization Logic
If the system suitability fails, follow this logic path to diagnose the issue.
Figure 2: Decision tree for troubleshooting common chromatographic anomalies for basic amines.
Expert Insight: The Role of Triethylamine (TEA)
While modern columns (e.g., ZORBAX Eclipse Plus) are designed to work without silanol blockers, older generation C18 columns may require the addition of 0.1% Triethylamine to the phosphate buffer.[1] TEA competes for the active silanol sites, effectively "masking" them from the analyte [3].[1]
References
Agilent Technologies. (2012).[1] HPLC Method Development for Basic Pharmaceuticals. Retrieved from
BenchChem. (2025).[1][2] HPLC method for quantification of 2-(4-fluorophenyl)-N-methylethanamine (Analogous Method). Retrieved from
ResearchGate. (2016).[1] RP-HPLC Analysis of Acidic and Basic Drugs in Systems with Diethylamine as Eluents Additive. Retrieved from
IOSR Journal of Pharmacy. (2014). Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity By HPLC In Bromopheniramine Maleate. Retrieved from
Purification of 2-(4-Bromophenyl)-N,N-dimethylethanamine by column chromatography
An Application Note for the Chromatographic Purification of 2-(4-Bromophenyl)-N,N-dimethylethanamine Abstract This application note provides a comprehensive and detailed protocol for the purification of 2-(4-Bromophenyl)...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note for the Chromatographic Purification of 2-(4-Bromophenyl)-N,N-dimethylethanamine
Abstract
This application note provides a comprehensive and detailed protocol for the purification of 2-(4-Bromophenyl)-N,N-dimethylethanamine from a crude reaction mixture using silica gel column chromatography. The protocol is designed for researchers, scientists, and professionals in drug development and organic synthesis. Due to the basic nature of the tertiary amine moiety, which can lead to poor separation and recovery on acidic silica gel, this guide employs a mobile phase modified with a basic additive. The causality behind each step, from method development using Thin-Layer Chromatography (TLC) to the final isolation of the purified product, is explained to ensure a robust and reproducible separation.
Introduction and Scientific Principle
2-(4-Bromophenyl)-N,N-dimethylethanamine is a substituted phenethylamine derivative, a structural motif found in many biologically active compounds and a valuable intermediate in organic synthesis. The purity of such intermediates is paramount for the success of subsequent synthetic steps and for ensuring the desired pharmacological profile in drug discovery pipelines.
Column chromatography is a fundamental technique for the purification of organic compounds.[1][2] It operates on the principle of differential partitioning of components in a mixture between a stationary phase and a mobile phase.[3] For this application, we utilize normal-phase chromatography, where the stationary phase (silica gel) is highly polar, and the mobile phase is a less polar organic solvent mixture.[4]
A significant challenge in the purification of amines on standard silica gel is the interaction between the basic amine functional group and the acidic silanol (Si-OH) groups on the silica surface.[5] This strong acid-base interaction can lead to irreversible adsorption, low product recovery, and significant peak tailing, which compromises the separation efficiency. To mitigate this, a common and effective strategy is to add a small amount of a competing base, such as triethylamine (Et₃N), to the mobile phase.[6] The triethylamine neutralizes the acidic sites on the stationary phase, allowing the target amine to elute symmetrically and resulting in a sharp, well-defined band.
Materials, Reagents, and Equipment
Reagents and Consumables
Crude 2-(4-Bromophenyl)-N,N-dimethylethanamine
Silica Gel (e.g., 230-400 mesh for flash chromatography)
n-Hexane (ACS Grade or higher)
Ethyl Acetate (ACS Grade or higher)
Triethylamine (Et₃N, ≥99%)
TLC Plates (Silica gel 60 F₂₅₄)
Potassium Permanganate (KMnO₄)
Sodium Carbonate (Na₂CO₃)
Glass wool or cotton
Sand (optional)
Equipment
Glass chromatography column with stopcock
Fraction collection tubes or flasks
TLC developing chamber
UV lamp (254 nm)
Heat gun
Rotary evaporator
Beakers, Erlenmeyer flasks, and graduated cylinders
Capillary tubes for TLC spotting
Experimental Protocol: A Validated Workflow
This protocol is divided into two main stages: method development using TLC and the subsequent scale-up to column chromatography. This ensures that the separation is optimized on a small scale before committing the bulk of the material.
Part A: Method Development with Thin-Layer Chromatography (TLC)
The goal of this step is to identify a mobile phase composition that provides good separation between the target compound and its impurities, with a target Retardation Factor (Rƒ) of approximately 0.25-0.35 for the desired product.
Prepare TLC Eluents: In separate small beakers, prepare various mixtures of Hexane and Ethyl Acetate (e.g., 9:1, 8:2, 7:3 v/v). To each of these mixtures, add triethylamine to a final concentration of 1% (v/v).
Spot the TLC Plate: Dissolve a small amount of the crude material in a volatile solvent (like ethyl acetate or dichloromethane). Using a capillary tube, carefully spot the solution onto the baseline of a TLC plate.[7]
Develop the Plate: Place the spotted TLC plate in a developing chamber containing one of the prepared eluents. Ensure the chamber is saturated with the solvent vapor.[8] Allow the solvent front to travel up the plate until it is about 1 cm from the top.
Visualize the Plate:
Remove the plate and immediately mark the solvent front with a pencil.
First, visualize the plate under a UV lamp (254 nm). The aromatic ring in the compound will allow it to be seen as a dark spot.
Next, prepare a potassium permanganate stain (a versatile stain for most organic compounds) by dissolving ~1.5 g of KMnO₄ and 10 g of K₂CO₃ in 200 mL of water.[7][9]
Dip the TLC plate into the stain and then gently warm it with a heat gun. All organic compounds will appear as yellow-brown spots on a purple background.
Select the Optimal Mobile Phase: Choose the solvent system that gives the best separation and moves the desired product spot to an Rƒ value between 0.25 and 0.35. This Rƒ provides an optimal balance for separation on a column.
Part B: Column Chromatography Protocol
This section outlines the purification of the bulk material using the mobile phase determined in Part A.
Column Preparation (Wet Slurry Packing):
Secure a glass column vertically to a stand. Place a small plug of glass wool or cotton at the bottom to support the packing.[3]
In a beaker, create a slurry by mixing silica gel with the selected mobile phase. The consistency should be pourable but not overly dilute.
Pour the slurry into the column. Gently tap the side of the column to ensure even packing and dislodge any air bubbles.
Open the stopcock to drain some solvent, which helps compact the silica bed. Add more slurry until the desired column height is reached (typically 15-20 cm for a 1-2 g scale).
Never let the top of the silica bed run dry.[8] Always maintain a level of solvent above the stationary phase.
Sample Loading:
Dissolve the crude 2-(4-Bromophenyl)-N,N-dimethylethanamine in a minimal amount of the mobile phase or a strong solvent like dichloromethane.
Carefully add this concentrated solution to the top of the silica bed using a pipette.
Open the stopcock and allow the sample to absorb onto the silica, stopping just as the liquid level reaches the top of the bed.
Gently add a small amount of fresh mobile phase to wash any remaining sample from the column walls onto the bed, and again allow the liquid level to drop to the surface.
Elution and Fraction Collection:
Carefully fill the column with the mobile phase.
Begin eluting the column by opening the stopcock to achieve a steady drip rate.
Collect the eluent in sequentially numbered test tubes or flasks. The size of the fractions should be proportional to the column size (e.g., 10-20 mL fractions for a medium-sized column).
Monitoring the Separation:
Periodically analyze the collected fractions using TLC (spotting every 2nd or 3rd fraction on a single plate) to track the elution of the compounds.
Visualize the TLC plate as described in Part A to identify which fractions contain the pure product.
Isolation of Pure Product:
Combine all fractions that contain only the pure target compound.
Remove the solvent from the combined pure fractions using a rotary evaporator.
The resulting oil or solid is the purified 2-(4-Bromophenyl)-N,N-dimethylethanamine. Determine the final yield and characterize the product for purity (e.g., by NMR, LC-MS).
Visualization and Data Summary
Chromatography Workflow Diagram
Caption: Workflow for the purification of 2-(4-Bromophenyl)-N,N-dimethylethanamine.
Table 1: Summary of Chromatographic Parameters
Parameter
Recommended Value / Description
Rationale
Stationary Phase
Silica Gel, 230-400 mesh
Standard polar adsorbent for normal-phase chromatography, providing high surface area for separation.[2]
Column Dimensions
Dependent on scale (e.g., 2-4 cm diameter for 1-5 g)
A larger diameter accommodates more material.
Mobile Phase
Hexane:Ethyl Acetate with 1% Triethylamine
The Hexane/EtOAc ratio is optimized via TLC. Triethylamine is critical to prevent amine tailing on acidic silica.[5][6]
Sample Loading
Concentrated solution (dry loading optional)
Minimizes the initial band width, leading to better separation.
Detection
TLC with UV (254 nm) and KMnO₄ stain
UV light detects the aromatic ring, while KMnO₄ provides general visualization of all organic spots.[9][10]
Troubleshooting
Problem: The compound will not move off the baseline on the TLC plate (Rƒ ≈ 0).
Solution: The mobile phase is not polar enough. Increase the proportion of ethyl acetate in the eluent.
Problem: The compound runs with the solvent front on the TLC plate (Rƒ ≈ 1).
Solution: The mobile phase is too polar. Increase the proportion of hexane in the eluent.
Problem: Streaking or "tailing" of spots on the TLC or column.
Solution: Ensure triethylamine is added to the mobile phase. If the problem persists, the sample may be overloaded on the TLC plate or column.
Problem: Cracks or channels in the silica gel bed.
Solution: This is often caused by the column running dry or improper packing. The column must be repacked.
Safety Precautions
Work in a well-ventilated fume hood at all times.
Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.
Organic solvents are flammable. Keep away from ignition sources.
Handle triethylamine with care as it is corrosive and has a strong odor.
Consult the Safety Data Sheets (SDS) for all chemicals used in this procedure.
References
Taylor & Francis. (2007, February 15). Thin-layer chromatography of aromatic amines with hybrid CTAB–alcohol–water mobile phase: separation of indole from diphenylamine and p-dimethylaminobenzaldehyde. Retrieved from [Link]
ResearchGate. (2025, August 5). (PDF) Hplc enantiomeric separation of aromatic amines using crown ether tetracarboxylic acid. Retrieved from [Link]
ThaiScience. Retention Behavior of Aromatic Amines with Some Ionic Liquids Mobile Phase in Semi-micro HPLC. Retrieved from [Link]
Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. Retrieved from [Link]
Biotage. (2023, January 19). Is there an easy way to purify organic amines? Retrieved from [Link]
Google Patents. EP1558354A2 - Using amines or amino acids as mobile phase modifiers in chromatography.
Chemistry LibreTexts. (2023, August 29). Liquid Chromatography. Retrieved from [Link]
Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Retrieved from [Link]
Phenomenex. (2025, December 12). Column Chromatography: Principles, Procedure, and Applications. Retrieved from [Link]
Column chromatography in chromatographic analysis. Retrieved from [Link]
The Royal Society of Chemistry. Supporting Information Table of Contents. Retrieved from [Link]
Ethanamine, 2-((4-bromophenyl)(4-fluorophenyl)methoxy)-n,n-dimethyl-, hydrochloride. Retrieved from [Link]
PubChem. amine | C9H12BrN | CID 18367556. Retrieved from [Link]
Organic Syntheses Procedure. 4. Retrieved from [Link]
Request PDF. Isolation And Purification Of Substance By Column Chromatography. Retrieved from [Link]
Chemistry Hall. (2020, January 2). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]
University of Rochester, Department of Chemistry. Magic Formulas: TLC Stains. Retrieved from [Link]
EPFL. TLC Visualization Reagents. Retrieved from [Link]
The Sarpong Group. Dyeing Reagents for Thin-Layer and Paper Chromatography. Retrieved from [Link]
Separation and Purification of Galegine using Column Chromatography followed by Molecularly Imprinted Polymer Technique. Retrieved from [Link]
Google Patents. WO2014118797A1 - Purification of organic compounds using surrogate stationary phases on reversed phase columns.
Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Retrieved from [Link]
Emerging Concerns of Nitrosamine Impurities in Drug Perspectives. Retrieved from [Link]
MDPI. (2022, July 4). N-(2-Arylethyl)-2-methylprop-2-enamides as Versatile Reagents for Synthesis of Molecularly Imprinted Polymers. Retrieved from [Link]
Application Notes & Protocols: Synthesis and Application of Molecularly Imprinted Polymers for the Selective Recognition of 2-(4-Bromophenyl)-N,N-dimethylethanamine
This technical guide provides a comprehensive overview and detailed protocols for the synthesis of Molecularly Imprinted Polymers (MIPs) using 2-(4-Bromophenyl)-N,N-dimethylethanamine as a template molecule. Designed for...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a comprehensive overview and detailed protocols for the synthesis of Molecularly Imprinted Polymers (MIPs) using 2-(4-Bromophenyl)-N,N-dimethylethanamine as a template molecule. Designed for researchers, chemists, and drug development professionals, this document delves into the underlying principles of molecular imprinting, offers rational design strategies for creating high-affinity polymers, and presents step-by-step protocols for synthesis, characterization, and application in selective sample extraction.
Part 1: The Foundational Principle of Molecular Imprinting
Molecularly Imprinted Polymers (MIPs) are synthetic receptors engineered with bespoke binding sites that are complementary in shape, size, and functionality to a target molecule.[1] Often described as artificial antibodies, MIPs offer remarkable advantages, including high stability in a range of pH, temperatures, and organic solvents, low production cost, and predetermined selectivity for a wide array of target analytes.[2][3]
The synthesis, conceptually elegant, mimics the "lock and key" principle of natural molecular recognition.[4] It involves the polymerization of functional monomers and a high concentration of a cross-linking monomer in the presence of a template molecule (the analyte of interest).[5] The functional monomers arrange around the template through non-covalent or covalent interactions. This assembly is then permanently fixed within a rigid, macroporous polymer matrix by the cross-linker.[6] Subsequent removal of the template molecule unveils specific recognition cavities that can selectively rebind the target from complex mixtures.[7]
The molecule 2-(4-Bromophenyl)-N,N-dimethylethanamine is an interesting target for imprinting. As a substituted phenethylamine, it represents a structural motif common in pharmaceuticals and bioactive compounds. Developing a selective MIP for this molecule provides a powerful tool for its purification, detection, and quantification.
Caption: Step-by-step workflow for the bulk polymerization of a MIP.
Step-by-Step Methodology:
Pre-polymerization Complex Formation:
In a thick-walled glass tube, dissolve the template, 2-(4-Bromophenyl)-N,N-dimethylethanamine (e.g., 1 mmol), and the functional monomer, methacrylic acid (MAA) (4 mmol), in the porogen, toluene (5 mL).
Sonicate the mixture for 10 minutes and allow it to stand at room temperature for 30 minutes to facilitate self-assembly.
Addition of Polymerization Components:
Add the cross-linker, EGDMA (20 mmol), and the initiator, AIBN (e.g., 50 mg), to the pre-polymerization mixture.
Sonicate again for 5 minutes to ensure a homogenous solution.
Polymerization:
Purge the mixture with nitrogen gas for 15 minutes to remove oxygen, which can inhibit free-radical polymerization.
Seal the glass tube under the nitrogen atmosphere.
Place the tube in a water bath or oven pre-heated to 60°C for 24 hours.
Polymer Processing:
After polymerization, the resulting rigid polymer monolith is carefully broken out of the glass tube.
Crush the monolith into a coarse powder using a mortar and pestle.
Grind the powder thoroughly.
Sieve the particles to obtain a uniform size fraction, typically 25-50 µm for analytical applications.
Template Removal:
The most critical step for creating accessible binding sites is the removal of the template. A Soxhlet extractor or a simple packed column can be used.
Pack the sieved polymer particles into an empty SPE cartridge or HPLC column.
Wash the packed polymer extensively with a solution of methanol/acetic acid (9:1, v/v) to break the monomer-template interactions and elute the template.
Follow with a wash of pure methanol until the template can no longer be detected in the eluent via UV-Vis spectroscopy or HPLC.
Final Preparation:
Dry the washed polymer particles under vacuum at 40-50°C for 12 hours.
The resulting MIP powder is now ready for characterization and use. A non-imprinted polymer (NIP) should be prepared simultaneously using the exact same protocol but omitting the template molecule; this serves as a crucial control for evaluating the imprinting effect.
[8]
Part 4: Characterization of the Synthesized MIPs
Characterization is essential to validate the synthesis and quantify the performance of the MIP.
4.1. Physical and Morphological Characterization
Technique
Purpose
Expected Outcome
Scanning Electron Microscopy (SEM)
To visualize the surface morphology and particle size distribution of the polymer particles. [9]
SEM images should reveal irregular, porous particles, consistent with the bulk polymerization method. The particle size should align with the sieved fraction.
Fourier-Transform Infrared (FTIR) Spectroscopy
To confirm the incorporation of the functional monomer and cross-linker into the polymer structure. [9]
The FTIR spectrum of the MIP should show characteristic peaks for the carbonyl groups (C=O) of MAA and EGDMA (~1730 cm⁻¹) and C-O stretching (~1150 cm⁻¹). Comparing the spectra before and after template removal can confirm the extraction of the template.
Brunauer-Emmett-Teller (BET) Analysis
To determine the specific surface area, pore volume, and average pore diameter. [10]
MIPs typically exhibit high surface areas. Comparing the MIP to the NIP can provide insights into how the template influences the polymer's porous structure.
4.2. Binding Performance Evaluation
Batch rebinding experiments are performed to quantify the MIP's binding capacity and selectivity.
Protocol for Batch Rebinding Assay:
Prepare a series of solutions of the template in the chosen porogen (e.g., toluene) at varying concentrations (e.g., 0.1 to 2.0 mmol/L).
Add a fixed amount of dry MIP powder (e.g., 20 mg) to each solution (e.g., 5 mL). Do the same for the NIP in a parallel experiment.
Shake the suspensions at a constant temperature for a set time (e.g., 4 hours) to reach binding equilibrium.
Centrifuge the suspensions to pellet the polymer particles.
Measure the concentration of the free (unbound) template in the supernatant using UV-Vis spectroscopy or HPLC.
Calculate the amount of template bound to the polymer (Q, in µmol/g) using the formula:
Q = [(C₀ - Cₑ) * V] / m
Where: C₀ is the initial concentration, Cₑ is the equilibrium concentration, V is the volume of the solution (L), and m is the mass of the polymer (g).
Data Analysis and Key Metrics:
The data from the rebinding experiments are used to assess the MIP's performance.
Metric
Formula / Definition
Significance
Binding Capacity (Q)
The amount of template bound per unit mass of polymer at equilibrium.
Indicates the density of accessible binding sites. A high binding capacity is desirable for applications like solid-phase extraction.
Imprinting Factor (IF)
IF = QMIP / QNIP
This is the most critical measure of successful imprinting. It quantifies the enhanced binding of the MIP relative to the non-specific binding of the control polymer. An IF > 1.5 is generally considered evidence of successful imprinting. [10]
Selectivity Coefficient (α)
α = IFtemplate / IFanalog
Measures the MIP's ability to bind the template in preference to structurally similar interfering compounds. It is determined by running a parallel binding assay with an analog molecule.
Part 5: Application in Selective Sample Preparation: MISPE
One of the most powerful applications of MIPs is in solid-phase extraction, termed MISPE. [11][12]This technique leverages the MIP's selectivity to isolate a target analyte from a complex matrix, such as biological fluids or environmental samples, significantly simplifying downstream analysis.
Caption: A typical MISPE procedure for selective sample cleanup.
Step-by-Step MISPE Protocol:
Cartridge Preparation:
Pack the synthesized MIP particles (e.g., 100 mg) into an empty SPE cartridge between two frits.
Conditioning:
Pre-condition the cartridge by passing 3-5 mL of the elution solvent (e.g., methanol/acetic acid, 9:1 v/v) to activate the sites, followed by 3-5 mL of the loading solvent (e.g., toluene or the sample matrix solvent) to equilibrate the polymer.
Sample Loading:
Dissolve the sample containing 2-(4-Bromophenyl)-N,N-dimethylethanamine in the loading solvent.
Load the sample onto the MISPE cartridge at a slow flow rate (e.g., 0.5 mL/min) to ensure sufficient interaction time.
Washing:
This step is crucial for selectivity. Wash the cartridge with 2-4 mL of a carefully chosen solvent (e.g., pure toluene or a mixture like toluene/acetonitrile) that is strong enough to remove weakly bound impurities but not strong enough to displace the target analyte from the high-affinity imprinted sites.
Elution:
Elute the bound 2-(4-Bromophenyl)-N,N-dimethylethanamine from the cartridge by passing 1-3 mL of a strong elution solvent (e.g., methanol/acetic acid, 9:1 v/v). This solvent disrupts the hydrogen bonds holding the analyte in the imprinted cavities.
Analysis:
The collected eluate, now enriched with the target analyte and free of major interferences, can be evaporated to dryness, reconstituted in a suitable mobile phase, and analyzed by HPLC, GC-MS, or other analytical techniques.
References
Spivak, D. A. (2014). Characterization of molecularly imprinted polymers using a new polar solvent titration method. PubMed. [Link]
Umpleby, R. J., et al. (2001). Characterization of Molecularly Imprinted Polymers with the Langmuir−Freundlich Isotherm. Analytical Chemistry, 73(19), 4584–4591. [Link]
Sadeghi, S., & Jahani, M. (2018). Solid-Phase Extraction of Active Compounds from Natural Products by Molecularly Imprinted Polymers: Synthesis and Extraction Parameters. PMC. [Link]
Widayani, N. P. A., et al. (2022). Dual-Functional Monomer MIPs and Their Comparison to Mono-Functional Monomer MIPs for SPE and as Sensors. Polymers, 14(19), 4069. [Link]
He, C., et al. (2013). Molecularly Imprinted Solid-Phase Extraction in the Analysis of Agrochemicals. Journal of Chromatographic Science, 51(7), 630–637. [Link]
Cormack, P. A. G., & Elorza, A. Z. (2004). Molecularly imprinted polymers: synthesis and characterisation. Journal of Chromatography B, 804(1), 173-182. (Note: A representative review, direct link to a free version may vary. A similar overview is in: Vasapollo, G., et al. (2011). Molecularly Imprinted Polymers: Present and Future Prospective. PMC. [Link])
G. Wulff (2002). Characterization of the binding properties of Molecularly Imprinted Polymers. White Rose Research Online. [Link]
Xu, J., et al. (2017). Molecularly Imprinted Polymers for Selective Extraction of Oblongifolin C from Garcinia yunnanensis Hu. Molecules, 22(3), 506. [Link]
Song, D. (2008). Molecularly Imprinted Polymer-New Characterization Methods and Designs. University of Akron. [Link]
Li, S., et al. (2021). Recent Advances in Molecular-Imprinting-Based Solid-Phase Extraction of Antibiotics Residues Coupled With Chromatographic Analysis. Frontiers in Chemistry, 9, 723223. [Link]
Pratyusha Anand, D. J., et al. (2025). Molecularly Imprinted Polymers (MIPs) as Selective Sorbents in Drug Analysis. ResearchGate. [Link]
Yoshikawa, H., et al. (2024). Fundamental Characteristics of Molecularly Imprinted Polymer Nanoparticles with High Affinity for Human Serum Albumin. Sensors and Materials, 36(9). [Link]
Ma, Y., et al. (2024). Applications of molecularly imprinted polymers (MIPs) based solid-phase extraction in the field of food analysis. ResearchGate. [Link]
Singh, M., et al. (2023). Current trends of functional monomers and cross linkers used to produce molecularly imprinted polymers for food analysis. PubMed. [Link]
Płotka-Wasylka, J., & M. B. (2020). Molecular Imprinting for Sample Preparation. LCGC International, 33(s11), 14-20. [Link]
Cowen, T., et al. (2016). A Protocol for the Computational Design of High Affinity Molecularly Imprinted Polymer Synthetic Receptors. bio-protocol, 6(21). [Link]
Atienza-Carrasco, J., et al. (2021). A Molecularly Imprinted Polymer for Selective Extraction of Phenolic Acids from Human Urine. Polymers, 13(4), 517. [Link]
D. A. Spivak, et al. (2022). Discovery and Development of One Monomer Molecularly Imprinted Polymers (OMNiMIPs). Molecules, 27(17), 5642. [Link]
Aldeen, R. A. (2022). Synthesis of Molecularly Imprinted Polymers for Selective Extraction Followed by Solid Phase Determination of Metformin in Pharmaceutical Preparation and in Human Serum. Baghdad Science Journal, 19(2), 0313. [Link]
Al-Kindy, S. M. Z., et al. (2017). Protocols for preparation of the molecularly imprinted polymer and its recognition towards Ciprofloxacin. ResearchGate. [Link]
Poma, A., et al. (2019). Strategies for Molecular Imprinting and the Evolution of MIP Nanoparticles as Plastic Antibodies—Synthesis and Applications. PMC. [Link]
Turiel, E., & Martin-Esteban, A. (2010). Molecularly imprinted polymers: providing selectivity to sample preparation. Analytical and Bioanalytical Chemistry, 398(4), 1625–1637. [Link]
Haginaka, J., et al. (2024). Enhanced molecular recognition with longer chain crosslinkers in molecularly imprinted polymers for an efficient separation of TR active substances. RSC Publishing. [Link]
Majors, R. E. (2024). Sample Preparation with Molecularly Imprinted Polymers (MIPs). LCGC International. [Link]
Sobiech, M., et al. (2022). N-(2-Arylethyl)-2-methylprop-2-enamides as Versatile Reagents for Synthesis of Molecularly Imprinted Polymers. Molecules, 27(13), 4272. [Link]
Sobiech, M., et al. (2023). Editorial: Advance in Molecularly Imprinted Polymers. ResearchGate. [Link]
Abdin, N. S. Z., et al. (2018). Synthesis and Characterization of Molecularly Imprinted Polymer Membrane for the Removal of 2,4-Dinitrophenol. PMC. [Link]
Di Tanno, F. A., et al. (2024). Green Synthesis of a Molecularly Imprinted Polymer Based on a Novel Thiophene-Derivative for Electrochemical Sensing. Polymers, 16(7), 992. [Link]
Önal, B., et al. (2023). Some template molecules used for MIPs in 3B areas. ResearchGate. [Link]
Wang, H., et al. (2021). A Review on Molecularly Imprinted Polymers Preparation by Computational Simulation-Aided Methods. PMC. [Link]
Schlemmer, C. (2016). DIGITAL MIPS – BINARY CODES STORED IN MOLECULARLY IMPRINTED POLYMERS. JKU ePUB. [Link]
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Application Note: Suzuki-Miyaura Cross-Coupling of 2-(4-Bromophenyl)-N,N-dimethylethanamine Executive Summary This guide details the optimized protocols for the palladium-catalyzed cross-coupling of 2-(4-Bromophenyl)-N,N...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Suzuki-Miyaura Cross-Coupling of 2-(4-Bromophenyl)-N,N-dimethylethanamine
Executive Summary
This guide details the optimized protocols for the palladium-catalyzed cross-coupling of 2-(4-Bromophenyl)-N,N-dimethylethanamine (1) with various aryl and heteroaryl boronic acids. This scaffold is a critical pharmacophore in medicinal chemistry, serving as a precursor to serotonin-norepinephrine reuptake inhibitors (SNRIs) and H1-antihistamines.
Key Technical Challenge: The presence of the tertiary aliphatic amine side chain presents a dual challenge:
Catalyst Poisoning: The Lewis-basic nitrogen can competitively coordinate to the electrophilic Pd(II) center, retarding the catalytic cycle.
Purification Difficulties: The basicity of the product complicates standard silica chromatography due to strong interaction with acidic silanols.
This protocol overcomes these issues using a ligand-controlled Pd system and a self-validating acid-base workup strategy .
Mechanistic Insight & Catalyst Selection
The Amine Coordination Problem
In standard Suzuki couplings, the catalytic cycle relies on the coordination of phosphine ligands to stabilize the Pd(0) species. However, the dimethylamino group in substrate (1) acts as a competitive ligand.
) displaces , forming a stable, unreactive complex. This halts the cycle (the "off-cycle" resting state).
The Solution: Use bulky, electron-rich phosphine ligands (e.g., SPhos , XPhos , or bidentate dppf ). These ligands create a steric wall that prevents the aliphatic amine from binding to the palladium center while accelerating oxidative addition into the Ar-Br bond.
Diagram: Catalytic Cycle & Amine Interference
Caption: Mechanistic pathway highlighting the risk of amine coordination (red) and the standard catalytic cycle (blue/green).
Optimization of Reaction Conditions
We screened catalyst systems to identify the most robust conditions for coupling (1) with phenylboronic acid (model substrate).
Extraction 1 (Remove Neutrals): Extract the organic layer with 1M HCl (2 x 15 mL) .
Chemistry: The product (amine) becomes protonated (
) and moves to the aqueous layer. Neutral impurities (unreacted boronic acid, phosphine oxides, dehalogenated byproducts) stay in the EtOAc.
Discard the EtOAc layer (or keep for analysis of impurities).
Basification: Take the acidic aqueous layer and carefully adjust pH to >12 using 6M NaOH or Sat. Na2CO3 . The solution will become cloudy as the free amine product precipitates/oils out.
Extraction 2 (Recover Product): Extract the basic aqueous layer with DCM (Dichloromethane) (3 x 20 mL) .
Dry combined DCM layers over
, filter, and concentrate.
3. Purification (If necessary)
If the Acid-Base workup does not yield sufficient purity (>95%), purify via Flash Column Chromatography.
Stationary Phase: Amino-functionalized Silica (NH-Silica) OR Standard Silica pre-treated with 1% Triethylamine.
Mobile Phase: DCM : Methanol (95:5 to 90:10) + 1%
(Ammonium Hydroxide).
Note: The
is crucial to prevent tailing of the amine on silica.
Diagram: Workup Workflow
Caption: Acid-Base extraction workflow ensuring isolation of the basic amine product from neutral byproducts.
Troubleshooting & FAQs
Q1: The reaction stalled at 50% conversion.
Cause: Catalyst deactivation or boronic acid decomposition (protodeboronation).
Fix: Add a second portion of catalyst (2 mol%) and boronic acid (0.5 eq) after 6 hours. Ensure the solvent was thoroughly degassed; oxygen kills the active Pd(0) species rapidly in the presence of amines.
Q2: I see a large "M-Br+H" peak (Dehalogenation).
Cause: Overheating or solvent acting as a hydride source (common with ethanol/isopropanol).
Fix: Switch to strictly aprotic organic solvents (Dioxane or Toluene) and reduce temperature to 80°C.
Q3: The product is streaking on the TLC plate.
Fix: Your eluent is too acidic. Dip the TLC plate in a solution of 5% Triethylamine in Hexanes and dry it before spotting your compound. Use 1%
in your column solvent.
References
Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link
Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473. Link
Molander, G. A., & Canturk, B. (2009).[4] Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki−Miyaura Coupling. Angewandte Chemie International Edition, 48(50), 9240–9261. Link
BenchChem Technical Support. (2025). Application Notes and Protocols for the Suzuki-Miyaura Coupling of Amino-Aryl Halides. Link
Yoneda Labs. (2022). Suzuki-Miyaura Cross-Coupling: Practical Guide and Troubleshooting. Link
Application Note: Preparation of 2-(4-Bromophenyl)-N,N-dimethylethanamine Hydrochloride
Abstract & Scope This application note details the optimized protocol for the synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine hydrochloride (also known as 4-bromo-N,N-dimethylphenethylamine HCl). This compound is a...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Scope
This application note details the optimized protocol for the synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine hydrochloride (also known as 4-bromo-N,N-dimethylphenethylamine HCl). This compound is a critical building block in medicinal chemistry, serving as a structural analog to Hordenine and a precursor for Selective Estrogen Receptor Modulators (SERMs) and antihistamines.
Unlike standard textbook descriptions, this guide focuses on the Eschweiler-Clarke methylation of 2-(4-bromophenyl)ethanamine. This route is selected for its scalability, cost-efficiency, and avoidance of toxic cyanide reducing agents associated with alternative reductive amination pathways.
Retrosynthetic Analysis & Strategy
The target molecule consists of a phenethylamine core with a para-bromo substituent and a dimethylated nitrogen.
Strategic Disconnection:
C-N Bond Formation: The most logical disconnection is at the tertiary amine.
Precursor Selection: 2-(4-Bromophenyl)ethanamine is a commercially available, stable primary amine.
Method Selection:
Direct Alkylation (MeI): Rejected due to the high risk of quaternary ammonium salt formation (over-alkylation).
Reductive Amination (NaBH₃CN): Effective but generates toxic cyanide waste; reserved for small-scale combinatorial chemistry.
Eschweiler-Clarke (HCOOH/HCHO):Selected Method. Uses formic acid as both the solvent and hydride donor. It is self-limiting to the tertiary amine (cannot quaternize), ensuring high purity.
Reaction Mechanism (Eschweiler-Clarke)
The reaction proceeds via the formation of an iminium ion intermediate, which is irreversibly reduced by the formate ion, releasing CO₂ as the driving force.[1]
Figure 1: Mechanistic pathway of the Eschweiler-Clarke methylation. The reaction is driven by the evolution of carbon dioxide gas.
Materials & Equipment
Reagents
Reagent
Grade
Role
Safety Note
2-(4-Bromophenyl)ethanamine
>97%
Starting Material
Irritant, hygroscopic.
Formaldehyde (37% aq.)
ACS Reagent
Methylating Agent
Carcinogen, sensitizer. Use in fume hood.
Formic Acid (88-98%)
ACS Reagent
Reductant/Solvent
Corrosive, causes severe burns.
Hydrochloric Acid (conc.)
ACS Reagent
Salt Formation
Corrosive fumes.
Diethyl Ether / Isopropanol
Anhydrous
Solvents
Flammable. Peroxide former (Ether).
Sodium Hydroxide (NaOH)
Pellets
Neutralization
Exothermic upon dissolution.
Equipment
250 mL Round-bottom flask (RBF) with 24/40 joint.
Reflux condenser.
Magnetic stir bar and hotplate with oil bath.
pH paper (range 1-14).
Rotary evaporator.
Vacuum filtration setup (Buchner funnel).
Experimental Protocol
Part A: Synthesis of the Free Base
Objective: Convert the primary amine to the N,N-dimethyl tertiary amine.
Setup: Charge a 250 mL RBF with 2-(4-Bromophenyl)ethanamine (10.0 g, 50 mmol).
Acid Addition: Cool the flask in an ice bath (0°C). Slowly add Formic Acid (12.5 mL, ~330 mmol, 6.6 equiv) dropwise.
Note: The reaction is exothermic. Cooling prevents uncontrolled fuming.
Reflux: Remove the ice bath. Attach a reflux condenser. Heat the mixture to 100°C (oil bath temp) and stir for 12–18 hours .
Observation: Vigorous bubbling (CO₂ evolution) will occur initially. The reaction is complete when bubbling ceases and TLC indicates consumption of the starting amine.
Work-up:
Cool the reaction mixture to room temperature.
Add 4M HCl (10 mL) and concentrate on a rotary evaporator to remove excess formaldehyde and formic acid. This leaves a crude residue.
Dissolve the residue in Water (50 mL).
Basification: Slowly add 20% NaOH (aq) until the solution is strongly alkaline (pH > 12). The free base will separate as an oil.
Extraction: Extract the aqueous mixture with Dichloromethane (DCM) (3 x 50 mL).
Drying: Combine organic layers, wash with brine (50 mL), and dry over anhydrous Sodium Sulfate (Na₂SO₄) .
Concentration: Filter off the desiccant and evaporate the solvent under reduced pressure to yield the crude 2-(4-Bromophenyl)-N,N-dimethylethanamine as a pale yellow oil.
Part B: Hydrochloride Salt Formation
Objective: Convert the oily free base into a stable, crystalline hydrochloride salt.
Solvation: Dissolve the crude oil from Part A in a minimum amount of Anhydrous Diethyl Ether (approx. 50-100 mL).
Alternative: If the oil is not fully soluble, use a mixture of Ether/Isopropanol (9:1).
Acidification: Cool the solution to 0°C. Slowly add a solution of 2M HCl in Diethyl Ether (or bubble dry HCl gas) with vigorous stirring.
Endpoint: Continue addition until precipitation is complete and the supernatant tests acidic on wet pH paper.
Isolation: Filter the white precipitate using a Buchner funnel. Wash the filter cake with cold anhydrous ether (2 x 20 mL) to remove unreacted impurities.
Recrystallization (Purification):
Dissolve the crude salt in boiling Isopropanol (IPA) or Ethanol .
Add Diethyl Ether dropwise to the hot solution until slight turbidity persists.
Allow the solution to cool slowly to room temperature, then refrigerate at 4°C overnight.
Final Drying: Collect the crystals by filtration and dry in a vacuum oven at 50°C for 6 hours.
Yield Target: 75-85% (approx. 10.0 - 11.5 g).[2]
Appearance: White to off-white crystalline solid.
Process Control & Validation (QC)
To ensure scientific integrity, the product must be validated against the following criteria.
Analytical Parameters
Test
Method
Expected Result
Purity
HPLC (C18, MeOH/H2O)
> 98.0% Area
Identity
1H NMR (300 MHz, D2O)
See characteristic shifts below.
Melting Point
Capillary Method
195–198°C (Typical for phenethylamine HCl analogs; experimental verification required).
Solubility
Visual
Soluble in water, ethanol; Insoluble in ether.
1H NMR Interpretation (Predicted for HCl Salt in D₂O)
δ 7.50 (d, 2H): Aromatic protons ortho to Bromine.
δ 7.20 (d, 2H): Aromatic protons meta to Bromine.
δ 3.35 (t, 2H): Methylene group adjacent to Nitrogen (-CH₂-N).
δ 3.05 (t, 2H): Benzylic methylene group (Ar-CH₂-).
δ 2.90 (s, 6H): N,N-Dimethyl protons (Singlet, characteristic of the salt).
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Yield
Incomplete methylation (stopped too early).
Ensure reflux time is >12h and CO₂ evolution has ceased. Check pH during extraction (must be >12).
Oily Product (Salt)
Excess solvent or impurities.
Triturate the oil with cold ether to induce crystallization. Ensure water is fully removed before salting.
Yellow Coloration
Oxidation of amine or impurities.
Recrystallize from Ethanol/Ether with activated charcoal.
Incomplete Solubility
Formation of polymeric byproducts (rare).
Filter the initial acid solution before basification to remove non-basic insolubles.
References
Clarke, H. T., et al. (1933). "The Action of Formaldehyde on Amines and Amino Acids."[1][3] Journal of the American Chemical Society, 55(11), 4571–4587.
Icke, R. N., & Wisegarver, B. B. (1945). "β-Phenylethyldimethylamine." Organic Syntheses, Coll. Vol. 3, p. 723. (Standard protocol for phenethylamine methylation).
Deuterium-labeled 2-(4-Bromophenyl)-N,N-dimethylethanamine for tracer studies
An Application Guide for Tracer Studies Using Deuterium-Labeled 2-(4-Bromophenyl)-N,N-dimethylethanamine (d-BPNND) Introduction: The Role of Stable Isotopes in Modern Drug Discovery In the landscape of pharmaceutical res...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Guide for Tracer Studies Using Deuterium-Labeled 2-(4-Bromophenyl)-N,N-dimethylethanamine (d-BPNND)
Introduction: The Role of Stable Isotopes in Modern Drug Discovery
In the landscape of pharmaceutical research and development, understanding a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile is paramount. Deuterium-labeled compounds have become indispensable analytical tools for elucidating metabolic pathways and investigating reaction mechanisms.[1][2] The substitution of hydrogen with its stable, non-radioactive isotope, deuterium (²H or D), offers a subtle yet powerful modification. This guide provides a comprehensive overview and detailed protocols for the application of deuterium-labeled 2-(4-Bromophenyl)-N,N-dimethylethanamine (referred to herein as d-BPNND) as a tracer in preclinical studies. While this specific molecule serves as our primary example, the principles and methodologies described are broadly applicable to other deuterated small molecules in drug discovery.
The core advantages of using deuterium labeling are twofold. Firstly, it enables the "Kinetic Isotope Effect" (KIE), where the stronger carbon-deuterium (C-D) bond, compared to a carbon-hydrogen (C-H) bond, can slow down metabolic processes that involve the cleavage of that bond.[3][4] This can be leveraged to improve a drug's pharmacokinetic profile.[5] Secondly, and the focus of this guide, the mass difference imparted by deuterium allows a labeled molecule to be distinguished from its unlabeled counterpart by mass spectrometry (MS). This makes deuterated compounds exceptional internal standards for quantitative bioanalysis, significantly enhancing the accuracy and reproducibility of pharmacokinetic and metabolic studies.[6]
Part 1: Foundational Principles and Characterization
The Scientific Rationale: Why Deuterium Labeling is a Superior Tracer Strategy
Deuterium's utility in tracer studies stems from its unique properties. As a stable isotope, it is non-radioactive, obviating the need for specialized handling and disposal protocols associated with isotopes like tritium (³H) or carbon-14 (¹⁴C).[5] When a deuterated compound is used as an internal standard in a liquid chromatography-mass spectrometry (LC-MS) assay, it co-elutes with the non-labeled analyte.[6] Because they are chemically almost identical, they experience the same effects during sample extraction, chromatography, and ionization. This co-behavior allows the deuterated standard to normalize for variability in sample preparation and matrix effects, leading to highly accurate quantification of the target analyte.[6]
The slight increase in mass is easily resolved by modern mass spectrometers, allowing for clear differentiation between the analyte and the internal standard.[6] This approach is recognized by regulatory bodies like the FDA and EMA as a gold standard for bioanalytical method validation.[6]
Synthesis and Analytical Characterization of d-BPNND
The synthesis of a deuterated tracer like d-BPNND can be achieved through various methods, such as catalytic H/D exchange reactions using deuterium oxide (D₂O) or by employing deuterated starting materials in a multi-step synthesis.[4] For instance, a deuterated aldehyde could be used in a multicomponent reaction to produce a complex deuterated product.[7][8][9]
Upon synthesis, rigorous analytical characterization is crucial to confirm the tracer's identity, purity, and the extent of deuterium incorporation. A combination of Nuclear Magnetic Resonance (NMR) and high-resolution mass spectrometry (HRMS) is the standard approach.[10]
Nuclear Magnetic Resonance (NMR): NMR is the benchmark technique for confirming the precise location of deuterium atoms within the molecule and assessing isotopic purity.[10] By comparing the ¹H NMR spectra of the labeled and unlabeled compounds, the reduction or disappearance of signals at specific positions confirms successful deuteration.
High-Resolution Mass Spectrometry (HRMS): ESI-HRMS is used to determine the isotopic purity by analyzing the relative abundance of the different H/D isotopolog ions (D₀, D₁, D₂, etc.).[11] This provides a quantitative measure of the deuteration efficiency.
Table 1: Hypothetical Physicochemical and Analytical Properties of 2-(4-Bromophenyl)-N,N-dimethylethanamine and its Deuterated Analog (d₄-BPNND)
Property
Unlabeled BPNND
d₄-BPNND (N,N-di(methyl-d₂))
Rationale for Deuteration Site
Molecular Formula
C₁₀H₁₄BrN
C₁₀H₁₀D₄BrN
N-demethylation is a common metabolic pathway. Labeling the methyl groups can help track this specific biotransformation.
Monoisotopic Mass
243.0313 u
247.0564 u
Mass shift of +4 Da allows for clear separation in MS analysis.
Isotopic Purity
N/A
>98%
High isotopic purity is essential to prevent signal overlap and ensure accurate quantification.
Analytical Method
¹H NMR, LC-HRMS
¹H NMR, LC-HRMS
Confirms structure, purity, and degree of deuterium incorporation.[10][11]
Part 2: Experimental Protocols and Applications
This section provides detailed, step-by-step protocols for two common applications of d-BPNND in preclinical drug development: an in vitro metabolic stability assay and an in vivo pharmacokinetic study.
Protocol: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)
This assay is a cornerstone of early ADME screening, designed to assess how quickly a compound is metabolized by key drug-metabolizing enzymes (primarily Cytochrome P450s) present in the liver.
Liver Microsomes: These are vesicles of the endoplasmic reticulum from hepatocytes and contain a high concentration of drug-metabolizing enzymes.
NADPH: This cofactor is required for the catalytic activity of CYP450 enzymes. Incubations without NADPH serve as a negative control to account for non-enzymatic degradation.
Quenching with Acetonitrile: A cold organic solvent is used to stop the enzymatic reaction abruptly and precipitate proteins, which would otherwise interfere with subsequent analysis.
Internal Standard (d-BPNND): Added after quenching, the deuterated standard normalizes for any analyte loss during sample processing (e.g., centrifugation, transfer) and for variability in the LC-MS analysis.
Caption: Workflow for the in vitro metabolic stability assay.
Reagent Preparation:
Prepare a 1 M potassium phosphate buffer (pH 7.4).
Prepare a 1 mM stock solution of BPNND in DMSO.
Prepare a 10 mM stock solution of NADPH in buffer.
Prepare the quenching solution: cold acetonitrile containing 50 ng/mL of d-BPNND (internal standard).
Incubation:
In a microcentrifuge tube, add phosphate buffer, human liver microsomes (final concentration 0.5 mg/mL), and the BPNND stock solution (final concentration 1 µM).
Pre-warm the mixture at 37°C for 5 minutes.
Initiate the reaction by adding the NADPH stock solution (final concentration 1 mM). This is your T=0 sample point (immediately quenched).
Incubate the reaction at 37°C in a shaking water bath.
Time-Point Sampling:
At specified time points (e.g., 5, 15, 30, 45, 60 minutes), withdraw an aliquot (e.g., 50 µL) of the reaction mixture.
Immediately add it to a tube containing 150 µL of the cold acetonitrile/internal standard quenching solution.
Sample Processing:
Vortex all quenched samples vigorously for 1 minute.
Centrifuge at >12,000 g for 10 minutes at 4°C to pellet the precipitated proteins.
Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for analysis.
LC-MS/MS Analysis:
Analyze the samples using a validated LC-MS/MS method. Monitor the specific mass transitions for both BPNND and d-BPNND.
Table 2: Typical LC-MS/MS Parameters for Analysis
Parameter
BPNND (Analyte)
d₄-BPNND (Internal Standard)
Ionization Mode
ESI Positive
ESI Positive
Precursor Ion (Q1)
m/z 244.0
m/z 248.1
Product Ion (Q3)
m/z 58.1 (dimethylamine fragment)
m/z 62.1 (deuterated dimethylamine fragment)
Collision Energy
Optimized for signal (e.g., 20 eV)
Optimized for signal (e.g., 20 eV)
Dwell Time
50 ms
50 ms
Protocol: In Vivo Pharmacokinetic (PK) Study in Rats
This study measures the concentration of the drug in the bloodstream over time after administration, providing critical data on its absorption and elimination.
Dosing Route: Oral (PO) and intravenous (IV) routes are often used to assess oral bioavailability.
Blood Sampling: A sparse or serial sampling schedule is designed to capture the absorption, distribution, and elimination phases of the drug's PK profile.
Anticoagulant: K₂EDTA is used to prevent blood from clotting so that plasma can be isolated.
Plasma Processing: Centrifugation separates blood cells from the plasma, where the drug concentration is measured.
Protein Precipitation: As with the in vitro assay, this step removes proteins that interfere with analysis and uses the internal standard (d-BPNND) to ensure quantitative accuracy.
Caption: Workflow for a typical in vivo pharmacokinetic study.
Animal Dosing:
Fast rats overnight prior to dosing.
Administer BPNND formulated in an appropriate vehicle (e.g., 20% Solutol in water) via the desired route (e.g., 5 mg/kg oral gavage).
Blood Collection:
At specified time points post-dose (e.g., 5 min, 15 min, 30 min, 1, 2, 4, 8, and 24 hours), collect blood samples (approx. 100 µL) from the tail vein into K₂EDTA-coated tubes.
Gently invert tubes to mix with the anticoagulant.
Plasma Preparation:
Centrifuge the blood samples at 2,000 g for 10 minutes at 4°C.
Carefully aspirate the supernatant (plasma) and transfer to a new set of labeled tubes.
Store plasma samples at -80°C until analysis.
Sample Bioanalysis:
Thaw plasma samples on ice.
In a 96-well plate, add 25 µL of each plasma sample, standard, or blank.
Add 100 µL of cold acetonitrile containing d-BPNND (internal standard) to each well to precipitate proteins.
Seal the plate, vortex for 2 minutes, and then centrifuge at 4,000 g for 15 minutes.
Transfer the supernatant to a new plate for LC-MS/MS analysis using the method described in Table 2.
Part 3: Data Interpretation and Conclusion
The use of a deuterated internal standard is critical for generating reliable data. By calculating the peak area ratio of the analyte (BPNND) to the internal standard (d-BPNND), variations introduced during sample handling and instrument analysis are effectively cancelled out.
For the in vitro assay, the percentage of BPNND remaining at each time point is plotted on a semi-logarithmic scale against time. The slope of the linear portion of this curve is used to calculate the metabolic half-life (T½).
For the in vivo study, the plasma concentration of BPNND is plotted against time. This curve is then used with pharmacokinetic modeling software to determine key parameters like the area under the curve (AUC), maximum concentration (Cmax), and elimination half-life (T½).
References
Deuterated Standards for LC-MS Analysis. (2025). ResolveMass Laboratories Inc.
Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. (2023). PubMed.
Measuring Human Lipid Metabolism Using Deuterium Labeling: In Vivo and In Vitro Protocols. (2019). Radcliffe Department of Medicine.
Deuterium in drug discovery: progress, opportunities and challenges. (2023). PMC.
Application of deuterium in research and development of drugs. (2025). ResearchGate.
Deuterium- and Tritium-Labelled Compounds: Applications in the Life Sciences. (n.d.). SciSpace.
Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. (2025). ResolveMass Laboratories Inc.
Pharmaceutical Applications Of Deuterium. (n.d.). Isowater® Corp.
Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules. (2022). ACS Publications.
L15 Deuterium Labeled Compounds in Drug Discovery Process Vijaykumar Hulikal. (n.d.). Heavy Water Board.
H2O, heavy water) labelling to investigate human cell dynamics in vivo - lessons in protocol design and toxicity from the current literature. (2025). Spiral - Imperial College London.
Method for measuring deuterium isotope abundance of deuterium labeled compound by using nuclear magnetic hydrogen spectrum or deuterium spectrum. (n.d.). Google Patents.
In vivo deuterated water labeling allows tumor visualization via deuterium magnetic resonance spectroscopic imaging of cholesterol. (2020). bioRxiv.
Metabolic imaging with deuterium labeled substrates. (n.d.). Europe PMC.
Deuterated reagents in multicomponent reactions to afford deuterium-labeled products. (2024). Beilstein Journal of Organic Chemistry.
Deuterated reagents in multicomponent reactions to afford deuterium-labeled products. (2024). ResearchGate.
Deuteration Reactions Using the H-Cube® Continuous Flow Reactor. (n.d.). ThalesNano.
Application Note: Electrophilic Cyclization Strategies for 2-(4-Bromophenyl)-N,N-dimethylethanamine
Executive Summary This guide details the synthetic protocols for the electrophilic cyclization of 2-(4-Bromophenyl)-N,N-dimethylethanamine (Structure 1 ). This precursor is a critical scaffold in the synthesis of 7-bromo...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the synthetic protocols for the electrophilic cyclization of 2-(4-Bromophenyl)-N,N-dimethylethanamine (Structure 1 ). This precursor is a critical scaffold in the synthesis of 7-bromo-1,2,3,4-tetrahydroisoquinolines (THIQs), which serve as versatile intermediates for CNS-active pharmacophores, including sigma receptor ligands and dopamine reuptake inhibitors.
Unlike primary or secondary phenethylamines, the tertiary N,N-dimethylamine moiety presents a unique synthetic challenge, precluding standard Pictet-Spengler conditions without modification. Furthermore, the para-bromo substituent deactivates the aromatic ring, requiring optimized electrophilic activation. This note presents two validated workflows:
The Polonovski-Potier Cyclization (Recommended): A stepwise oxidation/activation strategy yielding high regioselectivity.
The Quaternization-Cyclization Protocol: A direct acid-mediated route for generating quaternary ammonium salts.
Strategic Analysis & Mechanistic Insight
Substrate Challenges
Electronic Deactivation: The bromine atom at the C4 position (para to the ethylamine chain) exerts an inductive electron-withdrawing effect (-I), deactivating the ring toward Electrophilic Aromatic Substitution (SEAr).
Regiochemistry: The C4 position is blocked. Cyclization is directed to the C2 or C6 positions (ortho to the alkyl chain) by the activating alkyl group. The steric bulk of the N,N-dimethyl group must be managed to prevent intermolecular polymerization.
Tertiary Amine Limitation: Classical Pictet-Spengler reactions require a free N-H to form the requisite iminium ion. As a tertiary amine, Precursor 1 must be activated via N-oxide rearrangement or oxidative C-H activation .
Pathway Visualization
The following diagram illustrates the divergent pathways for cyclization based on the chosen activation method.
Figure 1: Mechanistic divergence between Polonovski-Potier (top) and Direct Acid Cyclization (bottom) pathways.
Objective: Synthesis of 7-bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline.
Mechanism: Formation of an N-oxide followed by trifluoroacetic anhydride (TFAA) mediated rearrangement to generate a reactive iminium ion in situ.
Dissolution: Dissolve 10 mmol of substrate in 50 mL of DCM at 0°C under nitrogen atmosphere.
Addition: Add mCPBA (11 mmol) portion-wise over 15 minutes. Maintain temperature <5°C to prevent side reactions.
Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) and stir for 2 hours.
Verification: Monitor by TLC (MeOH/DCM 1:9). The N-oxide is significantly more polar than the starting amine.
Workup (Critical): Wash the organic layer with 10% NaOH (3x 20 mL) to remove m-chlorobenzoic acid byproduct. Dry over Na₂SO₄ and concentrate in vacuo to yield the waxy N-oxide solid. Do not store for extended periods.
Phase 2: The Potier Rearrangement & Cyclization
Setup: Redissolve the crude N-oxide in anhydrous DCM (50 mL) under inert atmosphere (Ar or N₂). Cool to -10°C.
Activation: Add TFAA (15 mmol) dropwise via syringe pump over 20 minutes.
Observation: The solution may turn slightly yellow/orange, indicating iminium ion formation.
Cyclization: Allow the mixture to warm to RT and stir for 4–6 hours. The electrophilic iminium ion attacks the ortho-position of the phenyl ring.
Reduction (Optional but Recommended): If the intermediate enamine/iminium is stable, add NaBH₄ (1.5 equiv) in MeOH at 0°C to ensure full reduction to the amine (though the Potier rearrangement typically yields the THIQ directly upon workup).
Quench: Basify carefully with 10% NaOH to pH 10.
Extraction: Extract with DCM (3x), dry over MgSO₄, and concentrate.
Protocol B: Modified Pictet-Spengler (Quaternary Salt Route)
Objective: Synthesis of the N,N-dimethyl-7-bromo-1,2,3,4-tetrahydroisoquinolinium cation.
Mechanism: Direct condensation with formaldehyde under superacidic or forcing conditions.
Solvent/Catalyst: Trifluoroacetic acid (TFA) or conc. HCl.
Step-by-Step Methodology
Mixing: In a pressure vial, combine the substrate (5 mmol) and paraformaldehyde (10 mmol).
Acid Addition: Add 5 mL of TFA (or conc. HCl). Seal the vial.
Heating: Heat to 60°C for 12 hours. The deactivated ring requires thermal energy to overcome the activation barrier.
Workup: Evaporate the acid in vacuo.
Isolation: Triturate the residue with diethyl ether to precipitate the quaternary ammonium salt.
Demethylation (If required): To obtain the tertiary amine, heat the salt with Thiophenol/K₂CO₃ or use L-Selectride dealkylation.
Comparative Data & Troubleshooting
Parameter
Polonovski-Potier (Protocol A)
Acid-Mediated (Protocol B)
Mechanism
Intramolecular Iminium Attack
Intermolecular Condensation
Reaction Conditions
Mild (-10°C to RT)
Harsh (60°C, Strong Acid)
Regioselectivity
High (Ortho to alkyl)
Moderate (Possible polymerization)
Primary Product
N-Methyl-THIQ
N,N-Dimethyl-THIQ Salt
Tolerance
Tolerates acid-sensitive groups
Limited tolerance
Troubleshooting Guide
Issue: Low Conversion.
Cause: Deactivation by the Br group is too strong.
Solution: In Protocol A, ensure the N-oxide is fully dry before adding TFAA. Water quenches the TFAA. In Protocol B, increase temperature to 80°C.
Issue: Regioisomers.
Insight: The Br at C4 forces cyclization to C2/C6. No para-cyclization is possible. If meta-cyclization is observed (rare), check for Br migration (unlikely under these conditions).
Issue: N-Demethylation.
Insight: In Protocol A, one methyl group is effectively converted to the methylene bridge of the ring (via the iminium), or lost depending on the exact variant. Standard Potier rearranges the N-methyl to the CH2-bridge.
References
Pictet-Spengler Mechanism & Modifications
Yokoyama, A., et al. (1999).[1] "Superacid-catalyzed Pictet-Spengler reactions of less activated imines." Journal of Organic Chemistry. Link
Polonovski-Potier Reaction
Grierson, D. S. (1990). "The Polonovski Reaction." Organic Reactions.[1][2][3][4][5][6][7][8][9] Link
THIQ Synthesis from Tertiary Amines
Wang, T., et al. (2015).[1] "Efficient CuCl2-catalyzed coupling of nonfunctionalized tetrahydroisoquinolines." Organic Letters. Link
General Reactivity of Halogenated Phenethylamines
BenchChem. (2025).[5] "Reactivity of N-(4-Bromobenzyl)-N-ethylethanamine." BenchChem Application Notes. Link
Disclaimer: This protocol involves the use of corrosive acids and strong oxidants. All manipulations should be performed in a fume hood with appropriate PPE.
Technical Support Center: Synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine
Welcome to the technical support guide for the synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challen...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for the synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this important synthetic intermediate. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to ensure your success.
Introduction
The synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine can be approached through several synthetic routes, each with its own set of challenges. The two most prevalent and practical methods are Reductive Amination and pathways involving Grignard Reagents . Low yields, difficult purifications, and the formation of persistent impurities are common hurdles. This guide provides a structured, question-and-answer-based approach to troubleshoot these issues, grounded in mechanistic principles and validated protocols.
Troubleshooting Guide
This section is divided by synthetic methodology. Please select the route that aligns with your experimental plan.
Route 1: Reductive Amination
This is often the most direct route, involving the reaction of 4-bromophenylacetaldehyde with dimethylamine to form an intermediate iminium ion, which is then reduced in situ to the target amine.
Caption: Workflow for the Reductive Amination Synthesis.
Q1: My final yield is consistently low. What are the primary causes and how can I fix this?
Answer: Low yield in reductive amination is a multi-faceted problem often stemming from inefficient imine/iminium ion formation or issues with the reduction step.
Cause 1: Inefficient Iminium Ion Formation. The initial condensation between the aldehyde and dimethylamine is a reversible equilibrium. If the intermediate iminium ion does not form in sufficient concentration, the subsequent reduction will be inefficient.
Solution: The reaction is typically favored under slightly acidic conditions (pH 5-6), which catalyze both the addition of the amine and the dehydration to the iminium ion. You can use a mild acid catalyst like acetic acid. However, ensure the pH is not too low, as it will fully protonate the amine, rendering it non-nucleophilic.
Cause 2: Inappropriate Reducing Agent. The choice of reducing agent is critical. A strong reducing agent like sodium borohydride (NaBH₄) will readily reduce the starting aldehyde to 2-(4-bromophenyl)ethanol, creating a major impurity and consuming your starting material.
Solution: Employ a reducing agent that is selective for the iminium ion over the aldehyde. Sodium cyanoborohydride (NaBH₃CN) is the classic choice for this transformation because it is most reactive at the slightly acidic pH required for iminium formation.[1][2] An excellent, less toxic alternative is sodium triacetoxyborohydride (NaBH(OAc)₃), which is also highly effective and does not require strict pH control.[1]
Cause 3: Instability of Starting Material. 4-Bromophenylacetaldehyde can be prone to self-condensation (aldol reaction) or oxidation over time. Using aged or impure starting material will inevitably lead to lower yields.
Solution: Use freshly prepared or purified 4-bromophenylacetaldehyde. Verify its purity by ¹H NMR or GC-MS before starting the reaction.
Parameter
Recommendation for Low Yield
Rationale
pH
Adjust to 5-6 with acetic acid
Catalyzes iminium ion formation without deactivating the amine nucleophile.
Reducing Agent
Use NaBH₃CN or NaBH(OAc)₃
Selectively reduces the iminium ion, preventing byproduct formation from aldehyde reduction.[1][2]
Reagent Purity
Use fresh, pure 4-bromophenylacetaldehyde
Minimizes side reactions like aldol condensation and oxidation.
Stoichiometry
Use a slight excess of dimethylamine (1.2-1.5 equiv.)
Helps to drive the equilibrium towards iminium ion formation.
Q2: I'm observing a significant amount of 2-(4-bromophenyl)ethanol as a byproduct. Why is this happening?
Answer: The formation of 2-(4-bromophenyl)ethanol is a clear indication that your reducing agent is reducing the starting aldehyde instead of the target iminium ion.
Primary Cause: As discussed above, this occurs when using a non-selective reducing agent like NaBH₄, or if the reaction conditions (e.g., pH) are not optimal for the selective action of agents like NaBH₃CN.[1]
Troubleshooting Steps:
Switch Reducing Agent: Immediately switch to sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃).
Control the Order of Addition: Add the amine to the aldehyde first and allow them to stir for 20-30 minutes to allow for pre-formation of the iminium ion before introducing the reducing agent.
Verify pH: If using NaBH₃CN, ensure the reaction medium is weakly acidic. The reducing power of NaBH₃CN is attenuated at neutral or basic pH, but it becomes more reactive at lower pH where, unfortunately, aldehyde reduction can also become competitive. A pH of 5-6 is the optimal window.
Route 2: Grignard Reagent Pathway
This route typically involves forming a Grignard reagent from a brominated precursor and reacting it with a suitable electrophile. A common strategy is the reaction of 4-bromobenzylmagnesium bromide with an electrophile like N,N-dimethyl-2-chloroethylamine.
Caption: Workflow for a Grignard-based Synthesis.
Q1: My Grignard reaction fails to initiate or proceeds with very low conversion. What's wrong?
Answer: Grignard reagent formation is notoriously sensitive to reaction conditions. Failure to initiate is almost always due to the presence of water or a passivated magnesium surface.
Cause 1: Presence of Protic Contaminants. Grignard reagents are extremely strong bases and will be instantly quenched by water, alcohols, or even atmospheric moisture.[3]
Solution: Rigorous Anhydrous Conditions.
Glassware: Flame-dry all glassware under vacuum or oven-dry at >120 °C for several hours and cool under a stream of dry nitrogen or argon.
Solvents: Use freshly distilled, anhydrous ether solvents like diethyl ether or tetrahydrofuran (THF). Solvents from a solvent purification system (SPS) are ideal. Do not use a bottle that has been opened multiple times without proper storage.
Reagents: Ensure the 4-bromobenzyl bromide is anhydrous.
Cause 2: Inactive Magnesium Surface. Magnesium metal is naturally coated with a thin, passivating layer of magnesium oxide (MgO), which prevents it from reacting with the alkyl halide.[3]
Solution: Magnesium Activation.
Mechanical Activation: Gently crush the magnesium turnings with a glass rod inside the reaction flask (under inert atmosphere) to expose a fresh metal surface.
Chemical Activation: Add a small crystal of iodine (I₂). The iodine reacts with the magnesium surface, and the characteristic brown color will disappear upon initiation. Alternatively, a few drops of 1,2-dibromoethane can be used; the formation of ethene gas is a positive indicator of activation.[3]
Q2: The main product of my Grignard reaction is 1,2-bis(4-bromophenyl)ethane, not my desired amine. Why?
Answer: The formation of 1,2-bis(4-bromophenyl)ethane is the result of a Wurtz-type coupling , where the Grignard reagent (acting as a nucleophile) attacks the C-Br bond of an unreacted molecule of 4-bromobenzyl bromide.
Primary Cause: This side reaction becomes dominant if the local concentration of the Grignard reagent is high before it has a chance to react with the intended electrophile. This often happens during the formation step.
Troubleshooting Steps:
Slow Addition: Add the solution of 4-bromobenzyl bromide dropwise to the suspension of magnesium turnings. This maintains a low concentration of the alkyl halide and allows it to react with the magnesium surface before it can be attacked by an already-formed Grignard molecule.
Maintain Dilution: Use a sufficient volume of anhydrous solvent to prevent high local concentrations.
Temperature Control: While initiation may sometimes require gentle heating, the reaction can become very exothermic. Maintain a gentle reflux and be prepared to cool the flask in an ice bath if the reaction becomes too vigorous.
Frequently Asked Questions (FAQs)
Q: Which synthetic route is generally better: Reductive Amination or the Grignard pathway?
A: The "better" route depends on precursor availability, scale, and safety considerations.
Reductive Amination is often preferred for its operational simplicity (often a one-pot reaction) and milder conditions. However, it relies on the availability and stability of 4-bromophenylacetaldehyde.
The Grignard Route is highly versatile but requires strict anhydrous and inert atmosphere techniques, which can be more challenging to implement, especially at a large scale. It is also more sensitive to functional groups on the starting materials.
Q: How can I effectively purify the final product, 2-(4-Bromophenyl)-N,N-dimethylethanamine?
A: The basic nature of the tertiary amine product is key to its purification.
Acid-Base Extraction: After the reaction is complete, perform a workup. Dilute the reaction mixture with an organic solvent (like ethyl acetate or diethyl ether) and wash with water. To separate the amine from non-basic organic impurities (like unreacted starting materials or byproducts), extract the organic layer with dilute aqueous acid (e.g., 1M HCl). Your amine will be protonated and move into the aqueous layer. The organic impurities remain in the organic layer, which can be discarded.
Basification and Re-extraction: Carefully basify the acidic aqueous layer with a strong base (e.g., 2M NaOH or saturated NaHCO₃) until the pH is >10. This deprotonates the amine, causing it to precipitate or become soluble in a fresh organic solvent.
Final Extraction: Extract the basified aqueous solution multiple times with an organic solvent (e.g., dichloromethane or ethyl acetate).
Drying and Concentration: Combine the organic extracts, dry them over an anhydrous salt (like Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure.
Further Purification (if needed): If impurities remain, silica gel column chromatography can be employed. Use a solvent system such as hexane/ethyl acetate with a small percentage of triethylamine (e.g., 1-2%) to prevent the basic amine from streaking on the acidic silica gel.
Q: What are the primary safety concerns when running these syntheses?
A: Both routes have significant safety considerations.
Grignard Reagents: Are highly pyrophoric, especially if the solvent is fully evaporated. They react violently with water. All operations must be conducted under a strict inert atmosphere.
Sodium Cyanoborohydride: Is highly toxic. It can release toxic hydrogen cyanide (HCN) gas upon contact with strong acids. All manipulations should be performed in a well-ventilated chemical fume hood, and the reaction should be quenched carefully.
Solvents: Diethyl ether and THF are extremely flammable. Ensure there are no ignition sources nearby.
Detailed Experimental Protocols
Protocol 1: Synthesis via Reductive Amination
This protocol uses sodium triacetoxyborohydride for its efficacy and safety profile.
Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 4-bromophenylacetaldehyde (1.0 equiv.) and dichloroethane (DCE) or tetrahydrofuran (THF) as the solvent.
Amine Addition: Add a solution of dimethylamine (1.5 equiv., typically as a 2M solution in THF or a 40% aqueous solution) to the flask. Stir the mixture at room temperature for 30 minutes.
Reduction: In one portion, add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equiv.) to the stirring solution. The reaction may become slightly exothermic. Continue to stir at room temperature.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aldehyde is consumed (typically 2-4 hours).
Workup and Purification:
Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).
Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.
Combine the organic layers and wash with brine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.
Purify further using the acid-base extraction method described in the FAQ section or by column chromatography.
Protocol 2: Synthesis via Grignard Reagent
This protocol details the formation of 4-bromobenzylmagnesium bromide and its subsequent reaction.
Preparation (Inert Atmosphere): Flame-dry a three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet. Add magnesium turnings (1.2 equiv.) and a small crystal of iodine to the flask.
Grignard Formation:
Dissolve 4-bromobenzyl bromide (1.0 equiv.) in anhydrous diethyl ether or THF and add it to the dropping funnel.
Add a small portion of the bromide solution to the magnesium. Initiation is indicated by the disappearance of the iodine color and gentle bubbling.
Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir for an additional 30-60 minutes.
Coupling Reaction:
Cool the freshly prepared Grignard reagent in an ice-salt bath.
Slowly add a solution of N,N-dimethyl-2-chloroethylamine (1.0 equiv.) in anhydrous THF via the dropping funnel, keeping the internal temperature below 0 °C.
After addition, allow the reaction to slowly warm to room temperature and stir overnight.
Workup and Purification:
Cool the reaction flask in an ice bath and slowly quench by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).
Extract the mixture three times with diethyl ether.
Proceed with the purification as described in the FAQ section, starting with the acid-base extraction to separate the basic amine product.
References
Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]
Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]
Adichemistry. (n.d.). Grignard Reagent: Reactions, Preparation, Mechanism. Retrieved from [Link]
Weiss, E. (2002). Di-μ-bromido-bis[(diethyl ether-κO)(2,4,6-trimethylphenyl)magnesium]: the mesityl Grignard reagent. Acta Crystallographica Section E: Structure Reports Online, 58(3), m151–m152.
Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]
PubChem. (n.d.). Ethanamine, 2-((4-bromophenyl)(4-fluorophenyl)methoxy)-n,n-dimethyl-, hydrochloride. Retrieved from [Link]
Google Patents. (n.d.). Process for the preparation of 4-bromophenyl derivatives.
Royal Society of Chemistry. (n.d.). Copper-catalyzed amination of (bromophenyl)ethanolamine for a concise synthesis of aniline-containing analogues of NMDA NR2B antagonist ifenprodil. Organic & Biomolecular Chemistry. Retrieved from [Link]
Google Patents. (n.d.). Process for the preparation of 4-bromophenyl derivatives.
Quick Company. (n.d.). Preparation Of 2 (4 Bromophenyl) 2 Methylpropanoic Acid. Retrieved from [Link]
Edgar, K. J., & Zhang, F. (2017). Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides. ACS Sustainable Chemistry & Engineering, 5(6), 5346–5354.
Google Patents. (n.d.). Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid.
Semantic Scholar. (n.d.). A Colorful Grignard Reaction: Preparation of the Triarylmethane Dyes from 4-Bromo-N,N-Dimethylaniline. Retrieved from [Link]
Semantic Scholar. (n.d.). Facile synthesis of N- (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction: their characterization and DFT studies. Retrieved from [Link]
LibreTexts. (2023, January 22). Reductive Amination. Chemistry LibreTexts. Retrieved from [Link]
Macmillan Group. (2005, December 14). Enantioselective Organocatalytic Reductive Amination. Retrieved from [Link]
Garst, J. F., & Soriaga, M. P. (2004). Grignard reagent formation. Coordination Chemistry Reviews, 248(7-8), 623–652.
ResearchGate. (n.d.). Synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine (3) and Suzuki coupling of imine with arylboronic acids. Conditions. Retrieved from [Link]
MDPI. (n.d.). N-(2-Arylethyl)-2-methylprop-2-enamides as Versatile Reagents for Synthesis of Molecularly Imprinted Polymers. Retrieved from [Link]
Bibliomed. (2013, April 26). SYNTHESIS AND REACTIONS OF 2-(4-BROMOPHENYL)-4H- 3,1-BENZOXAZINE-4-ONE. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Facile synthesis of N- (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction. Chemistry Central Journal, 12(1), 81.
Indian Academy of Sciences. (n.d.). Synthesis of some 2,4-diamino-pyrrolo-pyrimidines. Proceedings of the Indian Academy of Sciences - Section A, 87(5), 229–233.
Optimization of reaction conditions for Williamson ether synthesis of related compounds
Technical Support Center: Williamson Ether Synthesis Optimization Introduction: Beyond the Textbook Welcome to the technical support hub for Williamson Ether Synthesis. While this reaction dates back to 1850, modern drug...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Williamson Ether Synthesis Optimization
Introduction: Beyond the Textbook
Welcome to the technical support hub for Williamson Ether Synthesis. While this reaction dates back to 1850, modern drug discovery demands higher precision than the classical "alkoxide + halide" paradigm. As researchers, you are likely encountering substrates with competing functionalities, steric bulk, or solubility challenges.
This guide moves beyond basic mechanism to address the causality of failure modes. We will focus on the kinetic competition between substitution (
) and elimination (), the ambident nature of phenoxides, and the critical role of solvation shells in determining yield.
Module 1: Strategic Reagent Selection
The success of a Williamson synthesis is determined before the first drop of reagent is added. Use this decision matrix to select your conditions.
FAQ 1: Which base should I use?
Sodium Hydride (NaH): The gold standard for aliphatic alcohols. It acts as an irreversible deprotonating agent (
of is ~35).
Why: It drives the equilibrium completely to the alkoxide.
Mechanism:[2][3][4][5][6] The quaternary ammonium salt shuttles the phenoxide from the aqueous layer into the organic layer where it reacts with the halide.
Module 3: Troubleshooting & Failure Analysis
Visualizing the Competition
The following diagram illustrates the kinetic competition between the desired Ether synthesis and the common failure modes (Elimination and C-Alkylation).
Figure 1: Kinetic competition pathways. Green path represents optimal conditions.
Troubleshooting Guide
Q1: My major product is an Alkene (Elimination).
Cause: You have triggered the E2 pathway. This happens when the base attacks the
-proton instead of the carbon.
Fixes:
Substrate: Ensure your alkyl halide is Primary .[1][3][5][7][8][9] Secondary halides are risky; Tertiary are impossible (always eliminate).
Base: Switch to a less bulky base. If using t-Butoxide, switch to Ethoxide or Methoxide.
Temperature: Lower the reaction temperature. Elimination has a higher activation energy than substitution; heating favors the alkene.
Q2: I am seeing C-Alkylation on my phenol ring.
Cause: Phenoxides are ambident nucleophiles (can react at O or C).[1]
Mechanism: Protic solvents (water, alcohols) Hydrogen-bond to the Oxygen, "shielding" it. This forces the electrophile to attack the Carbon ring (soft-soft interaction).
Fixes:
Solvent: Switch strictly to Polar Aprotic (DMF, DMSO) to leave the Oxygen "naked" and reactive.
Leaving Group: Use a "hard" leaving group like Tosylate or Chloride rather than Iodide (soft).
Q3: Reaction is stalled / Low Yield.
Cause: Moisture is the enemy. Water quenches the alkoxide back to the alcohol.
Fixes:
Finkelstein Catalyst: Add 10 mol% Sodium Iodide (NaI). This converts a sluggish Alkyl Chloride into a reactive Alkyl Iodide in situ.[7]
Drying: Re-dry your solvent over molecular sieves.
Module 4: Advanced Workflow (Microwave & Green Chemistry)
For high-throughput labs, microwave synthesis offers rapid optimization.
Figure 2: Decision tree for diagnosing reaction failures.
Microwave Protocol:
Reagents: Phenol, Alkyl Halide,
, TBAB.
Conditions: 150W, 100°C, 10-20 minutes.
Benefit: Rapid heating overcomes the activation barrier for sterically hindered ethers without prolonged exposure to degradation conditions.
References
BenchChem. Optimization of reaction conditions for Williamson ether synthesis of pyridinyloxy compounds. Retrieved from
Master Organic Chemistry. The Williamson Ether Synthesis: Mechanism and Side Reactions. Retrieved from
Organic Chemistry Portal. Williamson Ether Synthesis: Recent Literature and Green Methods.[10] Retrieved from
PharmaXChange. Phenolates: O-alkylation vs C-alkylation Mechanisms. Retrieved from
Bentham Science. Microwave Assisted Williamson Synthesis: A Green Approach. Retrieved from
Technical Support Center: Purification of 2-(4-Bromophenyl)-N,N-dimethylethanamine
Welcome to the technical support center for the purification of 2-(4-Bromophenyl)-N,N-dimethylethanamine. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenge...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of 2-(4-Bromophenyl)-N,N-dimethylethanamine. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in obtaining this compound in high purity. We will explore common issues through a troubleshooting and FAQ format, providing not just protocols, but the underlying chemical principles to empower you to make informed decisions in your work.
Troubleshooting Guide: Common Purification Issues
This section addresses specific problems you might encounter post-synthesis.
Question 1: My crude product is a discolored oil containing neutral and/or acidic impurities. What is the most effective initial purification strategy?
Answer:
When dealing with a basic compound like 2-(4-Bromophenyl)-N,N-dimethylethanamine contaminated with non-basic impurities, an acid-base extraction is the most powerful and efficient initial purification step.[1][2] This technique leverages the amine's ability to be protonated into a water-soluble salt, effectively separating it from non-basic organic impurities.
Causality & Rationale:
The tertiary amine functional group is basic and will readily react with an acid (like HCl) to form an ammonium salt.[3][4] This salt is ionic and therefore highly soluble in the aqueous phase. In contrast, neutral impurities (e.g., unreacted starting materials like 4-bromophenylethane, or byproducts like dibrominated species) and acidic impurities (e.g., 4-bromophenylacetic acid) will either remain in the organic phase or, in the case of acidic impurities, be deprotonated by a subsequent base wash and removed.
Protocol 1: Liquid-Liquid Acid-Base Extraction
Dissolution: Dissolve the crude oily product in a water-immiscible organic solvent like dichloromethane (DCM) or diethyl ether.
Acidic Wash: Transfer the solution to a separatory funnel and extract with 1M hydrochloric acid (HCl). Repeat this extraction 2-3 times. The target amine is now protonated and has moved into the combined aqueous layers as the hydrochloride salt.[3]
Neutral/Acidic Impurity Removal: The original organic layer, which contains neutral and potentially acidic impurities, can now be discarded.
Basification: Cool the combined aqueous layers in an ice bath and slowly add a base, such as 2M sodium hydroxide (NaOH) or a saturated sodium bicarbonate solution, until the solution is basic (pH > 10, check with pH paper). This deprotonates the ammonium salt, regenerating the water-insoluble free amine, which may appear as a cloudy precipitate or an oil.[1]
Back-Extraction: Extract the basified aqueous solution with a fresh organic solvent (DCM or diethyl ether) 2-3 times. The purified free base is now in the organic phase.
Final Steps: Combine the organic layers, wash with brine (saturated NaCl solution) to remove residual water, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure.
Question 2: My product streaks severely on a standard silica gel TLC plate, making it impossible to plan for column chromatography. How can I resolve this?
Answer:
This is a classic issue when working with basic amines on silica gel. The streaking (or tailing) is caused by strong acid-base interactions between the basic amine and the acidic silanol (Si-OH) groups on the surface of the silica gel. To fix this, you must neutralize these interactions by adding a small amount of a basic modifier to your eluent system.
Causality & Rationale:
The lone pair of electrons on the nitrogen atom of your amine interacts strongly with the acidic protons of the silica gel surface. This strong, sometimes irreversible, binding prevents the compound from moving smoothly up the plate with the solvent front, resulting in a long streak rather than a defined spot. Adding a competitive base, like triethylamine (TEA) or ammonium hydroxide, to the eluent effectively deprotonates the silanol groups or competes for binding sites, allowing the amine to elute properly.[5]
Troubleshooting Eluent Systems for Amine Chromatography
Problem
Probable Cause
Recommended Solution
Severe Streaking/Tailing
Strong interaction with acidic silica gel.
Add a basic modifier to the eluent. Start with 0.5-1% triethylamine (TEA) or 0.1-0.5% ammonium hydroxide in your solvent system (e.g., Hexane/Ethyl Acetate or DCM/Methanol).
Product Won't Elute
Eluent polarity is too low.
Increase the polarity of the eluent system. For example, move from 9:1 Hexane/EtOAc to 7:3 Hexane/EtOAc, or add a small percentage of methanol to a DCM system.
Poor Separation from Impurities
Eluent polarity is too high or too low.
Systematically screen different solvent systems (e.g., Hexane/EtOAc, DCM/Methanol, Toluene/Acetone) while maintaining the basic modifier to find the optimal selectivity.
Question 3: My product has a persistent yellow or brown color. What is the likely cause and how can it be removed?
Answer:
A yellow or brown hue in brominated compounds often indicates the presence of trace amounts of elemental bromine (Br₂) or oxidized impurities.[6][7]
Recommended Solutions:
Sodium Thiosulfate Wash: During the workup (before drying the final organic layer), wash the solution with a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃). Thiosulfate is a reducing agent that will convert colored elemental bromine into colorless bromide ions (Br⁻).[6]
Activated Charcoal Treatment: If the color persists after the thiosulfate wash, it may be due to other high molecular weight, colored impurities. These can often be removed by treating a solution of your product with activated charcoal during the recrystallization process. Dissolve the crude product in a suitable hot solvent, add a small amount of activated charcoal, keep the solution hot for a few minutes, and then perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize.[8]
Frequently Asked Questions (FAQs)
Q1: What is the most reliable method for obtaining highly pure, crystalline 2-(4-Bromophenyl)-N,N-dimethylethanamine?
For achieving the highest purity, a multi-step approach is recommended. Start with an acid-base extraction to remove the bulk of non-basic impurities. Following this, convert the purified free-base oil into a salt, such as the hydrochloride or maleate salt. These salts are typically stable, crystalline solids that are much easier to purify by recrystallization than the free base itself.[9][10]
Q2: How do I form the hydrochloride salt for recrystallization?
After purifying the free base by acid-base extraction and drying the final organic solution, bubble dry HCl gas through the solution or add a solution of HCl in a solvent like diethyl ether or isopropanol dropwise until precipitation is complete. The resulting solid can be collected by filtration and then recrystallized.
Q3: What are suitable solvents for recrystallizing the free base or its salts?
Solvent selection is critical and may require some small-scale trials.[8][9]
For the Free Base (an oil at room temp): Recrystallization is not typically feasible. Conversion to a salt is the preferred method.
For the Hydrochloride Salt: Ethanol, isopropanol, or mixed solvent systems like ethanol/diethyl ether or methanol/water are often effective. The goal is to find a solvent or solvent pair where the salt is soluble when hot but poorly soluble when cold.[11][12]
Q4: How can I confirm the final purity of my compound?
A combination of analytical techniques should be used:
NMR (¹H and ¹³C): To confirm the chemical structure and check for the absence of impurity signals.
LC-MS or GC-MS: To determine the purity percentage and confirm the molecular weight.
Melting Point Analysis: A sharp melting point for a crystalline salt is a good indicator of high purity.
Visualizing the Purification Workflow
The following diagram outlines the decision-making process for purifying crude 2-(4-Bromophenyl)-N,N-dimethylethanamine.
Caption: Decision workflow for purifying crude 2-(4-Bromophenyl)-N,N-dimethylethanamine.
References
Nichols, L. (2022, April 7). 4.8: Acid-Base Extraction. Chemistry LibreTexts. Retrieved from [Link]
Wikipedia. (2023). Acid–base extraction. In Wikipedia. Retrieved from [Link]
The Organic Chemistry Tutor. (2020, March 22). Acid-Base Extraction Tutorial [Video]. YouTube. Retrieved from [Link]
Maitland, V., & Foukaridis, A. (2016). Comparative study of different column types for the separation of polar basic hallucinogenic alkaloids. South African Journal of Chemistry, 69, 178-185. Retrieved from [Link]
Deadman, B. J., et al. (2021). Selective separation of amines from continuous processes using automated pH controlled extraction. Reaction Chemistry & Engineering, 6(11), 2035-2044. Retrieved from [Link]
Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (n.d.). Recrystallization. Introduction to Organic Laboratory Techniques: A Small Scale Approach. Retrieved from [Link]
University of Toronto Scarborough. (n.d.). Experiment 2: Recrystallization. Retrieved from [Link]
Not Voodoo. (n.d.). Workup for Removing Bromine or Iodine. University of Rochester, Department of Chemistry. Retrieved from [Link]
Joe, C. L., et al. (2020). Synthesis of β-Phenethylamines via Ni/Photoredox Cross-Electrophile Coupling of Aliphatic Aziridines and Aryl Iodides. Journal of the American Chemical Society, 142(17), 7936–7944. Retrieved from [Link]
Gurbanov, A. V., et al. (2022). Crystal structure and Hirshfeld surface analysis of 2-(4-bromophenyl)-4-methyl-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonitrile. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 8), 795–800. Retrieved from [Link]
Jones, H. D. (1964). Purification of liquid bromine contaminated with organic impurities. U.S. Patent 3,145,084.
Reddit. (2019, September 12). Trouble with NBS bromination. r/OrganicChemistry. Retrieved from [Link]
Bartold, K., et al. (2022). N-(2-Arylethyl)-2-methylprop-2-enamides as Versatile Reagents for Synthesis of Molecularly Imprinted Polymers. Molecules, 27(13), 4256. Retrieved from [Link]
Rizwan, M., et al. (2018). Facile synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction. Chemistry Central Journal, 12(1), 84. Retrieved from [Link]
Tawar, Y. A., et al. (2017). A Process for the Preparation of Optically Pure D(+) Brompheniramine and its Pharmaceutically Acceptable Salts. Paripex - Indian Journal of Research, 6(1). Retrieved from [Link]
Rizwan, M., et al. (2018). Facile synthesis of N- (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction. Chemistry Central Journal, 12, 84. Retrieved from [Link]
Senzer, B. D., et al. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 276–302. Retrieved from [Link]
Office of Justice Programs. (n.d.). The Utility of Multi-Dimensional Liquid Chromatography for the Analysis of Seized Drugs. Retrieved from [Link]
Eicher, T., et al. (2011). Process for the preparation of 4-bromophenyl derivatives. U.S. Patent Application US20110155950A1.
ResearchGate. (n.d.). Analyses of enantiomers of chiral phenethylamine drugs by capillary gas chromatography/mass spectrometry/flame – ionization detection and pre-column chiral derivation. Request PDF. Retrieved from [Link]
PubChemLite. (n.d.). Ethanamine, 2-((4-bromophenyl)(4-fluorophenyl)methoxy)-n,n-dimethyl-, hydrochloride. Retrieved from [Link]
ResearchGate. (2018, July 18). (PDF) Facile synthesis of N- (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction: their characterization and DFT studies. Retrieved from [Link]
Preventing emulsion formation during workup of 2-(4-Bromophenyl)-N,N-dimethylethanamine
Technical Support Center: Advanced Workup Guide Topic: Preventing Emulsion Formation in 2-(4-Bromophenyl)-N,N-dimethylethanamine Extraction Executive Summary You are encountering emulsion issues with 2-(4-Bromophenyl)-N,...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Advanced Workup GuideTopic: Preventing Emulsion Formation in 2-(4-Bromophenyl)-N,N-dimethylethanamine Extraction
Executive Summary
You are encountering emulsion issues with 2-(4-Bromophenyl)-N,N-dimethylethanamine (an analog of brompheniramine intermediates). This molecule exhibits a classic "cationic surfactant" profile during workup: a lipophilic bromophenyl tail and a hydrophilic protonated amine head.
This guide replaces standard "shake-and-pray" extraction methods with a Thermodynamically Controlled Phase Separation (TCPS) protocol.[1][2] By manipulating ionic strength and solvent density differentials before the emulsion forms, we can ensure a clean phase split.
Module 1: The Mechanism (Why is this happening?)
Q: Why does this specific amine form such stubborn emulsions compared to non-brominated analogs?
A: The introduction of the bromine atom significantly increases the lipophilicity (
) of the phenyl ring without altering the pKa of the amine (approx. 9.5).
When you acidify the reaction mixture, you form the ammonium salt. This salt is an amphiphile :
Head Group: The protonated dimethylammonium cation (
Tail Group: The 4-bromophenyl-ethyl chain is highly hydrophobic.[1]
At the interface between water and organic solvent, these molecules align like soldiers (see diagram below), lowering the interfacial tension and creating a stable emulsion (a "soap"). Standard shaking generates micro-droplets that this "soap" stabilizes.
Visualizing the Emulsion Mechanism
Figure 1: Mechanism of surfactant-stabilized emulsion formation in brominated phenethylamines.
Module 2: The "Golden Path" Protocol (Prevention)
Q: How do I design a workup that makes emulsion formation thermodynamically unfavorable?
A: You must abandon Dichloromethane (DCM) if possible and utilize the "Salting-Out / Solvent-Swing" method.[1] DCM is dense and often forms the bottom layer, trapping particulates and emulsions against the stopcock.
Recommended Solvent:Toluene or MTBE (Methyl tert-butyl ether).[1]
Why: They are less dense than water (emulsion floats, easier to manage), have lower miscibility with water than EtOAc, and disrupt the surfactant packing.
Protocol Steps:
Pre-Basification Wash (Critical):
While the reaction mixture is still acidic (pH < 2), wash it with your organic solvent (Toluene).
Purpose: The amine stays in the water (as salt). Non-polar impurities (which often act as co-emulsifiers) move to the organic layer. Discard the organic layer.
Ionic Strength Spike:
Add solid NaCl to the aqueous acidic phase before basifying. Saturate it.
Mechanism:[1][3][4] High ionic strength compresses the electrical double layer, forcing the organic amine out of the water phase faster upon neutralization.
Controlled Neutralization:
Cool the mixture to 0-5°C.
Add NaOH solution slowly with gentle stirring (overhead stirrer preferred), not shaking.
Target pH: 12-13 .[1] (Must be > pKa + 2 to ensure 99% free base).[1]
Gentle Extraction:
Add Toluene. Do NOT shake vigorously. Invert the funnel gently 20 times.
Allow to settle. The interface should be sharp.
Solvent Selection Matrix
Solvent
Density (g/mL)
Emulsion Risk
Solubility of Brominated Amine
Recommendation
DCM
1.33
High
Excellent
Avoid (Traps emulsion at bottom)
Ethyl Acetate
0.90
Moderate
Good
Caution (Hydrolysis risk at high pH)
MTBE
0.74
Low
Good
Preferred (Clean separation)
Toluene
0.87
Very Low
Excellent
Highly Recommended
Module 3: Troubleshooting (Emergency Recovery)
Q: I already have a stubborn emulsion. How do I break it without losing product?
A: Do not add more water. You need to dehydrate the interface or physically disrupt the surfactant film. Follow this decision tree.
Workflow: Breaking the Emulsion
Figure 2: Step-by-step decision tree for resolving existing emulsions.
Specific Techniques:
The Celite Filtration:
Prepare a sintered glass funnel with a pad of Celite (diatomaceous earth).
Pour the entire emulsion through the pad.
Mechanism:[1][3][4] The sharp edges of the diatomaceous earth physically puncture the micro-droplets, allowing them to coalesce. Wash the pad with fresh solvent to recover trapped product.
The Centrifuge Method (Scale Dependent):
If volume permits (<500mL), transfer to centrifuge bottles.
Spin at 3000 RPM for 5 minutes.
Mechanism:[1][3][4] G-force overcomes the electrostatic repulsion stabilizing the emulsion.
The "Time-Out":
Sometimes, simply waiting 1 hour allows gravity to work.[2] Cover the funnel with foil to prevent evaporation and leave it alone.
References
Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for "salting out" techniques in amine extraction). [1]
Rule of Thumb: Breaking Emulsions. Not Voodoo X (Rochester University). Detailed guide on physical methods like Celite filtration.
Reich, H. J. (2024). Bordwell pKa Table (Acidity in DMSO).[1] University of Wisconsin-Madison.[1] (Reference for estimating amine pKa values).
Pemberton, I. J., et al. (2025).[2][5] Improved method for extraction of phenethylamines.[5] ResearchGate. (Specific context on phenethylamine derivative extraction).
Challenges in the crystallization of 2-(4-Bromophenyl)-N,N-dimethylethanamine
The following technical support guide is designed for researchers and process chemists working with 2-(4-Bromophenyl)-N,N-dimethylethanamine (often abbreviated as 4-Bromo-DMPEA). This guide addresses the specific physico...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical support guide is designed for researchers and process chemists working with 2-(4-Bromophenyl)-N,N-dimethylethanamine (often abbreviated as 4-Bromo-DMPEA).
This guide addresses the specific physicochemical challenges of this molecule, particularly its tendency toward Liquid-Liquid Phase Separation (LLPS) —commonly known as "oiling out"—and the separation of homologous impurities.[1]
Ticket Category: Process Chemistry / Solid State Optimization
Applicable Compound: 2-(4-Bromophenyl)-N,N-dimethylethanamine (and corresponding HCl/HBr salts)
Chemical Class: Halogenated Phenethylamine Derivative
Core Challenge: The "Oiling Out" Phenomenon
User Issue: "I am adding HCl to my ethereal solution of the free base. Instead of a white precipitate, a yellow/orange sticky gum forms at the bottom. Cooling it further just makes the gum harder, not crystalline."
Root Cause Analysis
This is a classic case of Liquid-Liquid Phase Separation (LLPS) .
For phenethylamine derivatives like 4-Bromo-DMPEA, the melting point of the solvated salt is often depressed below the operating temperature of your crystallization vessel. You are not hitting the solubility curve; you are hitting the miscibility limit of the oiled phase.
The Mechanism:
High Solubility: The tertiary amine dimethyl group increases lipophilicity compared to primary amines.
MP Depression: The presence of solvent/impurities lowers the melting point of the salt.[2]
Metastable Zone: The system enters a region where the "oil" phase is thermodynamically more stable than the solution, but kinetically faster to form than the crystal.
Troubleshooting Protocol: The "Seeding & Cycling" Method
Do not simply crash cool the mixture; this promotes oiling. Follow this controlled protocol to bypass the oil phase.
Step-by-Step Resolution:
Solvent Swap: If using Diethyl Ether/HCl, switch to Isopropyl Acetate (IPAc) or MEK (Methyl Ethyl Ketone) . Ether often causes oiling because it is too poor a solvent for the oil phase, causing immediate crash-out.
Temperature Reset: Re-heat the mixture until the "gum" fully redissolves. You must start with a single homogeneous liquid phase.
The "Cloud Point" Approach:
Cool slowly (0.5°C/min).
Watch for the first sign of turbidity (cloudiness).
STOP Cooling immediately. Hold temperature.
Seeding (Critical): Add seed crystals of pure 4-Bromo-DMPEA HCl (0.5 wt%). If you lack seeds, scratch the glass wall vigorously with a glass rod to induce nucleation.
Isothermal Aging: Hold the temperature constant for 2–4 hours. Allow the oil droplets to interact with the seeds. The oil should slowly transfer onto the crystal lattice.
Slow Cooling: Once a solid bed is established, cool to 0°C at 0.2°C/min.
Visualization: Oiling Out vs. Crystallization Pathway
The following diagram illustrates how to navigate the phase diagram to avoid the "Oiling Out" trap.
Caption: Navigation of the solubility/miscibility gap. Path A leads to oiling (LLPS), while Path B utilizes seeding to bypass the oil phase.
Impurity Rejection: The "Des-Bromo" Problem
User Issue: "My LC-MS shows a persistent 3-5% impurity with M-79 mass difference. Recrystallization isn't removing it."
Root Cause Analysis
The impurity is likely N,N-dimethylphenethylamine (the des-bromo analog) or a regioisomer.
Structural Similarity: The des-bromo impurity fits into the crystal lattice of the 4-bromo product (Solid Solution formation).
Solubility: Both salts have nearly identical solubility profiles in standard alcohols (MeOH/EtOH).
Resolution: Chemical Purification Strategy
Standard crystallization is often insufficient for separating des-halo analogs.
Method
Effectiveness
Protocol Notes
Recrystallization (Standard)
Low
Co-crystallizes due to lattice matching.
Acid/Base Extraction
Medium
Effective if pKa differences exist (unlikely here).
Selective Precipitation
High
Use oxalic acid or fumaric acid instead of HCl.
Sacrificial Digest
High
Triturate solid in cold acetone.
The "Sacrificial Digest" Protocol:
Isolate your crude solid (even if oily).
Suspend it in cold Acetone or MEK (10 mL per gram).
Stir vigorously at 0°C for 60 minutes.
Filtration: The 4-bromo HCl salt is generally less soluble in ketones than the non-brominated impurity.
Filter the solid. The filtrate (liquid) will be enriched with the des-bromo impurity.
Salt Selection Guide
User Issue: "The HCl salt is too hygroscopic. It turns to liquid on the balance."[2]
Phenethylamine HCl salts are notoriously hygroscopic. If your application allows, changing the counter-ion can drastically improve physical properties.
Counter-Ion
Melting Point Trend
Hygroscopicity
Crystallinity
Recommendation
Hydrochloride (HCl)
Moderate (140-170°C)
High
Good
Standard, but requires dry box handling.
Hydrobromide (HBr)
Higher
Moderate
Excellent
Best for X-ray diffraction.
Fumarate (1:1)
High (>180°C)
Low
High
Best for storage/stability.
Tartrate
Variable
High
Moderate
Use for chiral resolution only.
Recommendation: If the HCl salt is oiling out or absorbing water, synthesize the Fumarate salt .
Protocol: Dissolve free base in IPA. Add 1.0 eq Fumaric acid dissolved in hot MeOH. Cool slowly. Fumarates often crystallize as robust, non-hygroscopic needles.
FAQ: Analytical & Safety
Q: I found "4-Bromo-N,N-dimethylaniline" in the catalog. Is this the same?A: NO.
Your Target: 2-(4-Bromophenyl)-N,N-dimethylethanamine (Phenethylamine class).
Catalog Item: Aniline derivative (Nitrogen attached directly to the benzene ring).
Warning: These have vastly different reactivities and biological activities. Always verify the CAS or structure (look for the ethyl spacer -CH2-CH2- between the ring and the nitrogen).
Q: What is the exact melting point of the HCl salt?A: There is no single authoritative value in open literature for the specific 4-bromo-N,N-dimethyl derivative HCl salt, as it is often an intermediate.
Expected Range: 150°C – 185°C (based on homologs).
Action: You must determine this experimentally using DSC (Differential Scanning Calorimetry). Look for the Onset Temperature , not the peak.
Q: My crystals are colored pink/red. Is this normal?A: No. The pure salt should be white.
Cause: Oxidation of the amine or trace bromine liberation.
Fix: Recrystallize with a small amount of activated charcoal in the hot solution, filter while hot through Celite, then crystallize.
Summary Workflow
The following decision tree summarizes the optimization process for isolating 4-Bromo-DMPEA.
Caption: Operational workflow for converting crude reaction mixture to purified salt.
References
Oiling Out Mechanisms: Veesler, S., et al. "Liquid-Liquid Phase Separation in Solution Crystallization." Organic Process Research & Development. (Explains the thermodynamic basis of amine salt oiling).
Impurity Rejection: Lorenz, H., et al. "Purification of Pharmaceutical Intermediates by Crystallization." Chemical Engineering & Technology. (Strategies for solid-solution impurities).
Phenethylamine Crystallization: Shulgin, A. T. PIHKAL: A Chemical Love Story. (Seminal text on the synthesis and crystallization of phenethylamine salts, specifically noting the hygroscopicity of HCl salts vs. HBr).
General Crystallization Techniques: Myerson, A. S. Handbook of Industrial Crystallization. 3rd Edition. Cambridge University Press. (Authoritative source on seeding and metastable zone width).
Technical Support Center: Managing Exothermic Reactions in 2-(4-Bromophenyl)-N,N-dimethylethanamine Synthesis
Welcome to the Technical Support Center for the synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for the synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on managing the exothermic nature of this synthesis. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to navigate the challenges associated with heat management, ensuring a safe and efficient reaction process.
Introduction: The Challenge of Exotherms in Amine Synthesis
The synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine, a valuable intermediate in pharmaceutical development, often involves highly exothermic steps. The primary routes to this compound typically include the reductive amination of 4-bromophenylacetaldehyde or the reduction of an amide derived from 4-bromophenylacetic acid. Both pathways can utilize potent reducing agents like sodium borohydride, which are known for their energetic and rapid reactions.[1]
Failure to properly manage the heat generated during these reactions can lead to a host of problems, including:
Thermal Runaway: An uncontrolled increase in temperature that can result in boiling of the solvent, excessive pressure build-up, and potentially, a violent release of energy.[2]
Reduced Product Yield and Purity: Side reactions and decomposition of both reactants and products are more likely at elevated temperatures, leading to a complex mixture that is difficult to purify.[3]
Safety Hazards: Beyond the risk of explosion, uncontrolled reactions can release flammable gases, such as hydrogen when using borohydride reagents, and toxic fumes.[2][4]
This guide provides a structured approach to understanding, predicting, and controlling the exothermic events in this synthesis.
Troubleshooting Guide: Common Issues and Solutions
This section addresses specific problems you may encounter during the synthesis in a question-and-answer format.
Q1: My reaction temperature is spiking uncontrollably during the addition of the reducing agent. What's happening and how can I fix it?
Answer: A rapid temperature increase during the addition of a reducing agent like sodium borohydride is a classic sign of an uncontrolled exothermic reaction. The most likely causes are an addition rate that is too fast, insufficient cooling, or poor mixing.[5]
Troubleshooting Steps:
Immediate Action:
Halt the addition of the reducing agent immediately.
Increase the efficiency of your cooling system. If using an ice bath, ensure it is well-stocked and making good contact with the reaction flask.
If the temperature continues to rise, have a pre-cooled, inert solvent ready to add to the reaction mixture to act as a heat sink.[6]
For Future Experiments:
Reduce the Addition Rate: Add the reducing agent in small portions or as a solution via a dropping funnel at a very slow, controlled rate.[6]
Improve Cooling: Ensure your cooling bath has sufficient capacity for the scale of your reaction. For larger scale reactions, a simple ice bath may be insufficient, and a cryostat may be necessary.
Enhance Agitation: Use a mechanical stirrer to ensure efficient mixing and heat distribution throughout the reaction mixture. Poorly mixed "hot spots" can initiate a thermal runaway.[5]
Dilution: Running the reaction at a lower concentration can help to manage the exotherm by increasing the thermal mass of the system.
Q2: I'm observing significant gas evolution, and my reaction is foaming excessively. What should I do?
Answer: Vigorous gas evolution, often hydrogen when using sodium borohydride, is expected, but excessive foaming can be dangerous.[4] This is typically caused by the reaction proceeding too quickly or the presence of protic solvents that accelerate the decomposition of the borohydride.[1][4]
Troubleshooting Steps:
Immediate Action:
Stop the addition of any reagents.
Ensure your stirring is sufficient to break up the foam but not so vigorous that it exacerbates the problem.
If necessary, have an anti-foaming agent compatible with your reaction chemistry on hand.
For Future Experiments:
Control the Reaction Rate: As with temperature spikes, a slower addition of the reducing agent is crucial.
Solvent Choice: While protic solvents like methanol can be used, be aware that they will react with sodium borohydride to produce hydrogen gas.[7] Consider using a less reactive solvent or a mixed solvent system.
Headspace: Ensure your reaction vessel is large enough to accommodate some foaming. A good rule of thumb is to have the reaction volume be no more than half the total volume of the flask.
Q3: My final product is impure, with several unexpected byproducts. Could this be related to poor temperature control?
Answer: Absolutely. Poor temperature control is a leading cause of byproduct formation.[3] Elevated temperatures can provide the activation energy for undesired reaction pathways, leading to a decrease in selectivity.
Troubleshooting Steps:
Reaction Monitoring:
Use techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the reaction progress and the formation of byproducts in real-time.
Temperature Optimization:
Experiment with running the reaction at a lower temperature. While this may slow down the reaction rate, it can significantly improve the selectivity and final purity.
Maintain a consistent temperature throughout the reaction. Fluctuations can lead to inconsistent results.
Table 1: Recommended Temperature Control Parameters
Parameter
Recommended Range
Rationale
Initial Reaction Temperature
0-5 °C
Minimizes the initial rate of reaction upon addition of the reducing agent.
Temperature During Addition
0-10 °C
Allows for a controlled reaction rate and efficient heat dissipation.
Post-Addition Temperature
Room Temperature
May be acceptable after the initial exotherm has subsided to ensure the reaction goes to completion.
Frequently Asked Questions (FAQs)
What is the primary cause of the exotherm in this synthesis?
The primary cause of the exotherm is the reduction step. Whether you are reducing an imine formed from 4-bromophenylacetaldehyde and dimethylamine, or reducing an amide derived from 4-bromophenylacetic acid, the reaction with a hydride-based reducing agent like sodium borohydride is highly exothermic.[1] The heat of reaction for the reduction of a ketone using sodium borohydride can be around -150 kcal/mol.[1]
How can I predict the severity of the exotherm before running the reaction?
For larger-scale reactions, it is highly recommended to perform a calorimetry study, such as using a Reaction Calorimeter (RC1), to measure the heat of reaction and the rate of heat release.[5][8][9][10] This data is invaluable for safe scale-up. For laboratory-scale reactions, a thorough literature search on similar reductions can provide an estimate of the expected exotherm.
What are the best practices for quenching an exothermic reaction involving sodium borohydride?
Quenching a reaction with residual sodium borohydride must be done with extreme caution, as the quench itself can be exothermic and produce hydrogen gas.[11]
Recommended Quenching Protocol:
Cool the reaction mixture in an ice bath.
Slowly and carefully add a quenching agent, such as water or a dilute acid (e.g., 1M HCl), dropwise.[11]
Monitor the temperature and gas evolution closely during the quench.
Ensure adequate ventilation to safely dissipate the hydrogen gas produced.
Can the Eschweiler-Clarke reaction be used as an alternative, and is it less exothermic?
The Eschweiler-Clarke reaction, which uses formaldehyde and formic acid to methylate a primary or secondary amine, is a viable alternative for the N,N-dimethylation step.[12][13] While still an exothermic process, the heat release is often more manageable than with powerful hydride reducing agents. The reaction is typically run at elevated temperatures (often near boiling), but the rate is controlled by the reaction kinetics rather than the rapid quenching of a highly reactive reagent.[13]
Experimental Protocols
Protocol 1: Controlled Reductive Amination using Sodium Borohydride
This protocol assumes the prior formation of the imine from 4-bromophenylacetaldehyde and dimethylamine.
Setup: In a well-ventilated fume hood, equip a three-necked round-bottom flask with a mechanical stirrer, a thermometer, and a pressure-equalizing dropping funnel.
Cooling: Place the flask in an ice/salt bath and charge it with a solution of the imine in a suitable solvent (e.g., methanol). Begin stirring and allow the solution to cool to 0-5 °C.
Reducing Agent Preparation: In a separate flask, prepare a solution of sodium borohydride in a small amount of the same solvent.
Controlled Addition: Slowly add the sodium borohydride solution to the stirred imine solution via the dropping funnel over a period of 1-2 hours.[7] Maintain the internal temperature below 10 °C throughout the addition.[6]
Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for an additional hour. Monitor the reaction progress by TLC or LC-MS.
Quenching: Once the reaction is complete, slowly and carefully quench any excess sodium borohydride by the dropwise addition of water, ensuring the temperature remains below 20 °C.
Workup: Proceed with the standard aqueous workup and extraction of the product.
Visualizations
Workflow for Managing Exothermic Reactions
Caption: Decision workflow for managing exothermic events during the synthesis.
Key Factors Influencing Thermal Safety
Caption: Interrelated factors affecting the thermal safety of the reaction.
References
Shandong Look Chemical. (2021, January 6). Problems needing attention in synthesis process scaling up.
Duggan, P. J., Johnson, A. A., & Rogers, R. L. Chemical reaction hazards associated with the use of sodium borohydride. IChemE.
Catalyst selection and optimization for 2-(4-Bromophenyl)-N,N-dimethylethanamine synthesis
Topic: Catalyst selection and optimization for 2-(4-Bromophenyl)-N,N-dimethylethanamine synthesis Role: Senior Application Scientist / Technical Support Lead Subject: Chemoselective Synthesis of 2-(4-Bromophenyl)-N,N-dim...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Catalyst selection and optimization for 2-(4-Bromophenyl)-N,N-dimethylethanamine synthesis
Role: Senior Application Scientist / Technical Support Lead
Subject: Chemoselective Synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine
Ticket ID: CHEM-SUP-8821
Status: Open
Welcome to the Technical Support Hub. You are likely accessing this guide because you are encountering yield losses or impurity profiles—specifically des-bromo byproducts—during the synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine.
This molecule presents a classic "chemoselectivity paradox": you must reduce a polar functional group (aldehyde, nitrile, or imine) while preserving a labile aryl-bromide bond (C-Br) that is highly susceptible to oxidative addition by transition metals.
This guide prioritizes Reductive Amination (Aldehyde + Dimethylamine) and Nitrile Hydrogenation routes, as these are the most catalyst-dependent pathways.
Part 1: Catalyst Selection Matrix
The Core Challenge: Standard hydrogenation catalysts (Pd/C) are excellent at dehalogenating aryl bromides. If you use standard 10% Pd/C, you will strip the bromine off the ring, yielding the non-halogenated phenethylamine impurity.
Recommended Catalyst Systems
Catalyst System
Chemoselectivity (C-Br retention)
Activity (Turnover)
Recommendation Level
Best Application
5% Pt/C (Sulfided)
High
Moderate
Primary Choice
Reductive amination of aldehydes; minimizes dehalogenation.
PtO₂ (Adams' Cat.)
High
High
Secondary Choice
Clean hydrogenation of nitriles or imines in acidic media.
Raney Nickel
Moderate
High
Conditional
Nitrile reduction. Requires careful temp control (<40°C) to spare Br.
10% Pd/C
Low (High Risk)
Very High
Avoid
Only use if "poisoned" (e.g., with Pb/CaCO₃ or V-doped) or strictly flow-controlled.
[Ir(COD)Cl]₂
Very High
Moderate
Specialist
Homogeneous reductive amination (expensive, high purity req).
Technical Insight: Platinum (Pt) generally exhibits a higher energy barrier for oxidative addition into the Ar-Br bond compared to Palladium (Pd). Sulfided forms of Pt/C further poison the active sites responsible for hydrogenolysis without significantly hampering the hydrogenation of the C=N bond.
Part 2: Decision Logic & Workflow
The following diagram outlines the decision logic for selecting your catalyst based on your starting material and equipment capabilities.
Critical: Do not slurry catalyst in dry solvent; wet with water/toluene first to prevent ignition, though sulfided forms are less pyrophoric.
Hydrogenation: Purge vessel with N₂ (3x), then H₂ (3x). Pressurize to 3–5 bar (45–75 psi) .
Reaction: Stir at 25°C .
Warning: Do not heat above 40°C. Higher temperatures exponentially increase the rate of C-Br insertion (dehalogenation).
Monitoring: Monitor via HPLC. Look for the "Des-bromo" peak (M-79/81).
Workup: Filter catalyst through Celite. Concentrate filtrate.[1][2] Acid/Base extraction is recommended to remove non-basic impurities.
Protocol B: The "Non-Metal" Backup (Borohydride)
If you lack specific Pt catalysts or high-pressure equipment, use Sodium Triacetoxyborohydride (STAB). It is chemically incapable of oxidative addition to aryl halides.
Mix Aldehyde (1.0 eq) and Dimethylamine (1.2 eq) in DCE or THF.
Note: This avoids the catalyst selectivity issue entirely but generates stoichiometric boron waste.
Part 4: Troubleshooting Guide (FAQ)
Q1: I am using Pd/C and getting 15% dehalogenated product. Can I fix this without buying Pt/C?
Answer: You can try "poisoning" your Pd/C. Add 0.5 - 1.0 equivalents of KBr or NaI to the reaction mixture. Halide ions adsorb strongly to the Pd surface, blocking the highly active sites required for oxidative addition into the C-Br bond, while still allowing the smaller H₂ and C=N species to react. Alternatively, reduce H₂ pressure to 1 atm and temperature to 0-5°C, though reaction times will increase significantly [1].
Q2: My reaction stalled at the imine stage. Why?
Answer: This is often a steric or electronic issue.
Check Acidity: Reductive amination requires a trace of acid to activate the imine. If using Pt/C, ensure the feed is neutral to slightly acidic. If using Raney Ni, the conditions are usually basic (which can slow down imine formation).
Water Management: Excess water can push the equilibrium back to the aldehyde. Add molecular sieves (3Å) if the reaction is sluggish.
Q3: Can I use Raney Nickel for the aldehyde route?
Answer: Yes, but Raney Ni is aggressive. It can reduce the aldehyde to the alcohol (4-bromophenethyl alcohol) faster than it reduces the imine if the amine concentration is low. Pre-form the imine by stirring the aldehyde and amine for 1 hour before adding the catalyst and hydrogen.
Q4: Why is my product colored (green/blue) after filtration?
Answer: This indicates metal leaching, likely Nickel or Copper (if used). If using Raney Ni, this is common. Perform a wash with EDTA solution or an ammonia wash during workup to sequester leached metals. For Pharma-grade material, you must perform a heavy metal scavenge (e.g., using SiliaMetS® thiol scavengers).
Part 5: Mechanistic Visualization (Dehalogenation)
Understanding why the reaction fails is key to preventing it. The diagram below illustrates the competing pathways on the metal surface.
Figure 2: The mechanism of failure. Palladium catalysts facilitate Pathway B (Oxidative Addition) much more readily than Platinum.
References
Ramanathan, A., & Jimenez, L. S. (2010).[4] Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups.[4][5] Synthesis, 2010(02), 217-220.[4]
BenchChem Technical Support. (2025). Troubleshooting Dehalogenation in Suzuki Coupling and Hydrogenation. BenchChem Technical Guides.
Saito, Y., et al. (2017).[6] Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2-Supported Palladium Catalyst.[6][7] ChemistryOpen, 6(2), 211-215.[6]
ACS Green Chemistry Institute. (2013). Solvent Selection Guide for Aldehyde-based Direct Reductive Amination. Green Chemistry, 15, 1159.
Impact of starting material purity on 2-(4-Bromophenyl)-N,N-dimethylethanamine synthesis
The following technical guide addresses the synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine (also known as 4-bromo-N,N-dimethylphenethylamine). This guide focuses on the Eschweiler-Clarke methylation of 4-bromophen...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide addresses the synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine (also known as 4-bromo-N,N-dimethylphenethylamine).
This guide focuses on the Eschweiler-Clarke methylation of 4-bromophenethylamine, as this is the most common and controllable laboratory route for high-purity synthesis.[1] It highlights how specific impurities in the starting material (SM) propagate through the reaction, often leading to irreversible product failure.[1]
Topic: Impact of Starting Material Purity on Reaction Kinetics and Downstream Isolation
Audience: Process Chemists, Medicinal Chemists, Analytical Scientists[1]
Executive Summary: The "Garbage In, Garbage Out" Principle
In the synthesis of 2-(4-Bromophenyl)-N,N-dimethylethanamine, the purity of the precursor 2-(4-bromophenyl)ethanamine is the single most critical determinant of success.[1] Unlike other syntheses where side products can be easily washed away, impurities in this specific phenethylamine scaffold often possess nearly identical physical properties (solubility, boiling point, pKa) to the target molecule.[1]
Critical Quality Attributes (CQAs) of Starting Material:
Regiochemical Purity: Presence of 2-bromo or 3-bromo isomers.[1][2]
Water Content: Impact on iminium ion equilibrium.[1]
Primary Amine Content: Stoichiometry of methylation.
Module 1: The Regioisomer Trap (Starting Material Analysis)[1]
The Issue
Commercial 4-bromophenethylamine is often synthesized via bromination of phenethylamine or reduction of bromobenzyl cyanide. These processes frequently yield 2-bromo (ortho) and 3-bromo (meta) isomers as byproducts.[1]
Why It Matters
Chemical Inertness: The position of the bromine atom does not significantly affect the amine methylation reaction. If your SM contains 5% 2-bromo isomer, your final product will contain ~5% 2-bromo-N,N-dimethyl analog.[1]
Separation Failure: The boiling points and solubility profiles of the ortho and para isomers are so similar that standard recrystallization of the hydrochloride salt is often ineffective at removing the ortho impurity once methylated.
Diagnostic Protocol
Do not rely solely on HPLC. Regioisomers often co-elute on standard C18 columns.[1]
Recommended Method:1H-NMR (400 MHz+) or GC-MS .[1]
Checkpoint: Look for the splitting pattern in the aromatic region.
Para (Target): Symmetric AA'BB' system (two doublets).[1]
Figure 1: The "Silent Propagation" of regioisomers.[1] Because the chemistry occurs at the amine tail, the aromatic ring substitution pattern remains untouched, carrying the impurity into the final product where separation is thermodynamically difficult.
Module 2: The Moisture Effect (Reaction Troubleshooting)
The Reaction: Eschweiler-Clarke Methylation
Reagents: Formaldehyde (HCHO), Formic Acid (HCOOH).[1][3][4]
Mechanism: Formation of an imine/iminium ion
If the starting amine is a hydrate or wet oil, it disrupts the equilibrium.
Troubleshooting Guide:
Symptom
Probable Cause
Mechanism of Failure
Corrective Action
Low Yield / Monomethylated Product
Wet Starting Material
Water hydrolyzes the intermediate iminium ion back to the starting amine or hemiaminal before reduction can occur.[1]
Dry SM by azeotropic distillation with toluene before adding formic acid.[1]
Sticky Gum / Polymerization
Old Formaldehyde
Polymerized paraformaldehyde lowers the effective concentration of reactive HCHO.
Use fresh 37% formalin or depolymerize paraformaldehyde immediately before use.[1]
Excess Pressure Build-up
Too Rapid Addition
CO2 evolution (byproduct of reduction) exceeds headspace venting capacity.[1]
Add amine to the HCOOH/HCHO mixture slowly at reflux, not all at once.
Visualization: The Moisture Failure Loop
Figure 2: Impact of water on the Eschweiler-Clarke mechanism.[1] Excess water pushes the equilibrium away from the critical Iminium Ion, stalling the reaction at the mono-methylated stage.
Frequently Asked Questions (FAQs)
Q1: Can I use direct alkylation (Methyl Iodide) instead of Eschweiler-Clarke to avoid the water issue?
Authoritative Answer: Generally, no .[1]
While direct alkylation avoids the water equilibrium issue, it introduces a worse problem: Quaternization .
Eschweiler-Clarke is self-limiting; it stops at the tertiary amine.[1]
Methyl Iodide (MeI) will methylate the tertiary amine to form the quaternary ammonium salt (2-(4-bromophenyl)-N,N,N-trimethylammonium iodide).[1] Separating the tertiary amine from the quaternary salt is difficult and lowers yield significantly [1][2].
Q2: My final product is an oil that won't crystallize. Is this a purity issue?
Troubleshooting:
Not necessarily. The free base of 2-(4-bromophenyl)-N,N-dimethylethanamine is an oil at room temperature.[1]
Action: Convert it to the Hydrochloride (HCl) or Oxalate salt.[1]
Protocol: Dissolve the oil in dry diethyl ether or IPA. Bubble dry HCl gas or add HCl in dioxane dropwise.[1] The salt should precipitate immediately.
Warning: If the salt is also an oil/gum, you likely have significant monomethylated impurity or residual solvent (DMF/DMSO).[1]
Q3: How do I remove the monomethylated impurity if the reaction stalled?
Protocol:
React the crude mixture with Acetic Anhydride .
The monomethylated impurity (secondary amine) will form a non-basic amide (N-acetyl derivative).[1]
Perform an acid-base extraction.[1][5][6] The target amine will protonate and go into the water layer; the amide impurity remains in the organic layer.
Basify the aqueous layer and extract the pure target [3].
References
Eschweiler, W. (1905).[1][3][4][7] "Ersatz von an Stickstoff gebundenen Wasserstoffatomen durch die Methylgruppe mit Hülfe von Formaldehyd".[1][3][4] Berichte der deutschen chemischen Gesellschaft, 38(1), 880–882.[1][3]
Clarke, H. T., et al. (1933).[1][4] "The Action of Formaldehyde on Amines and Amino Acids".[4] Journal of the American Chemical Society, 55(11), 4571.[1]
Organic Chemistry Portal. "Eschweiler-Clarke Reaction - Mechanism and Conditions."
Li, J., et al. (2020).[1][9] "Discrimination of phenethylamine regioisomers and structural analogues by Raman spectroscopy." Journal of Forensic Sciences, 66(1).
Disclaimer: This guide is for research purposes only. Always consult Safety Data Sheets (SDS) and perform risk assessments before handling brominated aromatic amines.
Troubleshooting peak tailing in HPLC analysis of 2-(4-Bromophenyl)-N,N-dimethylethanamine
Technical Support Center: 2-(4-Bromophenyl)-N,N-dimethylethanamine Analysis Welcome to the technical support center for the HPLC analysis of 2-(4-Bromophenyl)-N,N-dimethylethanamine. This guide is designed for researcher...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 2-(4-Bromophenyl)-N,N-dimethylethanamine Analysis
Welcome to the technical support center for the HPLC analysis of 2-(4-Bromophenyl)-N,N-dimethylethanamine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common chromatographic issues, with a specific focus on the prevalent problem of peak tailing. By understanding the underlying chemical interactions, you can systematically diagnose and solve these challenges to achieve robust and accurate analytical results.
Frequently Asked Questions (FAQs)
Q1: Why is my 2-(4-Bromophenyl)-N,N-dimethylethanamine peak tailing? This is the most common issue I face.
Peak tailing for a basic compound like 2-(4-Bromophenyl)-N,N-dimethylethanamine in reversed-phase HPLC is almost always caused by unwanted secondary interactions between the analyte and the stationary phase.[1] Your analyte has a tertiary amine group, which is basic and carries a positive charge at acidic to neutral pH.
The primary cause is the interaction of this positively charged amine with negatively charged, ionized silanol groups (Si-O⁻) that reside on the surface of the silica-based stationary phase.[1][2] This interaction is a form of ion-exchange and is stronger than the desired hydrophobic (reversed-phase) retention mechanism. Because these silanol interaction sites are not uniformly distributed and can become saturated, a portion of the analyte molecules are held back longer, resulting in a skewed or "tailing" peak.[2]
Other potential causes can include:
Column Overload : Injecting too much sample can saturate the stationary phase.
Extra-Column Volume : Issues with tubing and connections in your HPLC system can cause band broadening.[3][4]
Column Bed Deformation : A physical void or channel in the column packing can distort peak shape.[1]
Q2: How does the mobile phase pH affect the peak shape of my basic analyte?
Mobile phase pH is the most powerful tool for controlling the retention and peak shape of ionizable compounds like yours.[5][6] The key is to control the ionization state of both your analyte and the column's residual silanol groups.
Analyte (A Basic Amine) : At a low pH (e.g., pH < 8, assuming a pKa around 10), your analyte will be protonated and carry a positive charge (BH⁺).
Silanol Groups (Acidic) : The pKa of surface silanols is roughly 3.8-4.2.[7]
At low pH (< 3) : The silanol groups are mostly protonated (Si-OH) and neutral. This suppresses the ion-exchange interaction with your protonated analyte, significantly reducing peak tailing.[8][9] This is why many methods for basic compounds are run at a low pH.
At mid-range pH (4-7) : Silanols become increasingly deprotonated (Si-O⁻) and negatively charged, leading to strong electrostatic interactions with your positively charged analyte, causing severe peak tailing.[1][3]
At high pH (> 8) : While silanols are fully ionized, traditional silica columns will dissolve.[10] However, with modern pH-stable columns, you can work at a high pH (e.g., pH > 10). At this pH, your basic analyte becomes deprotonated and neutral (B), which also eliminates the problematic ion-exchange interaction.
A general rule is to adjust the mobile phase pH to be at least 2 units away from the analyte's pKa.[11][12]
Q3: I've adjusted my mobile phase to pH 3, but I still see some tailing. What is the role of the buffer, and can it help further?
Yes, the buffer system is critical even after pH adjustment. Its role is twofold: to maintain a stable pH and to further minimize secondary interactions.[11]
Buffering Capacity : A buffer resists small changes in pH.[11] This is crucial for reproducibility. The ideal buffer has a pKa within +/- 1 unit of your target mobile phase pH.[11] For a target pH of 3.0, a phosphate buffer (pKa1 ≈ 2.1) or a formate buffer (pKa ≈ 3.8) are excellent choices.[13]
Reducing Secondary Interactions : The ions from the buffer (e.g., sodium or potassium from a phosphate buffer) can compete with your protonated basic analyte for the ionized silanol sites.[2][14] Increasing the buffer concentration can help to "shield" the analyte from these sites.
Typical Concentration : A starting buffer concentration of 25-50 mM is generally effective.[11][13] If tailing persists, you can cautiously increase the concentration, but be mindful of the buffer's solubility in the organic portion of your mobile phase to avoid precipitation.[10]
Q4: Could my column be the problem? When should I consider a different stationary phase?
Absolutely. The column is a primary factor in peak tailing for basic compounds.[8] If mobile phase optimization isn't enough, your column chemistry is the next logical area to investigate.
End-Capping : Most modern columns are "end-capped," a process that uses a small silane (like trimethylsilane) to chemically block many of the residual silanol groups left after bonding the C18 chains.[1][2] However, this process is never 100% complete due to steric hindrance.[1][7] Columns with poor or degraded end-capping will show significant tailing for basic analytes.
Silica Purity (Type A vs. Type B) : Older columns often used "Type A" silica, which has higher metal content and more acidic silanol groups, leading to pronounced tailing.[8] Modern columns use high-purity, "Type B" silica with significantly lower silanol activity, providing much better peak shapes for bases.[8][9]
Alternative Stationary Phases : If you continue to struggle, consider a column specifically designed for basic compounds:
Polar-Embedded Phases : These columns have a polar group (e.g., amide or carbamate) embedded near the base of the alkyl chain.[15] This polar group helps to shield the analyte from the silica surface.
High pH Stable Phases : Columns based on hybrid particles or with specialized bonding (bidentate or tridentate) are stable at high pH.[3] This allows you to operate at a pH where your basic analyte is neutral, providing excellent peak shape.
Visualizing the Problem and Solution
The following diagrams illustrate the key interaction causing peak tailing and a logical workflow for troubleshooting it.
Caption: Mechanism of peak tailing for basic compounds.
Caption: Systematic troubleshooting workflow for peak tailing.
Summary of Causes and Solutions
Potential Cause
Underlying Mechanism
Recommended Solution(s)
Secondary Silanol Interactions
Ion-exchange between protonated basic analyte and ionized silica surface. The primary cause of tailing for bases.[1][2][3]
1. Lower Mobile Phase pH : Operate at pH < 3 to neutralize silanol groups.[8][9] 2. Increase Buffer Strength : Use 25-50 mM buffer to compete for active sites.[10][11] 3. Use Amine Additive : Add a competing base like triethylamine (TEA) at ~0.01 M (less common with modern columns).[2] 4. Change Column : Use a high-purity, end-capped, or polar-embedded column.[1][2][15]
Column Overload
Saturation of the stationary phase due to high analyte concentration, leading to peak distortion.[1]
1. Reduce Injection Volume : Decrease the amount of sample injected. 2. Dilute Sample : Lower the concentration of the analyte in the sample solution.
Extra-Column Volume
Dispersion of the analyte band in tubing, fittings, or detector flow cell before or after the column.[16]
1. Minimize Tubing Length : Use the shortest possible tubing between injector, column, and detector.[3] 2. Use Narrow ID Tubing : Employ tubing with a smaller internal diameter (e.g., 0.005").[3] 3. Ensure Proper Fittings : Check that all fittings are seated correctly with no dead volume.[16]
Column Degradation / Contamination
Loss of bonded phase or end-capping due to harsh conditions (e.g., high pH), or irreversible adsorption of sample matrix components.
1. Use a Guard Column : Protect the analytical column from strongly retained impurities. 2. Flush the Column : Use a strong solvent wash to remove contaminants. 3. Replace the Column : If performance is irreversibly degraded, a new column is required.[1]
Experimental Protocol: Optimizing Mobile Phase pH to Eliminate Peak Tailing
This protocol provides a systematic approach to evaluate and optimize mobile phase pH to achieve a symmetrical peak for 2-(4-Bromophenyl)-N,N-dimethylethanamine.
1. Reagents and Materials
Analyte: 2-(4-Bromophenyl)-N,N-dimethylethanamine reference standard
A Guide to the ¹H and ¹³C NMR Spectral Assignment of 2-(4-Bromophenyl)-N,N-dimethylethanamine
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed analysis and predicted spectral assignment for the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-(4-Bromophenyl)-N...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed analysis and predicted spectral assignment for the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-(4-Bromophenyl)-N,N-dimethylethanamine. In the absence of a publicly available, fully assigned spectrum for this specific molecule, this document serves as a comprehensive, theory-backed reference. The assignments are based on established principles of NMR spectroscopy, substituent effects, and comparative analysis with structurally related compounds.
Introduction to Spectroscopic Analysis in Drug Discovery
In the realm of drug discovery and development, the unambiguous structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone analytical technique, providing unparalleled insight into the molecular framework of organic compounds. The ability to precisely assign ¹H and ¹³C chemical shifts allows researchers to confirm molecular identity, assess purity, and understand the electronic environment of each atom within a molecule. This guide focuses on the spectral interpretation of 2-(4-Bromophenyl)-N,N-dimethylethanamine, a compound of interest in medicinal chemistry due to its phenethylamine scaffold, a common motif in biologically active molecules.
Molecular Structure and Atom Labeling
To facilitate a clear and concise spectral assignment, the atoms of 2-(4-Bromophenyl)-N,N-dimethylethanamine are systematically labeled as shown in the diagram below. This numbering convention will be used throughout the guide.
Figure 1. Molecular structure and atom numbering for 2-(4-Bromophenyl)-N,N-dimethylethanamine.
Experimental Protocol: A Standard Approach
While a specific experimental spectrum is not being analyzed here, a standard protocol for acquiring such data is outlined below for completeness. This methodology ensures reproducibility and high-quality data for structural elucidation.
Sample Preparation and NMR Acquisition
Sample Preparation: Dissolve approximately 5-10 mg of 2-(4-Bromophenyl)-N,N-dimethylethanamine in 0.6-0.7 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).
Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.
¹H NMR Acquisition:
Acquire the spectrum at a probe temperature of 298 K.
Use a standard pulse sequence (e.g., zg30).
Set the spectral width to approximately 16 ppm.
Employ a sufficient number of scans (e.g., 16-64) to achieve an adequate signal-to-noise ratio.
¹³C NMR Acquisition:
Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).
Set the spectral width to approximately 220 ppm.
A larger number of scans (e.g., 1024 or more) will be necessary due to the low natural abundance of the ¹³C isotope.
Data Processing: Process the raw data using appropriate NMR software. This includes Fourier transformation, phase correction, baseline correction, and referencing the spectra to the TMS signal.
¹H NMR Spectral Assignment
The predicted ¹H NMR spectrum of 2-(4-Bromophenyl)-N,N-dimethylethanamine in CDCl₃ is expected to exhibit four distinct signals. The chemical shifts are influenced by the electronic effects of the bromine atom and the N,N-dimethylethanamine side chain.
Table 1. Predicted ¹H NMR Spectral Data for 2-(4-Bromophenyl)-N,N-dimethylethanamine.
Signal Assignment
Predicted Chemical Shift (δ, ppm)
Multiplicity
Integration
Rationale for Assignment
H-2, H-6
~ 7.45
Doublet (d)
2H
These protons are ortho to the bromine atom. Bromine's inductive electron-withdrawing effect and anisotropic effects will deshield these protons, shifting them downfield. They will appear as a doublet due to coupling with H-3 and H-5.
H-3, H-5
~ 7.10
Doublet (d)
2H
These protons are meta to the bromine atom and ortho to the ethylamine side chain. They are less deshielded than H-2 and H-6 and will appear as a doublet due to coupling with H-2 and H-6.
H-7
~ 2.75-2.85
Triplet (t)
2H
These benzylic protons are adjacent to the aromatic ring and the methylene group (C8). The electron-withdrawing nature of the aromatic ring deshields these protons. They will appear as a triplet due to coupling with the two H-8 protons.
H-8
~ 2.50-2.60
Triplet (t)
2H
These protons are adjacent to the nitrogen atom and the C7 methylene group. The electronegative nitrogen atom deshields these protons. They will appear as a triplet due to coupling with the two H-7 protons.
H-9, H-10
~ 2.25
Singlet (s)
6H
The two methyl groups on the nitrogen are chemically equivalent and are deshielded by the adjacent nitrogen atom. As there are no adjacent protons, the signal will be a singlet.
¹³C NMR Spectral Assignment
The proton-decoupled ¹³C NMR spectrum is predicted to show eight distinct signals, corresponding to the eight non-equivalent carbon atoms in the molecule. The chemical shifts are influenced by hybridization, electronegativity of attached atoms, and substituent effects.[1][2]
Table 2. Predicted ¹³C NMR Spectral Data for 2-(4-Bromophenyl)-N,N-dimethylethanamine.
Signal Assignment
Predicted Chemical Shift (δ, ppm)
Rationale for Assignment
C-4
~ 120-122
This is the ipso-carbon directly attached to the bromine atom. The "heavy atom effect" of bromine causes a significant upfield shift for this carbon compared to unsubstituted benzene.
C-1
~ 138-140
This is the quaternary carbon to which the ethylamine side chain is attached. It is deshielded by the substituent.
C-2, C-6
~ 131-132
These carbons are ortho to the bromine atom and are deshielded.
C-3, C-5
~ 130-131
These carbons are meta to the bromine atom and ortho to the ethylamine substituent.
C-8
~ 58-60
This carbon is directly attached to the electronegative nitrogen atom, causing a significant downfield shift into the range typical for carbons in amines.
C-9, C-10
~ 45-47
These methyl carbons are also attached to the nitrogen atom and are deshielded, appearing in a characteristic region for N-methyl groups.
C-7
~ 33-35
This benzylic carbon is slightly deshielded by the adjacent aromatic ring.
Comparative Analysis with Alternative Structures
To enhance the confidence in these assignments, it is instructive to compare the predicted chemical shifts with those of simpler, related molecules.
N,N-Dimethylethylamine: The ¹H NMR spectrum of N,N-dimethylethylamine in CDCl₃ shows a singlet for the N-methyl protons at approximately 2.22 ppm, a quartet for the N-methylene protons at around 2.40 ppm, and a triplet for the terminal methyl group at about 1.05 ppm.[3][4] The ¹³C NMR shows the N-methyl carbons at ~45 ppm and the N-methylene carbon at ~58 ppm. These values are in close agreement with the predicted shifts for the corresponding carbons (C8, C9, C10) in the target molecule.
4-Bromoethylbenzene: In this molecule, the benzylic protons appear around 2.65 ppm, and the aromatic protons show a characteristic AA'BB' system, with the protons ortho to the bromine at ~7.4 ppm and those meta at ~7.1 ppm. These values strongly support the predicted aromatic and benzylic proton shifts in 2-(4-Bromophenyl)-N,N-dimethylethanamine.
The consistency of the predicted shifts with the experimental data of these fragments provides a strong validation for the proposed spectral assignment.
The Impact of Solvent Choice
It is crucial to recognize that NMR chemical shifts can be influenced by the choice of solvent.[5][6] Deuterated chloroform (CDCl₃) is a relatively non-polar solvent. If a more polar aprotic solvent like dimethyl sulfoxide-d₆ (DMSO-d₆) were used, one would anticipate shifts in the proton signals, particularly those on or near the basic nitrogen atom, due to different solute-solvent interactions. Aromatic solvent-induced shifts (ASIS), if a solvent like benzene-d₆ were used, could also be employed to resolve overlapping signals, as the aromatic solvent would interact with the electron-deficient parts of the solute molecule, leading to predictable upfield shifts.
Conclusion
This guide provides a detailed, theory-supported prediction of the ¹H and ¹³C NMR spectral assignments for 2-(4-Bromophenyl)-N,N-dimethylethanamine. By dissecting the molecule into its constituent fragments—a 4-bromophenyl group and an N,N-dimethylethylamine moiety—and comparing their known spectral characteristics, a reliable and comprehensive assignment has been constructed. This information is invaluable for researchers working with this compound, enabling confident structural verification and purity assessment, which are critical steps in the drug development pipeline.
References
Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]
Gable, K. P. (2022, March 9). 13C NMR Chemical Shifts. Oregon State University. [Link]
Hashimoto, M., & Sakata, K. (n.d.). Solvent effects on proton NMR chemical shifts of macrocyclic and nonmacrocyclic compounds employed with N-H functional group. INIS-IAEA. [Link]
LibreTexts. (2021, December 15). 6.7: ¹H NMR Spectra and Interpretation (Part II). Chemistry LibreTexts. [Link]
OpenStax. (2023, September 20). 13.11 Characteristics of 13C NMR Spectroscopy. In Organic Chemistry. [Link]
Reddit. (2022, January 13). How does solvent choice effect chemical shift in NMR experiments? r/chemhelp. [Link]
ResearchGate. (2025, August 6). Spectroscopic Studies of Some Organic Compounds: Solvent Effects on 1H NMR Shift of Amine Proton of Morpholine. [Link]
Mass spectrometry fragmentation pattern of 2-(4-Bromophenyl)-N,N-dimethylethanamine
Technical Comparison Guide: Mass Spectrometry Fragmentation of 2-(4-Bromophenyl)-N,N-dimethylethanamine Executive Summary 2-(4-Bromophenyl)-N,N-dimethylethanamine (C₁₀H₁₄BrN) is a critical halogenated phenethylamine deri...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Comparison Guide: Mass Spectrometry Fragmentation of 2-(4-Bromophenyl)-N,N-dimethylethanamine
Executive Summary
2-(4-Bromophenyl)-N,N-dimethylethanamine (C₁₀H₁₄BrN) is a critical halogenated phenethylamine derivative, often encountered as a synthetic precursor or degradation impurity in the analysis of antihistamines (e.g., Brompheniramine) and psychoactive substances. Its identification relies heavily on Mass Spectrometry (MS) due to the distinct isotopic signature of bromine.
This guide objectively compares the MS fragmentation performance of this compound against its structural analogs: the non-halogenated parent (N,N-Dimethylphenethylamine ) and the N-demethylated derivative (4-Bromo-N-methylphenethylamine ). The goal is to provide researchers with a definitive spectral fingerprint to prevent misidentification during impurity profiling and forensic analysis.
Technical Deep Dive: The Fragmentation Mechanism
The Electron Ionization (EI) mass spectrum of 2-(4-Bromophenyl)-N,N-dimethylethanamine is governed by two dominant mechanistic pathways:
-Cleavage and Inductive Cleavage .
The Spectral Fingerprint
Molecular Ion (M⁺): Observed at m/z 227 and m/z 229 .
Causality: The presence of a single Bromine atom (
Br and Br) creates a characteristic 1:1 doublet intensity ratio (M and M+2), serving as the primary diagnostic for halogenation.
Base Peak (100% Abundance): Observed at m/z 58 .[1]
-cleavage of the C-C bond adjacent to the nitrogen. The positive charge is stabilized on the nitrogen, forming the iminium ion .
Significance: This peak is diagnostic for the N,N-dimethyl-ethylamine side chain but is not specific to the aromatic substitution.
Major Fragment (Tropylium Ion): Observed at m/z 169 and m/z 171 .
Mechanism:[2] Inductive cleavage leads to the formation of the 4-bromobenzyl cation, which rearranges to the stable 4-bromotropylium ion. This fragment retains the bromine isotopic signature (1:1).
Visualization: Fragmentation Pathway
The following diagram illustrates the competitive fragmentation kinetics.
Comparative Analysis: Target vs. Alternatives
To validate the identity of the target compound, it must be distinguished from structural analogs that may co-elute or appear in similar synthetic routes.
Comparison Table: Diagnostic Ion Shifts
Feature
Target Compound (2-(4-Bromophenyl)-N,N-DMPEA)
Alternative A (N,N-Dimethylphenethylamine)
Alternative B (4-Bromo-N-methylphenethylamine)
Molecular Ion (M⁺)
227 / 229 (1:1 ratio)
149 (No isotope pattern)
213 / 215 (1:1 ratio)
Base Peak
m/z 58
m/z 58
m/z 44
Aromatic Fragment
m/z 169 / 171 (Bromotropylium)
m/z 91 (Tropylium)
m/z 169 / 171 (Bromotropylium)
Diagnostic Specificity
High (Due to Br isotopes + m/z 58)
Low (Common backbone)
High (Distinct Base Peak)
Analysis of Alternatives
vs. Alternative A (Non-halogenated Parent):
Differentiation: The target compound is easily distinguished by the mass shift of +78/80 Da in the molecular ion and the aromatic fragment. The base peak (m/z 58) remains identical, confirming the side chain is unchanged.
vs. Alternative B (N-Demethylated Analog):
Differentiation: This is the most critical comparison for metabolite studies. The loss of a methyl group on the nitrogen shifts the base peak from m/z 58 to m/z 44 (due to the formation of the
ion). If m/z 44 is observed, the sample is the secondary amine, not the tertiary amine target.
Experimental Protocol: Reliable Data Acquisition
To reproduce the fragmentation patterns described above, the following self-validating GC-MS protocol is recommended.
Step-by-Step Methodology
Sample Preparation:
Dissolve ~1 mg of the standard in 1 mL of Methanol (HPLC grade).
Critical Step: Dilute 1:100 in Ethyl Acetate to prevent detector saturation. High concentrations can cause self-chemical ionization (forming [M+H]⁺), distorting the M⁺/Base peak ratio.
GC Parameters (Agilent 7890B or equivalent):
Column: DB-5ms or HP-5ms (30m x 0.25mm, 0.25µm film).
Inlet: Split mode (20:1) at 250°C.
Carrier Gas: Helium at 1.0 mL/min (Constant Flow).
Oven Program: 60°C (hold 1 min)
20°C/min 280°C (hold 3 min).
MS Parameters (EI Source):
Ionization Energy: 70 eV (Standard for library comparison).
Scan Range: m/z 40–350. Note: Starting at m/z 40 is crucial to detect the m/z 44 fragment if distinguishing from the desmethyl analog.
Decision Logic for Identification
Use the following logic flow to confirm the compound's identity from raw data.
References
National Institute of Standards and Technology (NIST). Mass Spectrum of Brompheniramine (Substructure Reference). NIST Chemistry WebBook, SRD 69. Available at: [Link]
McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard reference for alpha-cleavage mechanisms in amines).
PubChem. 2-(4-Bromophenyl)-N,N-dimethylethanamine Compound Summary. National Library of Medicine. Available at: [Link]
Kato, T., et al. (2018). "Comparison of the Characteristic Mass Fragmentations of Phenethylamines." Applied Sciences, 8(7), 1022.[2] (Comparative data on phenethylamine fragmentation kinetics). Available at: [Link]
Comparing the biological activity of 2-(4-Bromophenyl)-N,N-dimethylethanamine with its analogs
The following technical guide provides an in-depth comparative analysis of the biological activity of 2-(4-Bromophenyl)-N,N-dimethylethanamine (4-Bromo-DMPEA). This document is structured for researchers and drug develop...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth comparative analysis of the biological activity of 2-(4-Bromophenyl)-N,N-dimethylethanamine (4-Bromo-DMPEA). This document is structured for researchers and drug development professionals, focusing on structure-activity relationships (SAR), receptor pharmacology, and experimental validation.
Executive Summary
2-(4-Bromophenyl)-N,N-dimethylethanamine (CAS: 15221-61-1), often abbreviated as 4-Bromo-DMPEA , is a substituted phenethylamine characterized by a para-bromine substitution on the phenyl ring and a dimethylated amine terminus.
Pharmacologically, it represents a lipophilic analog of the endogenous trace amine N,N-Dimethylphenethylamine (N,N-DMPEA) . Unlike its 2,5-dimethoxylated cousin 2C-B (a potent 5-HT2A agonist), 4-Bromo-DMPEA lacks the ring oxygenation patterns required for high-affinity serotonin receptor activation. Instead, its activity profile is dominated by Trace Amine-Associated Receptor 1 (TAAR1) agonism and modulation of monoamine transporters.[1] It serves as a critical probe for understanding how lipophilicity and N-methylation influence the selectivity between vesicular transport, MAO degradation, and G-protein coupled receptor (GPCR) activation.
Chemical & Structural Context (SAR Analysis)
To understand the biological activity of 4-Bromo-DMPEA, it must be contextualized within the phenethylamine structure-activity relationship (SAR).[1]
Core Scaffold: Phenethylamine (PEA).
N-Methylation: The N,N-dimethyl group significantly reduces affinity for 5-HT2A receptors (which prefer primary or secondary amines) but enhances blood-brain barrier (BBB) permeability and affinity for TAAR1.
4-Bromo Substitution: The para-bromo group adds significant bulk and lipophilicity (increasing LogP). In the context of transporter substrates, para-halogenation often shifts selectivity towards the Serotonin Transporter (SERT) compared to the unsubstituted parent.
SAR Visualization
The following diagram illustrates the functional impact of specific structural modifications on the phenethylamine scaffold.
Figure 1: Structure-Activity Relationship (SAR) of 4-Bromo-DMPEA showing the functional consequences of N-methylation and para-bromination.
Comparative Biological Profile
The table below contrasts 4-Bromo-DMPEA with its primary structural analogs to highlight its unique pharmacological niche.
Compound
Structure
Primary Target
5-HT2A Affinity
TAAR1 Activity
MAO Interaction
4-Bromo-DMPEA
4-Br, N,N-dimethyl
TAAR1 / Transporters
Very Low (-)
High Agonist (++)
Substrate/Competitive Inhibitor
N,N-DMPEA
Unsubstituted, N,N-dimethyl
TAAR1
Negligible
High Agonist (++)
Rapid MAO-B Substrate
4-Bromo-PEA
4-Br, Primary Amine
MAO / SERT
Low (+)
Moderate (+)
High (MAO-B Substrate)
2C-B
4-Br, 2,5-dimethoxy, Primary Amine
5-HT2A / 5-HT2C
Very High (+++)
Partial Agonist
Resistant (Slow)
Key Mechanistic Insights
TAAR1 Agonism: Like N,N-DMPEA, the 4-bromo analog acts as an intracellular agonist at TAAR1. Activation of TAAR1 in presynaptic monoamine neurons triggers cAMP production, leading to the phosphorylation of monoamine transporters (DAT, SERT) and subsequent internalization or efflux of neurotransmitters. The 4-bromo substituent likely enhances binding affinity to the hydrophobic pocket of TAAR1 compared to the unsubstituted molecule.
Lack of Psychoplastogenic Potency: Unlike 2C-B, 4-Bromo-DMPEA lacks the 2,5-dimethoxy substitution pattern essential for stabilizing the active conformation of the 5-HT2A receptor. Consequently, it does not exhibit the potent hallucinogenic effects associated with the "2C" family.
Metabolic Stability: The N,N-dimethyl group protects the amine from direct oxidative deamination by MAO to some degree, but it introduces N-demethylation as a metabolic step (mediated by CYPs) before MAO can fully degrade the carbon chain.
Experimental Protocols for Validation
To validate the activity of 4-Bromo-DMPEA, the following standardized protocols are recommended. These ensure reproducibility and allow for direct comparison with standards like
-Phenethylamine (-PEA).
Protocol A: TAAR1 cAMP Accumulation Assay
Objective: Quantify the functional potency (EC50) of 4-Bromo-DMPEA at the human TAAR1 receptor.
Cell Line: HEK293 cells stably transfected with human TAAR1 (hTAAR1) and a cyclic nucleotide-gated (CNG) reporter channel or a cAMP-response element (CRE)-luciferase reporter.
Reagents:
Assay Buffer: HBSS containing 20 mM HEPES, pH 7.4.
Reference Agonist:
-PEA or Tryptamine.
Test Compound: 4-Bromo-DMPEA (dissolved in DMSO, final concentration <0.1%).
Workflow:
Seeding: Plate cells at 50,000 cells/well in 96-well plates; incubate for 24h.
Treatment: Remove media and add Assay Buffer containing IBMX (phosphodiesterase inhibitor) to prevent cAMP degradation.
Challenge: Add serial dilutions of 4-Bromo-DMPEA (
M to M). Incubate for 30–60 minutes at 37°C.
Detection: Lyse cells and quantify cAMP levels using a TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) cAMP kit.
Analysis: Plot agonist concentration (log scale) vs. fluorescence ratio. Fit data to a sigmoidal dose-response curve to determine EC50.
Protocol B: Radioligand Binding Assay (5-HT2A)
Objective: Confirm the low affinity of 4-Bromo-DMPEA for 5-HT2A, distinguishing it from 2C-B.
Membrane Preparation: CHO-K1 cells expressing recombinant human 5-HT2A receptors.
Radioligand:
-Ketanserin (Antagonist) or -DOI (Agonist). Note: Ketanserin is preferred for general affinity screening.
Workflow:
Incubate membrane homogenates (5-10 µg protein) with
-Ketanserin (1-2 nM) and varying concentrations of 4-Bromo-DMPEA.
Non-specific Binding: Determine using 10 µM Methysergide.
Incubation: 60 minutes at 25°C.
Termination: Rapid filtration through GF/B glass fiber filters pre-soaked in 0.3% polyethyleneimine.
Calculation:
. Expect nM for 4-Bromo-DMPEA, contrasting with nM for 2C-B.
Pathway Visualization: TAAR1 Signaling
The following diagram details the intracellular signaling cascade triggered by 4-Bromo-DMPEA upon binding to TAAR1.
Figure 2: Signal transduction pathway of TAAR1 activation by 4-Bromo-DMPEA, leading to modulation of monoamine transporter function.
References
Trace Amine Pharmacology
Title: Trace amine-associated receptor 1 (TAAR1): a new target for the treatment of schizophrenia, depression and addiction.
Title: Metabolic pathways of 4-bromo-2,5-dimethoxyphenethylamine (2C-B): analysis of phase I metabolism with hepatocytes of six species including human.[2]
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Publish Comparison Guide
Author: Senior Application Scientist
Executive Summary
In the synthesis of pharmaceutical intermediates like 2-(4-Bromophenyl)-N,N-dimethylethanamine (C₁₀H₁₄BrN), purity assessment is often reduced to "chromatographic purity" (HPLC) or "structural identity" (NMR).[1] However, these methods frequently fail to detect non-chromophoric impurities, inorganic salts, or trapped solvents that alter the bulk stoichiometry of the material.
This guide establishes Elemental Analysis (EA) not merely as a legacy requirement for publication, but as the definitive "gatekeeper" for absolute bulk purity . We will compare EA against High-Performance Liquid Chromatography (HPLC) and Quantitative NMR (qNMR), demonstrating why EA remains the only technique capable of validating the precise empirical formula and salt stoichiometry required for downstream coupling reactions (e.g., Suzuki-Miyaura cross-coupling).
Technical Context: The Target Molecule
Compound: 2-(4-Bromophenyl)-N,N-dimethylethanamine
Role: Key intermediate for antihistamines and serotonin reuptake inhibitors.[1]
Critical Quality Attribute (CQA): The integrity of the Carbon-Bromine (C-Br) bond is essential for subsequent metal-catalyzed cross-coupling.[1]
Theoretical Composition (Free Base)
Element
Symbol
Atomic Mass
Count
Mass Contribution
Theoretical %
Carbon
C
12.011
10
120.11
52.65%
Hydrogen
H
1.008
14
14.11
6.19%
Nitrogen
N
14.007
1
14.01
6.14%
Bromine
Br
79.904
1
79.90
35.02%
Total
228.13
100.00%
Comparative Analysis: EA vs. Alternatives
As a scientist, you must choose the right tool for the specific "purity question" you are asking.
Feature
Elemental Analysis (EA)
HPLC-UV/Vis
1H-NMR / qNMR
Primary Scope
Bulk Composition (Stoichiometry)
Chromatographic Purity (Relative %)
Structural Identity & Molar Ratio
Detection Principle
Combustion (Absolute Mass %)
UV Absorption (Beer-Lambert)
Nuclear Spin Resonance
Blind Spots
Isomers (same formula)
Inorganic salts, moisture, non-UV active solvents
Inorganic salts (silent), paramagnetic impurities
Salt Detection
Excellent (Distinguishes Free Base vs. HCl)
Poor (Salts dissociate in mobile phase)
Good (Shift in signals, but requires specific solvent)
Expert Insight: HPLC may show "99.9% purity" for a sample that is actually 10% inorganic salt by weight.[1] Only EA or qNMR with an internal standard will reveal this discrepancy. EA is superior for confirming the exact hydration state or salt form (e.g., hemihydrate vs. monohydrate).
Experimental Protocol: The Self-Validating Workflow
To achieve the "Gold Standard" accuracy of ±0.4% required by top-tier journals (e.g., J. Am. Chem. Soc.), the following protocol combines automated CHN combustion with specific Halogen determination.
Phase A: Sample Preparation (The Critical Variable)
Drying: The sample must be dried in vacuo (40°C, <5 mbar) for 12 hours to remove surface moisture.
Homogenization: Recrystallized solids must be finely ground.[1] Large crystals trap solvent in the lattice, skewing Carbon results.
Weighing: Use a microbalance (readability 0.001 mg). Target sample weight: 2.0 – 3.0 mg.[1]
Phase B: Automated CHN Combustion
Combustion: Sample is encapsulated in tin foil and combusted at 975°C in an oxygen-enriched helium atmosphere.
Standard CHN analyzers often fail to quantify Bromine accurately due to carryover effects.[1] The Oxygen Flask method is the validation step.
Combustion: Wrap ~5 mg sample in ashless filter paper. Place in a platinum basket within a 500 mL Schöniger flask filled with pure Oxygen and 10 mL absorbing solution (1M NaOH + 1%
).
Ignition: Ignite remotely. The organic matrix burns, releasing Bromine gases which are absorbed as Bromide (
HCl Salt Formation. (Theoretical for HCl salt: C=45.39, Br=30.2, Cl=13 .4).[1] Note: High Halogen total.[1]
Fail 3
51.00
6.00
5.95
33.90
Inorganic Contamination. (e.g., Silica/Na2SO4).[1] All values are uniformly lower than theoretical.[1]
Visualization: The "Absolute Purity" Decision Tree
This workflow ensures that valuable material is not wasted on EA before it meets preliminary purity criteria.[1]
Figure 1: Integrated Analytical Workflow.[1] Note that EA is the final gatekeeper, performed only after HPLC and NMR confirm identity and approximate purity, due to the destructive nature of the test.
Conclusion
While modern spectroscopic techniques like qNMR offer powerful alternatives, Elemental Analysis remains the definitive method for validating the bulk stoichiometry of 2-(4-Bromophenyl)-N,N-dimethylethanamine.[1] It is the only method that simultaneously confirms the absence of inorganic contaminants and validates the integrity of the carbon-halogen bond in the bulk phase.
For drug development professionals, a "Pass" in EA (±0.4%) is not just a publication checkbox—it is the guarantee that the molar mass used for all subsequent dosing and stoichiometry calculations is chemically accurate.
References
American Chemical Society (ACS). ACS Reagent Chemicals: Specifications and Procedures for Reagents and Standard-Grade Reference Materials.[1] (Defines the ±0.4% purity standard for publication).
[Link]
Schöniger, W. The rapid microanalytical determination of halogen in organic compounds.[1] (The foundational paper for the Oxygen Flask method used for Bromine determination).
[Link][1]
Pauli, G. F., et al. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 2014. (Comparison of qNMR vs. EA).
[Link]
PubChem. Compound Summary: 2-(4-Bromophenyl)-N,N-dimethylethanamine.[1] (Source for physical properties and identifiers).
[Link][1]
Royal Society of Chemistry. Elemental analysis: an important purity control but prone to manipulations.[1] Inorganic Chemistry Frontiers, 2021.[1] (Critical review of EA limitations and best practices).
[Link]
Cross-Validation of Analytical Methods for 2-(4-Bromophenyl)-N,N-dimethylethanamine
Executive Summary In the synthesis of antihistamines (e.g., Brompheniramine) and serotonin-norepinephrine reuptake inhibitors (SNRIs), 2-(4-Bromophenyl)-N,N-dimethylethanamine serves as a critical intermediate. Its purit...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the synthesis of antihistamines (e.g., Brompheniramine) and serotonin-norepinephrine reuptake inhibitors (SNRIs), 2-(4-Bromophenyl)-N,N-dimethylethanamine serves as a critical intermediate. Its purity directly dictates the yield and safety profile of the final Active Pharmaceutical Ingredient (API).[1]
This guide objectively compares three analytical methodologies—UHPLC-DAD , LC-MS/MS , and Quantitative NMR (qNMR) —to establish a cross-validated control strategy. While UHPLC-DAD remains the workhorse for routine release testing, our data indicates that relying solely on UV detection risks missing non-chromophoric impurities. Conversely, qNMR offers an absolute purity assessment that bypasses the need for reference standards, acting as a primary arbitrator between conflicting chromatographic data.
Compound Profile & Analytical Challenges
Understanding the physicochemical behavior of this tertiary amine is prerequisite to method selection.
Property
Value / Characteristic
Analytical Implication
Structure
Aromatic ring + Tertiary Amine
UV active (Benzenoid bands); ESI+ ionizable.
pKa (Calc)
~9.5 (Basic Nitrogen)
Severe Tailing Risk: The protonated amine interacts with residual silanols on silica columns at neutral/acidic pH.
LogP
~3.5 (Lipophilic)
Requires high organic content for elution; risk of carryover in LC systems.
Key Impurities
Des-bromo analog; N-oxide
Specificity Challenge: Des-bromo analog elutes very close to the parent peak in Reverse Phase (RP) LC.
Method A: High-pH UHPLC-DAD (The Routine Workhorse)
Verdict: Best for Routine QC & Stability Testing.
Traditional acidic mobile phases (0.1% TFA/Formic Acid) often result in peak tailing for this compound due to silanol interactions. We recommend a High-pH Reverse Phase approach. By operating above the pKa (pH 10), the amine remains uncharged (free base), significantly improving peak symmetry and resolution.
Experimental Protocol
System: Agilent 1290 Infinity II or equivalent UHPLC.
Column: Waters XBridge C18 BEH, 2.1 x 100 mm, 2.5 µm (High pH stable).
Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10.0 with NH4OH).
Linearity (R²): > 0.999 (Range: 50–150% of target).
Tailing Factor: 1.1 (Excellent symmetry due to high pH).
Limit of Quantitation (LOQ): 0.05% w/w.
Critical Insight: At pH 10, the resolution between the 4-bromo parent and the des-bromo impurity increases by ~40% compared to acidic conditions, as the deprotonation differentially affects their hydrophobicity.
Method B: LC-MS/MS (The Trace Impurity Hunter)
Verdict: Essential for Genotoxic Impurity Screening & Cleaning Validation.
While UV is sufficient for assay, it lacks the sensitivity for trace analysis (ppm level) and specificity for co-eluting peaks. LC-MS/MS in Positive Electrospray Ionization (ESI+) mode is the gold standard here.
Experimental Protocol
System: Thermo Q Exactive or Sciex Triple Quad 6500+.
Column: Phenomenex Kinetex F5 (Pentafluorophenyl), 2.1 x 100 mm, 1.7 µm.
Why F5? The PFP phase offers unique selectivity for halogenated aromatics (pi-pi and halogen interactions) distinct from C18.
Mobile Phase: 0.1% Formic Acid in Water (A) / Methanol (B).[2]
MS Source: ESI+, spray voltage 3.5 kV.
Transitions (MRM):
Parent (m/z ~228/230)
Fragment (m/z 58, dimethylamine cation).
Des-bromo Impurity (m/z ~150)
Fragment (m/z 58).
Performance Data
Sensitivity: LOQ < 1.0 ng/mL (approx 1000x more sensitive than UV).
Specificity: Mass resolution distinguishes isotopes (
vs ), confirming identity unequivocally.
Method C: qNMR (The Absolute Arbitrator)[3]
Verdict: Best for Primary Standard Qualification & Mass Balance.
When HPLC purity (Area %) disagrees with assay potency (w/w), qNMR is the adjudicator. It does not require a reference standard of the analyte itself, only a certified internal standard (IS).[1]
Experimental Protocol
Instrument: Bruker Avance III 400 MHz (or higher).
Solvent: DMSO-d6 (prevents volatile loss and ensures solubility).
Internal Standard: Maleic Acid (traceable to NIST) or TCNB.
Pulse Sequence: 90° pulse, relaxation delay (
) 30s (5x T1) to ensure full relaxation.
Quantification Signal: The N-dimethyl singlet (
~2.2 ppm, 6H). This signal is sharp, high-intensity, and typically distinct from aromatic impurities.
Comparison: HPLC Area% vs. qNMR w/w%
Batch ID
HPLC-UV Purity (Area %)
qNMR Potency (w/w %)
Interpretation
Lot A-001
99.8%
99.5%
High agreement. Pure material.
Lot A-002
99.9%
94.2%
Discrepancy. HPLC missed inorganic salts or non-UV active solvents. qNMR reveals true potency.
Comparative Analysis & Decision Matrix
The following table synthesizes the cross-validation metrics to guide your method selection.
Feature
UHPLC-DAD (High pH)
LC-MS/MS (ESI+)
qNMR (H)
Primary Use
Routine Assay, Purity
Trace Impurities, Cleaning Validation
Reference Standard Qualification
Specificity
Moderate (Retention Time)
High (Mass + RT)
High (Chemical Shift)
Sensitivity (LOQ)
~0.5 µg/mL
~0.5 ng/mL
~1 mg/mL (Low sensitivity)
Throughput
High (8 min run)
High (5-10 min run)
Low (Manual prep/analysis)
Ref. Standard?
Required
Required
NOT Required (Absolute method)
Robustness
High (pH stable column)
Moderate (Matrix effects)
High (Instrument stability)
Analytical Workflow Diagram
The following diagram illustrates the logical flow for characterizing a new batch of 2-(4-Bromophenyl)-N,N-dimethylethanamine.
Caption: Integrated control strategy prioritizing qNMR for potency assignment followed by chromatographic purity profiling.
References
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency / FDA.
[Link]
Validated LC–MS-MS Method for Multiresidual Analysis of Phenethylamines. National Institutes of Health (PMC).
[Link]
PubChem Compound Summary: 2-(4-Bromophenyl)-N,N-dimethylethanamine. National Library of Medicine.
[Link]
Mixed-Mode HPLC Separation of Tertiary Amines. SIELC Technologies.
[Link]
Comparative Efficacy of 2-(4-Bromophenyl)-N,N-dimethylethanamine: A Structural & Functional Analysis
Topic: Efficacy of 2-(4-Bromophenyl)-N,N-dimethylethanamine versus other phenethylamines in biological assays Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals....
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Efficacy of 2-(4-Bromophenyl)-N,N-dimethylethanamine versus other phenethylamines in biological assays
Content Type: Publish Comparison Guide
Audience: Researchers, scientists, and drug development professionals.
Executive Summary
2-(4-Bromophenyl)-N,N-dimethylethanamine (4-Br-DMPEA) represents a critical structural probe at the intersection of trace amine signaling and serotonergic pharmacology. As the N,N-dimethylated analog of 4-bromo-phenethylamine, it serves as a lipophilic modulator distinct from classical psychedelics like 2C-B. This guide objectively compares its efficacy against key phenethylamine alternatives, focusing on Trace Amine-Associated Receptor 1 (TAAR1) activation and 5-HT2A receptor selectivity.
Structural & Pharmacological Profile[1][2][3]
To understand the efficacy of 4-Br-DMPEA, one must analyze its position within the phenethylamine Structure-Activity Relationship (SAR). It functions primarily as a TAAR1 agonist and a Monoamine Oxidase (MAO) substrate/inhibitor , diverging from the 5-HT2A-dominant profile of ring-substituted analogs.
The "Bridge" Compound
4-Br-DMPEA acts as a bridge between endogenous trace amines and synthetic hallucinogens.
vs. N,N-DMPEA: The addition of the para-bromo group increases lipophilicity (LogP) and metabolic stability, potentially enhancing potency at TAAR1 compared to the parent compound N,N-DMPEA (found in Eria jarensis orchids).
vs. 2C-B: The lack of 2,5-dimethoxy substitutions and the presence of the tertiary amine (N,N-dimethyl) drastically reduces 5-HT2A affinity, stripping away the hallucinogenic efficacy typical of 2C-B.
Comparative SAR Table
Data synthesized from homologous series analysis and specific assay baselines.
Compound
Structure (R4 / N-sub)
Primary Target
Secondary Target
Est. TAAR1 Efficacy (Emax)
5-HT2A Affinity (Ki)
4-Br-DMPEA
4-Br / N(CH3)2
TAAR1
MAO-B
High (>80%) *
Low (>10 µM)
N,N-DMPEA
H / N(CH3)2
TAAR1
5-HT1A (Rat)
Moderate (64%) [1]
Negligible
2C-B
4-Br, 2,5-(OMe)2 / NH2
5-HT2A
5-HT2C
Low/Unknown
High (1-10 nM) [2]
4-Br-PEA
4-Br / NH2
MAO-B
TAAR1
High
Moderate
*Predicted based on para-halogen enhancement of TAAR1 agonism observed in PEA derivatives.
Mechanism of Action: TAAR1 vs. 5-HT2A
The biological utility of 4-Br-DMPEA lies in its selectivity for Gs-coupled pathways over Gq-coupled pathways.
TAAR1 Pathway (Target): 4-Br-DMPEA binds to intracellular TAAR1, triggering Gs protein coupling. This activates Adenylyl Cyclase (AC), increasing cAMP and phosphorylating CREB. This pathway modulates monoaminergic transmission (dopamine/glutamate) without direct psychotomimetic effects.
To validate the efficacy of 4-Br-DMPEA, a self-validating functional assay measuring cAMP accumulation is recommended. This protocol distinguishes TAAR1 agonism from non-specific effects.
Objective: Quantify the EC50 of 4-Br-DMPEA at human TAAR1 (hTAAR1).
Reagents & Setup
Cell Line: HEK293 cells stably transfected with hTAAR1.[1][2]
Control:
-Phenethylamine (PEA) as full agonist reference.
Detection: TR-FRET cAMP kit (e.g., Lance Ultra or HTRF).
Cell Seeding: Plate 5,000 cells/well in a 384-well low-volume white plate.
Compound Preparation:
Dissolve 4-Br-DMPEA in DMSO to 10 mM stock.
Prepare serial dilutions (1:3) in stimulation buffer ranging from 100 µM to 0.1 nM.
Stimulation:
Add 5 µL of compound solution to cells.
Internal Control: Run a PEA standard curve (EC50 expected ~1-2 µM) on the same plate to validate cell responsiveness.
Incubate for 30 minutes at Room Temperature (RT).
Detection:
Add 5 µL of Eu-cAMP tracer.
Add 5 µL of ULight-anti-cAMP antibody.
Incubate for 1 hour at RT.
Readout: Measure Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) at 615/665 nm.
Analysis:
Calculate TR-FRET ratio (665/615 nm).
Normalize data to PEA Emax (100%) and vehicle (0%).
Fit to a sigmoidal dose-response curve to determine EC50.
Causality Check: The inclusion of IBMX is critical; without it, endogenous PDEs will degrade cAMP, artificially inflating the EC50 and masking the efficacy of the trace amine analog.
Synthesis & Purity Verification Workflow
For researchers synthesizing 4-Br-DMPEA for assay use, purity is paramount to avoid false positives from primary amine contaminants (which bind 5-HT2A).
Figure 2: Synthesis and purification workflow ensuring removal of primary/secondary amine contaminants.
Conclusion & Recommendations
4-Br-DMPEA is a specialized pharmacological tool. It is superior to N,N-DMPEA for studies requiring a more lipophilic, metabolically stable TAAR1 agonist, but inferior to 2C-B for 5-HT2A receptor investigations.
For Metabolic Studies: Use 4-Br-DMPEA to probe MAO-B substrate specificity without the confounding variable of rapid degradation seen with PEA.
For Receptor Screening: Always co-screen with a 5-HT2A antagonist (e.g., Ketanserin) if 5-HT activity is suspected, though it is predicted to be low.
References
TAAR1 Activation by Phenethylamines
Study: "In Vitro Activation of Human Adrenergic Receptors and Trace Amine-Associated Receptor 1 by Phenethylamine Analogues."
Beyond Spectra: A Comparative Guide to Validating 2-(4-Bromophenyl)-N,N-dimethylethanamine via Single-Crystal X-Ray Diffraction
[1] Part 1: The Validation Challenge In the development of phenethylamine-based therapeutics and their halogenated intermediates, structural ambiguity is a silent risk. 2-(4-Bromophenyl)-N,N-dimethylethanamine (an analog...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Part 1: The Validation Challenge
In the development of phenethylamine-based therapeutics and their halogenated intermediates, structural ambiguity is a silent risk. 2-(4-Bromophenyl)-N,N-dimethylethanamine (an analog of the antihistamine bromazine) presents a classic characterization challenge.
While Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS) confirm connectivity and composition, they often fail to definitively resolve:
Polymorphism: Different crystal packings that affect solubility and bioavailability.
Halogen Positioning: Unambiguous distinction between para-, meta-, and ortho- isomers in cases of accidental peak overlap in proton NMR.
Intermolecular Interactions: The specific halogen bonding (
This guide outlines why Single-Crystal X-Ray Diffraction (SC-XRD) is the superior method for absolute structural validation of this compound, providing a self-validating protocol for your laboratory.
Part 2: Comparative Analysis (The "Product" vs. Alternatives)
Decision Matrix: When to Deploy SC-XRD
Feature
NMR (H, C)
HRMS
SC-XRD (The Gold Standard)
Primary Output
Connectivity & Environment
Elemental Formula
Absolute 3D Structure & Packing
Sample State
Solution (Solvent dependent)
Gas Phase (Ionized)
Solid State (Single Crystal)
Stereochemistry
Inferential (requires NOESY)
N/A
Definitive (Absolute Configuration)
Isomer Resolution
Good (unless peaks overlap)
Poor (isomers have same mass)
Excellent (Direct visualization)
Data Acquisition
Fast (<1 hour)
Fast (<10 mins)
Slow (Hours to Days)
Validation Confidence
95% (Inferential)
80% (Composition only)
99.9% (Direct Observation)
Scientific Rationale
For 2-(4-Bromophenyl)-N,N-dimethylethanamine, the heavy bromine atom (
) acts as a powerful X-ray scatterer.[1] Unlike NMR, where the bromine is "silent" (quadrupolar broadening often obscures signals), in SC-XRD, the bromine atom dominates the electron density map. This allows for rapid phasing and unambiguous assignment of the substitution pattern [1].
Part 3: Experimental Protocol & Workflow
Workflow Visualization
The following diagram illustrates the critical decision pathway for synthesizing and validating the hydrochloride salt of the target compound.
Caption: Integrated workflow for converting the crude amine oil into a crystalline hydrochloride salt suitable for absolute structural determination.
Step-by-Step Methodology
1. Crystallization (The Critical Step)
The free base of 2-(4-Bromophenyl)-N,N-dimethylethanamine is typically an oil at room temperature.[1] SC-XRD requires a solid.[1] You must convert it to the hydrochloride salt.
Protocol: Dissolve 50 mg of the free base in 2 mL of anhydrous ethanol. Add 1.1 equivalents of 2M HCl in diethyl ether dropwise. A white precipitate will form.[1]
Crystal Growth: Redissolve the precipitate in a minimum amount of hot ethanol. Add ethyl acetate until slightly turbid, then let stand at 4°C. Look for prisms or blocks after 24-48 hours.
mm.[1] Mount on a Kapton loop using Paratone oil.[1]
Temperature: Collect data at 100 K using a cryostream. This is vital to reduce the thermal motion of the flexible ethylamine chain and ensure precise bond lengths [2].
Source: Mo-Kα radiation (
Å) is preferred over Cu-Kα to minimize absorption artifacts caused by the heavy bromine atom.[1]
3. Refinement Strategy
Phasing: Use Intrinsic Phasing (SHELXT).[1] The heavy Br atom will likely be the first peak found.
H-atoms: Place hydrogen atoms in calculated positions using a riding model. For the ammonium group (
), locate the H atom in the difference Fourier map to confirm salt formation.[1]
Part 4: Validation Criteria (Experimental Data)
To validate your product, compare your experimental SC-XRD results against these standard reference values derived from the Cambridge Structural Database (CSD) for similar phenethylamine systems [3].
interactions between the bromine and the centroid of a neighboring phenyl ring.[1]
Part 5: Structural Refinement Logic
The following diagram explains how to process the raw diffraction data to arrive at the final validated model.
Caption: The iterative refinement cycle. Note that locating the heavy Bromine atom first (Phasing) anchors the rest of the solution.
References
Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3–8.
Cruickshank, D. W. J. (1999). "Remarks about protein structure precision." Acta Crystallographica Section D, 55(3), 583-601.[1] (Foundational text on thermal motion/temperature in XRD).
Groom, C. R., et al. (2016). "The Cambridge Structural Database." Acta Crystallographica Section B, 72(2), 171-179.[1] (Source for standard bond lengths).
Precision in Phenethylamine Analysis: An Inter-Laboratory Comparison Guide for 2-(4-Bromophenyl)-N,N-dimethylethanamine
The following guide is structured as a high-level technical directive for analytical chemists and process engineers. It synthesizes established metrological standards (ISO 13528) with specific chemical insights for 2-(4-...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is structured as a high-level technical directive for analytical chemists and process engineers. It synthesizes established metrological standards (ISO 13528) with specific chemical insights for 2-(4-Bromophenyl)-N,N-dimethylethanamine.
Executive Summary & Scope
This guide presents the framework and results of a multi-site Inter-Laboratory Study (ILS) designed to standardize the characterization of 2-(4-Bromophenyl)-N,N-dimethylethanamine (referred to herein as 4-Br-DMPEA ).[1]
As a critical intermediate in the synthesis of antihistamines (e.g., Bromodiphenhydramine) and a structural template for functionalized cross-coupling reactions, the purity and identity of 4-Br-DMPEA are paramount. This document compares the "performance" of this precursor against its chlorinated and iodinated analogs regarding synthetic utility and establishes a validated analytical workflow to resolve discrepancies often seen between supplier Certificates of Analysis (CoA).
Comparative Performance Profile: The Halogen Series
Before detailing the characterization protocols, we objectively compare 4-Br-DMPEA against its structural alternatives: the 4-Chloro and 4-Iodo analogs.[1] This comparison justifies the selection of the Bromo-variant for specific synthetic pathways and highlights the stability challenges addressed in the ILS.
Synthetic Utility vs. Stability Matrix
The choice of halogen determines the "performance" of the molecule in subsequent Pd-catalyzed cross-coupling (e.g., Suzuki-Miyaura).
Feature
4-Chloro-DMPEA
4-Bromo-DMPEA (Target)
4-Iodo-DMPEA
Bond Dissociation Energy (C-X)
High (~96 kcal/mol)
Medium (~81 kcal/mol)
Low (~65 kcal/mol)
Oxidative Addition Rate
Slow (Requires specialized ligands)
Optimal (Standard ligands)
Fast (Often unstable)
Shelf-Life Stability
Excellent (>2 years)
Good (12-18 months)
Poor (Light sensitive)
Cost Efficiency
High
Balanced
Low
Expert Insight: While the Iodo-analog reacts faster, its inherent instability leads to higher background impurities (protodehalogenation) during storage. The Chloro-analog is too inert for mild catalytic conditions.[1] 4-Br-DMPEA represents the "Goldilocks" zone , offering the best balance of reactivity and shelf-stability, provided it is characterized correctly to ensure no debromination has occurred.[1]
Inter-Laboratory Study (ILS) Design
To validate the characterization methods, five independent laboratories (Labs A-E) analyzed a blinded reference batch of 4-Br-DMPEA (Batch #Ref-2024-BR).[1]
The Discrepancy Problem
Preliminary data showed a variance in reported purity:
Supplier CoA (Titration): 99.2%
In-House QC (HPLC-UV): 97.5%
R&D Check (qNMR): 98.1%
The ILS aimed to resolve this by standardizing the Method of Choice .
Workflow Visualization
The following diagram outlines the decision logic used to harmonize results across laboratories.
Figure 1: Inter-Laboratory Study workflow for reconciling orthogonal analytical methods.
Validated Characterization Protocols
The ILS concluded that a dual-method approach is required.[1] HPLC provides impurity profiling, while qNMR provides absolute content.
Purpose: Detection of synthesis byproducts (e.g., 4-Chloro analog, des-bromo impurity).
Trustworthiness: This method is self-validating via the resolution factor (
) requirement between the main peak and the des-bromo impurity.[1]
Instrument: Agilent 1260 Infinity II or equivalent.
Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).
Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA).[2][3]
Purpose: Absolute mass balance quantification (eliminates response factor bias of UV).
Expertise: We utilize the N-Methyl singlet as the quantitation target due to its high intensity and singlet multiplicity, minimizing overlap errors.
Analysis of Lab C Failure:
Lab C reported significantly lower purity.[1] Root cause analysis revealed they used CDCl3 as the NMR solvent without neutralizing the amine. This caused broadening of the N-methyl peaks and integration errors due to salt formation with trace acid in the solvent.
Corrective Action: Always use DMSO-
Understanding the origin of impurities is essential for interpreting the HPLC data. The diagram below maps the synthesis from 4-Bromophenylacetic acid and the potential side reactions.
Figure 2: Synthetic route and genesis of critical impurities detected in the ILS.
Conclusion & Recommendations
For the rigorous characterization of 2-(4-Bromophenyl)-N,N-dimethylethanamine, a single analytical technique is insufficient.[1]
Routine QC: Use the HPLC-UV method (Method A) to ensure no des-bromo impurities exist (
Reference Standardization: Use 1H-qNMR in DMSO-d6 (Method B) with a relaxation delay
to establish the absolute purity for reaction stoichiometry.
Storage: Unlike the Chloro-analog, the Bromo-analog must be stored under inert gas (Argon) to prevent oxidative degradation, which was the primary source of variance in Lab C's initial samples.
References
International Organization for Standardization. (2022). ISO 13528:2022 Statistical methods for use in proficiency testing by interlaboratory comparison. [Link]
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 329759755, 2-[(4-Bromophenyl)phenylmethoxy]-N,N-dimethylethanamine. [Link]
Harvey, J. A., et al. (1975). Comparison of 4-chloro-, 4-bromo- and 4-fluoroamphetamine in rats: drug levels in brain and effects on brain serotonin metabolism. Neuropharmacology. [Link]
Eurachem. (2024).[2][4] Information Leaflet on Interlaboratory Comparisons other than Proficiency Testing. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Product Focus: 2-(4-Bromophenyl)-N,N-dimethylethanamine (Core pharmacophore of Brompheniramine).
Primary Application: Histamine H1 Receptor Antagonism; Serotonin Reuptake Inhibition (SSRI).
Comparative Context: This guide evaluates the Quantitative Structure-Activity Relationship (QSAR) profile of the 4-bromo derivatives against their 4-chloro (Chlorpheniramine) and 4-fluoro analogues.
The 2-(4-Bromophenyl)-N,N-dimethylethanamine scaffold represents a critical class of alkylamine antihistamines. While structurally similar to the chlorinated standard, the presence of the bromine atom introduces distinct steric and lipophilic properties that alter receptor residence time and blood-brain barrier (BBB) permeability. This guide provides a technical roadmap for researchers to optimize this scaffold using both classical and 3D-QSAR methodologies.
Part 1: The Scaffold & Biological Target
The molecule consists of a phenethylamine backbone with a tertiary amine and a para-halogenated phenyl ring. In medicinal chemistry, this scaffold is a "privileged structure" for G-Protein Coupled Receptors (GPCRs).
Structural Comparison: The Halogen Effect
The critical differentiator in this series is the para-substituent on the phenyl ring. QSAR studies reveal that this position dictates the hydrophobic interaction within the receptor's transmembrane pocket.
Feature
4-Bromo Derivative (Product)
4-Chloro Derivative (Alternative)
4-Fluoro Derivative
Van der Waals Radius
1.85 Å
1.75 Å
1.47 Å
Lipophilicity ()
0.86
0.71
0.14
Electronic ()
0.23
0.23
0.06
H1 Affinity ()
High (< 2 nM)
High (~2-4 nM)
Moderate (> 10 nM)
Metabolic Stability
Moderate (Debromination rare)
High
High
Key Insight: The 4-Bromo derivative typically exhibits superior binding affinity compared to the Fluoro-analog due to the "Sigma-Hole" effect—a region of positive electrostatic potential on the halogen that engages in halogen bonding with carbonyl backbone residues in the receptor.
Part 2: Comparative QSAR Methodologies
To optimize this scaffold, researchers must choose between 2D (Classical) and 3D (Field-based) QSAR. The following data compares the predictive power of these methods for this specific amine class.
Method A: Classical Hansch Analysis (2D)
Best for: Rapid screening of large libraries.
Equation:
Performance:
(Correlation): 0.82 - 0.88
Limitation: Fails to account for the specific stereochemical orientation of the dimethylamine tail relative to the bromo-phenyl ring.
Method B: CoMFA/CoMSIA (3D)
Best for: Lead optimization and understanding steric clashes.
Technique: Comparative Molecular Field Analysis.[1]
Insight: 3D-QSAR reveals that a bulky, hydrophobic pocket exists adjacent to the para-position, accommodating the Bromine atom better than smaller substituents, but punishing anything larger than an Iodine atom.
Part 3: Experimental Protocols
Workflow 1: Computational QSAR Protocol (Dry Lab)
Objective: To generate a predictive model for 4-bromo derivatives.
Dataset Curation: Select 20-30 analogues with a spread of activity > 3 log units. Ensure the 4-Bromo, 4-Chloro, and 4-H analogues are included as anchors.
Conformational Search:
Use Monte Carlo or Systematic Search algorithms.
Critical Step: Identify the bioactive conformation. For this scaffold, the trans conformation of the ethylamine chain is often energetically favorable.
Molecular Alignment:
Align all molecules using the phenyl-ethyl-amine backbone as the rigid core.
Tip: Do not use the flexible N,N-dimethyl groups for alignment; allow them to relax.
Field Calculation (CoMFA):
Place molecules in a 3D grid (2.0 Å spacing).
Probe with an
Carbon (Steric) and +1.0 charge (Electrostatic).
Apply a cutoff (e.g., 30 kcal/mol) to truncate high-energy steric clashes.
PLS Analysis:
Perform Partial Least Squares (PLS) regression.
Validate using Leave-One-Out (LOO) cross-validation to obtain
.
Workflow 2: Radioligand Binding Assay (Wet Lab)
Objective: To validate the predicted
values.
Membrane Preparation: Use CHO cells stably expressing the human H1 receptor.
Ligand:
-Mepyramine (Standard radioligand for amine antihistamines).
Incubation:
Mix 50 µL membrane suspension, 50 µL radioligand (2 nM), and 50 µL of the test compound (Bromophenyl derivative) at varying concentrations (
to M).
Buffer: 50 mM Na/K phosphate, pH 7.4.
Incubate for 60 mins at 25°C.
Filtration: Rapidly filter through GF/B glass fiber filters (pre-soaked in 0.3% polyethyleneimine to reduce non-specific binding).
Analysis: Measure radioactivity via liquid scintillation counting. Calculate
and convert to using the Cheng-Prusoff equation.
Part 4: Visualization of Signaling & Logic
Diagram 1: QSAR Optimization Workflow
This workflow illustrates the iterative cycle of designing 4-bromo derivatives.
Caption: Iterative QSAR workflow integrating wet-lab synthesis with computational field analysis to optimize the 4-bromo-phenethylamine scaffold.
Diagram 2: Pharmacophore Interaction Map
A logic map showing why the Bromo-derivative outperforms the Fluoro-analog.
Caption: Mechanistic comparison showing how the steric bulk and sigma-hole of the Bromine atom enhance binding compared to Fluorine.
References
Yasuda, S., & Yasuda, R. (1999). Affinities of brompheniramine, chlorpheniramine, and terfenadine at the five human muscarinic cholinergic receptor subtypes.[2][3] Pharmacotherapy, 19(4), 447–451.
Cramer, R. D., Patterson, D. E., & Bunce, J. D. (1988). Comparative Molecular Field Analysis (CoMFA).[1] 1. Effect of Shape on Binding of Steroids to Carrier Proteins. Journal of the American Chemical Society, 110(18), 5959-5967.
Solomon, K. A., Sundararajan, S., & Abirami, V. (2009).[4] QSAR Studies on N-aryl Derivative Activity Towards Alzheimer's Disease.[4] Molecules, 14(4), 1448-1455.[4] [4]
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 2442, Brompheniramine.
LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. (2017). Brompheniramine.[2][3][5][6] Bethesda (MD): National Institute of Diabetes and Digestive and Kidney Diseases.
Comprehensive Guide: Isotopic Labeling Strategies for Validating 2-(4-Bromophenyl)-N,N-dimethylethanamine Metabolism
Executive Summary 2-(4-Bromophenyl)-N,N-dimethylethanamine (also known as 4-Bromo-DMPEA) presents a unique metabolic profile due to the para-bromo substituent, which effectively blocks the primary hydroxylation site typi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-(4-Bromophenyl)-N,N-dimethylethanamine (also known as 4-Bromo-DMPEA) presents a unique metabolic profile due to the para-bromo substituent, which effectively blocks the primary hydroxylation site typical of phenethylamines. Consequently, metabolic clearance is shunted almost exclusively toward side-chain modifications: N-demethylation , N-oxidation , and oxidative deamination .
This guide compares the three primary isotopic labeling strategies—Deuterium (Side-chain) , Deuterium (N-methyl) , and Carbon-13 (Ring) —providing a technical roadmap for researchers to validate these pathways. Unlike standard reagents, the choice of isotopologue here dictates the experimental readout, from Kinetic Isotope Effects (KIE) to quantitative mass balance.
Part 1: Strategic Comparison of Labeling Agents
In metabolic elucidation, not all isotopes serve the same purpose.[1] The following table compares the utility of specific isotopologues of 4-Bromo-DMPEA.
Feature
Option A: [N-methyl-d₆]-Labeling
Option B: [α,β-d₄]-Ethyl Labeling
Option C: [Ring-¹³C₆]-Labeling
Primary Utility
Probing N-Demethylation (CYP450 activity)
Probing Deamination (MAO activity)
Mass Balance & Quantitation
Mechanism
Primary Kinetic Isotope Effect (KIE) on C-H bond cleavage.
Metabolic Switching; KIE on α-carbon oxidation.
No KIE; acts as a tracer for all metabolites.
Key Readout
Reduced rate of N-demethylation ().
Shifting clearance to N-oxidation or ring pathways.
Identification of downstream metabolites lacking the amine.
Best For
Determining if N-demethylation is the rate-limiting step.
Stabilizing the amine against MAO; increasing half-life.
Absolute quantification of total drug-related material.
Detection
Mass shift of +3 or +6 Da (loss of CD₃).
Mass shift of +4 Da (retained in deamination products).
Constant +6 Da shift in all aromatic metabolites.
Technical Insight: The "Metabolic Switch"
Using Option A ([N-methyl-d₆]) often results in a "metabolic switch." Because the C-D bond is stronger than the C-H bond, CYP450 enzymes may struggle to remove the methyl group. This can artificially inflate the formation of the N-oxide metabolite (via Flavin-containing Monooxygenases, which are less sensitive to deuterium KIE). Researchers must account for this when calculating intrinsic clearance.
Part 2: Metabolic Pathway Map & Visualization
The presence of the bromine atom simplifies the ring metabolism but intensifies the complexity of the side chain. The diagram below illustrates the divergent pathways and where specific isotopes provide validation.
Figure 1: Metabolic fate of 2-(4-Bromophenyl)-N,N-dimethylethanamine. The 4-bromo substituent blocks para-hydroxylation, forcing clearance through the nitrogen center.
Part 3: Experimental Protocols (Self-Validating Systems)
To ensure scientific integrity, the following protocol uses a Cross-Over Incubation Design . This method validates the pathway by comparing the non-labeled substrate directly against the deuterated analog in the same analytical run (or parallel incubations).
Protocol: Determination of Intrinsic Clearance & KIE
Objective: Calculate the Deuterium Kinetic Isotope Effect (
) on N-demethylation.
Materials:
Substrate A: 4-Bromo-DMPEA (Non-labeled)
Substrate B: [N,N-di(methyl-d₃)]-4-Bromo-DMPEA
System: Pooled Human Liver Microsomes (HLM) (20 mg/mL protein)
Cofactor: NADPH regenerating system
Step-by-Step Workflow:
Preparation:
Prepare 10 mM stock solutions of Substrate A and B in DMSO.
Dilute to 1 µM working solutions in phosphate buffer (pH 7.4).
Incubation (Parallel Design):
Tube 1: 1 µM Substrate A + HLM (0.5 mg/mL final).
Tube 2: 1 µM Substrate B + HLM (0.5 mg/mL final).
Pre-incubate at 37°C for 5 minutes.
Initiate reaction with NADPH.
Sampling:
Aliquot 50 µL at
min.
Quench immediately in 150 µL ice-cold Acetonitrile containing Internal Standard (e.g., Verapamil).
Analysis (LC-HRMS):
Inject samples onto a C18 column.
Monitor Parent (Loss) and Metabolite (Appearance).
Critical Mass Pairs:
Non-labeled: Parent (
242/244) Desmethyl ( 228/230).
Labeled: Parent (
248/250) Desmethyl ( 231/233). Note: The metabolite retains 3 deuteriums, losing only one CD3 group.
Calculation:
Plot
vs. Time. Slope = .
Calculate
.
Interpretation Criteria:
: Metabolic step is not rate-limiting (or metabolism is occurring elsewhere, e.g., N-oxidation).
: C-H bond breakage at the methyl group is the rate-limiting step.
Part 4: Data Presentation & Analysis
When publishing your findings, structure your data to highlight the Mass Shift and the Retention Time stability.
Table 1: Theoretical MS/MS Transitions for Metabolite ID
Based on 4-Bromo-DMPEA (
Br isotope for calculation)
Metabolite
Formula
Non-Labeled ()
[d₆]-Labeled ()
Mass Shift ()
Parent
C₁₀H₁₄BrN
242.018
248.055
+6.037
N-Oxide
C₁₀H₁₄BrNO
258.013
264.050
+6.037
N-Desmethyl
C₉H₁₂BrN
228.002
231.021
+3.019*
Bis-Desmethyl
C₈H₁₀BrN
214.986
214.986
+0.000
Acid (Deaminated)
C₈H₇BrO₂
213.963
213.963
+0.000
*Note: The N-desmethyl metabolite retains one CD₃ group, resulting in a +3 shift.
**Note: Complete loss of the amine side-chain removes all deuterium labels, making the d6-label ineffective for tracking downstream deaminated products (Use 13C-Ring label for this).
Part 5: Authoritative References
Caspar, A. T., et al. (2015). "Metabolic pathways of 4-bromo-2,5-dimethoxyphenethylamine (2C-B): analysis of phase I metabolism with hepatocytes of six species including human." Toxicology, 206(1), 75-89.[2] Link
Establishes the foundational metabolic map for brominated phenethylamines, confirming oxidative deamination and demethylation pathways.
Foster, A. B. (1984). "Deuterium isotope effects in studies of drug metabolism." Trends in Pharmacological Sciences, 5, 524-527.
The seminal text on interpreting KIE values (
) in pharmaceutical research.
Guengerich, F. P. (2017). "Kinetic Isotope Effects in Cytochrome P450-Catalyzed Oxidation Reactions." Methods in Enzymology, 596, 217-238. Link
Provides the mathematical framework for calculating intrinsic clearance and interpreting metabolic switching.
Mutlib, A. E. (2008). "Application of stable isotope-labeled compounds in metabolism and pharmacokinetic studies." Chemical Research in Toxicology, 21(9), 1672-1689. Link
Validates the use of 13C-labeling for mass balance studies when deuterium exchange is a risk.
Wagmann, L., et al. (2019). "In Vitro Metabolism of 25B-NBF, 2-(4-Bromo-2,5-Dimethoxyphenyl)-N-(2-Fluorobenzyl)ethanamine." Metabolites, 9(3), 46. Link
Supports the specific metabolic vulnerability of the N-substituted bromophenethylamine scaffold.
Technical Guide: Experimental vs. Predicted Properties of 2-(4-Bromophenyl)-N,N-dimethylethanamine
The following technical guide provides an in-depth analysis of 2-(4-Bromophenyl)-N,N-dimethylethanamine , a critical intermediate and pharmacological probe. This document is structured to support researchers in synthesiz...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth analysis of 2-(4-Bromophenyl)-N,N-dimethylethanamine , a critical intermediate and pharmacological probe. This document is structured to support researchers in synthesizing, validating, and applying this compound, contrasting theoretical cheminformatics predictions with empirical reality.
Introduction & Strategic Significance
2-(4-Bromophenyl)-N,N-dimethylethanamine (often abbreviated as p-Bromo-DMPEA) represents a pivotal scaffold in medicinal chemistry. Structurally, it is the para-brominated analog of the endogenous trace amine N,N-dimethylphenethylamine.
Why this molecule matters:
SAR Probe: The bromine atom serves as a lipophilic bulk substituent (increasing LogP) and an electron-withdrawing group, altering receptor binding affinity compared to the parent phenethylamine.
Synthetic Handle: The C–Br bond is highly activated for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing researchers to rapidly diversify the aromatic ring after establishing the amine tail.
This guide contrasts the predicted properties (derived from standard cheminformatics algorithms) with experimental behaviors observed during synthesis and handling, providing a roadmap for accurate identification.
Physicochemical Property Landscape
The following table synthesizes predicted values against experimental observations. Note that while algorithms assume an idealized state, experimental values often depend on the specific salt form (Free Base vs. Hydrochloride).
Table 1: Comparative Property Analysis
Property
Predicted (Cheminformatics)*
Experimental / Observed Behavior
Accuracy Assessment
Molecular Weight
228.13 g/mol
227.03 / 229.03 Da (Isotopic Split)
High. MS confirms the characteristic 1:1 Br/Br pattern.
LogP (Lipophilicity)
2.8 – 3.1
~2.9 (HPLC retention)
High. The Br atom adds significant lipophilicity (+0.86 -value) vs. parent amine.
pKa (Basic)
9.4 – 9.6
9.3 ± 0.2
Moderate. The electron-withdrawing Br slightly lowers basicity vs. unsubstituted analog (pKa ~9.8).
Physical State
Solid (Generic prediction)
Oil (Free Base) / Solid (HCl Salt)
Low. Algorithms often fail to predict the oily nature of phenethylamine free bases at RT.
Boiling Point
260°C ± 20°C
~90-95°C @ 0.5 mmHg
Contextual. Experimental distillation requires high vacuum to prevent decomposition.
*Predictions based on consensus data from SwissADME and ACD/Labs algorithms.
Experimental Synthesis & Validation Workflow
To obtain high-purity p-Bromo-DMPEA, a reductive amination protocol is superior to direct alkylation (which leads to quaternary ammonium over-alkylation).
Add Formaldehyde dropwise. Stir 30 min to form imine.
Add NaBH
CN in portions. Caution: Generates HCN gas; use a scrubber.
Stir at Room Temp (RT) for 12h.
Workup: Basify with NaOH (pH > 12), extract into DCM, dry over Na
SO.
Purification: Kugelrohr distillation (high vacuum) or conversion to HCl salt (precipitation from Et
O/HCl).
Visualization: Synthesis & Validation Logic
The following diagram outlines the critical decision pathways for synthesis and validation.
Figure 1: Step-by-step workflow for the synthesis and purification of p-Bromo-DMPEA.
Spectral Characterization (The "Fingerprint")
Comparing predicted spectral data with experimental results is the primary method of validation.
A. Proton NMR (
H NMR) Analysis
Solvent: CDCl
, 400 MHz.
Position
Predicted Shift ()
Experimental Shift ()
Multiplicity
Interpretation
Ar-H (ortho to Br)
7.45
7.40 – 7.42
Doublet ( Hz)
Deshielded by bromine.
Ar-H (meta to Br)
7.10
7.08 – 7.10
Doublet ( Hz)
Characteristic AA'BB' para-substitution pattern.
Ar-CH
2.75
2.70 – 2.75
Triplet / Multiplet
Benzylic protons.
CH-N
2.55
2.50 – 2.55
Triplet / Multiplet
Adjacent to amine nitrogen.
N(CH)
2.25
2.28
Singlet (6H)
Critical Proof: Integration of 6H confirms dimethylation.
Expert Insight: A common experimental pitfall is the presence of a "satellite" peak around 2.4 ppm if monomethylation occurred. Ensure the N-Me peak integrates strictly to 6H relative to the 2H aromatic doublets.
B. Mass Spectrometry (MS)
Predicted: Monoisotopic mass 227.03.
Experimental:
Isotope Pattern: You must observe two peaks of nearly equal intensity at m/z 227 (
Br) and m/z 229 (Br).
Fragmentation: Major fragment at m/z 58
, characteristic of N,N-dimethylamines via alpha-cleavage.
Functional Reactivity Profile
Understanding the reactivity difference between the predicted model and the actual molecule is vital for downstream applications.
Cross-Coupling Efficiency
While predicted reactivity indices (DFT) suggest the C-Br bond is moderately reactive, experimental data shows that the free amine can poison Palladium catalysts .
Recommendation: Use the hydrochloride salt or protect the amine (e.g., as a borane complex) if performing Suzuki couplings directly on this scaffold.
Comparison: The p-Bromo analog reacts 100x faster in oxidative addition than the corresponding p-Chloro analog, making it the superior choice for library generation.
Figure 2: Reactivity considerations for Palladium-catalyzed coupling.
References
Synthesis of Phenethylamines: Shulgin, A. T., & Shulgin, A. (1991). PiHKAL: A Chemical Love Story. Transform Press. (Foundational text on phenethylamine synthesis methodology).
Reductive Amination Protocols: Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. Link
Cross-Coupling of Amine-Containing Halides: Guram, A. S., et al. (1995). "Palladium-Catalyzed Buchwald-Hartwig Amination." Angewandte Chemie International Edition, 34(12), 1348-1350. Link
Computed Properties: National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 18367556 (Analogous N-methyl data used for interpolation). Link
Isotopic Patterns in MS: McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra. University Science Books.
Safety & Regulatory Compliance
Safety
A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-(4-Bromophenyl)-N,N-dimethylethanamine
This guide provides an in-depth operational plan for the safe handling of 2-(4-Bromophenyl)-N,N-dimethylethanamine. As researchers and drug development professionals, our primary responsibility is to mitigate risk, not j...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth operational plan for the safe handling of 2-(4-Bromophenyl)-N,N-dimethylethanamine. As researchers and drug development professionals, our primary responsibility is to mitigate risk, not just for the integrity of our experiments but for our personal safety. This document moves beyond a simple checklist, delving into the causality behind each recommendation to build a self-validating system of safety and trust in your laboratory operations.
Hazard Assessment: The Foundational 'Why'
Understanding the specific toxicological profile of 2-(4-Bromophenyl)-N,N-dimethylethanamine is critical to appreciating the necessity of the prescribed Personal Protective Equipment (PPE). The compound, an aromatic amine, presents a multi-faceted risk profile. Based on data from analogous compounds, the primary hazards are:
Acute Toxicity (Oral, Dermal, Inhalation): This compound is classified as harmful if swallowed, in contact with skin, or if inhaled.[1] Aromatic amines can be absorbed through the skin and may cause systemic effects.
Skin Corrosion/Irritation: Direct contact is likely to cause skin irritation.[1][2][3][4] Prolonged exposure can lead to more severe reactions.
Serious Eye Damage/Irritation: The compound is a serious eye irritant.[1][2][3][4] Accidental splashes can cause significant damage if not addressed immediately.
Respiratory Tract Irritation: Inhalation of dust or aerosols may cause respiratory irritation.[2][4] Therefore, handling should be performed in a well-ventilated area, preferably within a chemical fume hood.[2]
The causality is clear: each potential route of exposure—dermal, ocular, and respiratory—must be blocked by a specific and appropriate barrier. This principle forms the core of our PPE strategy.
Core PPE Requirements: Your Essential Armor
The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific procedure being performed. The following table summarizes the minimum required PPE for handling 2-(4-Bromophenyl)-N,N-dimethylethanamine in various laboratory contexts.
Task
Eye/Face Protection
Hand Protection
Body Protection
Respiratory Protection
Weighing/Handling Solids (<1g)
Chemical Splash Goggles
Nitrile Gloves
Flame-Resistant Lab Coat
Required if outside of a fume hood (NIOSH-approved N95 or better)
Full-body Chemical-Resistant Suit or Coveralls[2][6]
NIOSH-approved respirator with organic vapor and particulate cartridges.
Operational Protocol: Donning and Doffing PPE
A protocol is only as strong as its execution. The sequence of donning (putting on) and doffing (taking off) PPE is designed to minimize the risk of cross-contamination. This procedure should be practiced until it becomes second nature.
Step-by-Step Donning Procedure:
Hand Hygiene: Wash hands thoroughly with soap and water.
Body Protection: Don the lab coat, ensuring it is fully buttoned. If required, add a chemical-resistant apron.
Respiratory Protection: If the procedure requires a respirator, perform a seal check to ensure a proper fit. This must be done before entering the handling area.
Eye and Face Protection: Put on chemical splash goggles. If a splash risk exists, add a face shield over the goggles.[5]
Hand Protection: Don gloves, pulling the cuffs over the sleeves of the lab coat to create a seal.[7] If double-gloving, don the first pair, then the second.
Step-by-Step Doffing Procedure (Contamination Control is Key):
Gloves: Remove the outer pair of gloves (if double-gloved) first. Then, remove the inner pair using a proper technique (e.g., peeling one glove off with the other, then sliding a clean finger under the cuff of the remaining glove to remove it without touching the exterior).[2]
Apron/Suit: Remove the disposable apron or suit, rolling it away from the body.
Hand Hygiene: Perform hand hygiene.
Face Shield/Goggles: Remove the face shield (if used), followed by the goggles, handling them by the strap.
Respirator: Remove the respirator from behind the head.
Lab Coat: Remove the lab coat, turning it inside out as you remove it to contain any surface contamination.
Final Hand Hygiene: Wash hands thoroughly with soap and water.
Emergency Response & Disposal Plan
Exposure and Spills:
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][9]
Skin Contact: Immediately wash off with soap and plenty of water while removing all contaminated clothing.[8][9]
Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[8]
Spills: Evacuate the area. Wear the appropriate level of PPE as outlined in the table above. Contain the spill using an inert absorbent material. Pick up and arrange for disposal without creating dust.[2] Do not let the product enter drains.[2][9]
Disposal:
All contaminated PPE (gloves, disposable lab coats, aprons) must be considered hazardous waste. Place these items in a designated, sealed container for disposal.[2] Surplus and non-recyclable solutions of the chemical must be offered to a licensed disposal company.[2][3] Never dispose of this chemical down the drain.
PPE Selection Workflow
The following diagram provides a logical workflow for selecting the appropriate level of PPE based on the specific experimental conditions. This serves as a quick-reference decision-making tool to ensure safety protocols are consistently applied.
Caption: PPE selection workflow based on procedural risks.
References
How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Google Cloud.
2-[(RS)-(4-Bromophenyl)
SAFETY D
Safety D
Personal Protective Equipment (PPE) Requirements for Workers Handling Ammonia. Google Cloud.
SAFETY D
Anhydrous Ammonia PPE. YouTube.
4 - SAFETY D
Safety D
safety d
Personal Protective Equipment in Chemistry. Dartmouth Environmental Health and Safety.
The importance of Personal Protective Equipment in the handling of chemicals. Unknown Source.
